Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

Core Science & Biosynthesis

Technical Guide: Synthesis of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

This guide details the synthesis of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (also referred to as Boc-Ser(Boc)-OMe ).

This specific derivative is chemically distinct from the more common O-tert-butyl ether (Boc-Ser(tBu)-OMe). The target molecule contains a carbonate linkage on the side chain, which activates the serine hydroxyl group. This activation makes the molecule a critical intermediate for synthesizing Dehydroalanine (Dha) peptides via

-elimination, but also renders it sensitive to base-catalyzed degradation.

Executive Summary & Strategic Utility

Target Molecule: Methyl (2S)-3-[(tert-butoxycarbonyl)oxy]-2-[(tert-butoxycarbonyl)amino]propanoate CAS Registry: 109623-64-5 (Generic for Ser(Boc) derivatives; specific CAS varies by ester) Molecular Formula:

Molecular Weight: 333.38 g/mol

Core Applications

• Dehydroalanine (Dha) Precursor: The O-Boc group converts the hydroxyl into a potent leaving group. Treatment with mild base (e.g., TEA, DBU) triggers

  -elimination to form N-Boc-dehydroalanine methyl ester.

• Orthogonal Protection: Provides a transient protection strategy where the side chain can be selectively removed or modified under conditions different from benzyl or silyl ethers.

Critical Stability Warning

Unlike O-tBu ethers, the O-Boc carbonate is base-labile . Prolonged exposure to basic conditions (even during workup) can lead to premature elimination to the acrylate (Dha). The protocol below prioritizes acidic quenching to preserve the chiral center and the carbonate integrity.

Retrosynthetic Analysis & Mechanism

The synthesis is most robustly achieved via a stepwise approach to avoid racemization and control the regioselectivity of the carbonate formation.

Reaction Pathway[1][2][3][4][5][6]

• Esterification: L-Serine

  L-Serine Methyl Ester HCl

• N-Protection: L-Serine Methyl Ester

  N-Boc-L-Serine Methyl Ester

• O-Activation (Carbonylation): N-Boc-L-Serine Methyl Ester

  Methyl N,O-bis(Boc)-L-Serinate

Figure 1: Stepwise synthetic route with critical elimination risk highlighted.

Mechanistic Insight: DMAP Catalysis

The formation of the O-Boc carbonate on the secondary alcohol of serine is kinetically slow compared to amine protection. 4-Dimethylaminopyridine (DMAP) is essential here.[1] It acts as a nucleophilic catalyst, attacking

to form a highly reactive -Boc-pyridinium species, which effectively transfers the Boc group to the hindered hydroxyl.

Detailed Experimental Protocol

Phase 1: Preparation of N-Boc-L-Serine Methyl Ester

Note: If commercially available, skip to Phase 2. This intermediate is stable.[2]

Reagents:

• L-Serine Methyl Ester Hydrochloride (10.0 g, 64.3 mmol)

• Di-tert-butyl dicarbonate (

  ) (15.4 g, 70.7 mmol, 1.1 eq)

• Triethylamine (TEA) (19.7 mL, 141.5 mmol, 2.2 eq)

• Dichloromethane (DCM) (150 mL)

Procedure:

• Suspend L-Ser-OMe

  HCl in DCM (150 mL) in a round-bottom flask.

• Cool to 0°C (ice bath).

• Add TEA dropwise over 15 minutes. The solution will become clear as the free base forms.

• Add

  (dissolved in 20 mL DCM) dropwise.

• Allow to warm to Room Temperature (RT) and stir for 4 hours.

• Workup: Wash with 1M

  (2 x 50 mL), sat. (2 x 50 mL), and Brine (50 mL).

• Dry over

  , filter, and concentrate in vacuo.

• Yield: ~13.5 g (95%) as a colorless viscous oil.

Phase 2: O-Bocylation (Synthesis of Target)

This step requires strict control of base stoichiometry to prevent elimination.

Reagents:

• N-Boc-L-Ser-OMe (5.0 g, 22.8 mmol)

• Di-tert-butyl dicarbonate (

  ) (7.5 g, 34.2 mmol, 1.5 eq)

• DMAP (0.56 g, 4.56 mmol, 0.2 eq)

• Acetonitrile (MeCN) or DCM (50 mL)

  • Note: MeCN often provides faster rates for O-acylation.

Procedure:

• Dissolve N-Boc-L-Ser-OMe in MeCN (anhydrous, 50 mL).

• Add

  in one portion.

• Cool the mixture to 0°C .

• Add DMAP.[3][2][4]

  • Observation: Gas evolution (

    ) may occur.[3]

• Stir at 0°C for 30 minutes, then allow to warm to RT. Stir for 3–6 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 3:1). The product (

    ) is less polar than the starting material ( ).

• Critical Workup (Acidic Quench):

  • Dilute with Ethyl Acetate (100 mL).

  • IMMEDIATELY wash with cold 5% Citric Acid or 0.5M

    (3 x 30 mL). This removes DMAP and prevents base-catalyzed elimination during concentration.

  • Wash with Brine (1 x 30 mL).

• Dry over

  (avoid basic drying agents like ).

• Concentrate under reduced pressure at <35°C .

• Purification: Flash chromatography on silica gel (Hexane:EtOAc 8:2).

  • Note: The product is often pure enough after workup for subsequent steps.

Process Analytical Technology (PAT) & Characterization

The O-Boc group introduces a distinct spectroscopic signature.

NMR Data Validation

Nucleus	Shift ( ppm)	Multiplicity	Integration	Assignment	Diagnostic Note
1H	1.45	Singlet	9H	N-Boc	Typical carbamate region
1H	1.49	Singlet	9H	O-Boc	Key Indicator: Slightly downfield of N-Boc
1H	3.76	Singlet	3H		Methyl Ester
1H	4.35 - 4.45	Multiplet	2H		Shifted: Downfield from ~3.9 ppm in SM due to carbonate
1H	4.55 - 4.65	Multiplet	1H
1H	5.45	Broad Doublet	1H		Amide proton

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Product is an oil/gum	Residual solvent or trace Boc2O.	High vacuum for 12h. Use Pentane to triturate if solid is needed (MP is low, ~45-50°C).
NMR shows alkene peaks (~5.8, 6.2 ppm)	Elimination to Dehydroalanine.	Workup was too basic or heating was excessive. Use strictly acidic washes (Citric acid) and keep rotovap bath <35°C.
Low Conversion	Steric hindrance or wet solvent.	Add 0.5 eq more Boc2O and stir longer. Ensure solvent is anhydrous.

References

• Preparation of N-Boc-L-Serine Methyl Ester

  • Garner, P., & Park, J. M. (1992). Organic Syntheses, 70, 18.

• DMAP Catalyzed O-Bocylation Mechanism

  • Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts.

• Synthesis of Dehydroalanine via O-Boc Serine

  • Ferreira, P. M. T., et al. (2002). Dehydroalanine derivatives: a useful tool for the synthesis of amino acids. Tetrahedron Letters, 43(25), 4491-4493.

• General Protective Group Strategies

  • Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons.[5][6] (Chapter on Carbonates).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 4. Boc Protection (Boc2O + Base + DMAP) [commonorganicchemistry.com]
• 5. spectrabase.com [spectrabase.com]
• 6. N-[tert-butoxycarbonyl]-L-serine | C8H15NO5 | CID 98766 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Chemical Properties, Reactivity, and Synthetic Utility of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

Executive Summary

Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS 57022-37-4) is a highly functionalized, fully protected amino acid derivative critical to modern peptide synthesis and asymmetric drug development. By masking both the alpha-amine and the side-chain hydroxyl group with tert-butoxycarbonyl (Boc) moieties, this compound offers unique orthogonal reactivity. As a Senior Application Scientist, I often emphasize to development teams that understanding the divergent reactivity of the N-carbamate versus the O-carbonate is the key to unlocking this molecule's potential. This guide provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its dual reactivity, and self-validating protocols for its synthesis and application.

Physicochemical Profile and Structural Dynamics

The structural defining feature of Methyl N,O-bis(Boc)-L-serinate is the presence of two distinct Boc groups: an N-Boc (carbamate) and an O-Boc (carbonate) [1]. While the N-Boc group is a standard, relatively stable amine protecting group, the O-Boc carbonate is highly electron-withdrawing. This transforms the naturally poor hydroxyl leaving group of serine into an excellent leaving group, fundamentally altering the molecule's stability profile.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	Methyl (2S)-2-[(tert-butoxycarbonyl)amino]-3-(tert-butoxycarbonyloxy)propanoate
CAS Number	57022-37-4
Molecular Formula	C14H25NO7
Molecular Weight	319.35 g/mol
Appearance	Viscous oil to white solid (temperature dependent)
Solubility	Soluble in DCM, THF, DMF, EtOAc; Insoluble in Water

Mechanistic Insights: Causality in Reactivity

To deploy this building block effectively, researchers must move beyond memorizing reaction conditions and understand the why behind its behavior. The molecule is constantly balancing between stability, acyl migration, and elimination.

Solvent-Induced Boc Migration

In polar aprotic solvents such as DMF or acetonitrile, serine derivatives are highly susceptible to solvent-mediated acyl migration. The spatial proximity of the alpha-amine and the beta-hydroxyl allows for N-to-O or O-to-N Boc migration[2]. The formation and stabilization of the N,O-bis-Boc derivative require strict kinetic control (low temperatures, short reaction times) to prevent the formation of thermodynamic mixtures.

Base-Promoted Beta-Elimination

The most synthetically valuable—yet potentially problematic—feature of Methyl N,O-bis(Boc)-L-serinate is its propensity to undergo beta-elimination. The strongly electron-withdrawing O-Boc group increases the acidity of the alpha-proton. Upon the introduction of a base (e.g., DBU, or even catalytic DMAP during over-acylation), the alpha-proton is abstracted. This forms an enolate intermediate, followed by the rapid expulsion of the tert-butyl carbonate anion, yielding Methyl N-Boc-dehydroalaninate. This dehydroalanine (Dha) derivative is a powerful Michael acceptor used to synthesize unnatural amino acids[3].

Divergent reactivity pathways of Boc-protected serine derivatives.

Table 2: Reactivity Profile based on Conditions

Reaction Condition	Primary Outcome	Mechanistic Causality
Strong Acid (e.g., neat TFA)	Global deprotection	Complete protonation and cleavage of both N-Boc and O-Boc groups, yielding free serine methyl ester, releasing CO2 and isobutylene.
Mild Base (e.g., DIPEA, 0 °C)	Stable	Insufficient basicity and thermal energy to abstract the alpha-proton.
Strong Base (e.g., DBU, RT)	Beta-elimination	Alpha-deprotonation followed by the rapid expulsion of the tert-butyl carbonate leaving group[3].

Experimental Protocols

The following protocols are designed as self-validating systems. The specific temperature controls and reagent choices are mechanistic safeguards ensuring the desired chemical outcome.

Protocol 1: Synthesis of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (Kinetic Control)

Objective: To per-Bocylate Methyl L-serinate without triggering beta-elimination. Causality: Low temperature and a mild base (DIPEA) prevent the alpha-deprotonation that leads to elimination. DMAP is kept strictly catalytic to avoid its action as a thermodynamic base.

Step-by-Step Methodology:

• Initiation: Suspend Methyl L-serinate hydrochloride (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1 M concentration) under an inert argon atmosphere.

• Base Addition: Cool the suspension to 0 °C using an ice-water bath. Dropwise, add N,N-Diisopropylethylamine (DIPEA) (2.2 eq). Rationale: DIPEA neutralizes the HCl salt and acts as a non-nucleophilic base for the acylation.

• Acylation: Slowly add Di-tert-butyl dicarbonate (Boc2O) (2.5 eq) dissolved in a minimal volume of DCM.

• Catalysis (Critical Step): Add 4-Dimethylaminopyridine (DMAP) (0.05 eq). Warning: Exceeding catalytic amounts of DMAP will drive the reaction toward the dehydroalanine derivative.

• Propagation: Stir at 0 °C for 2 hours, then allow warming to 15 °C for an additional 4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Termination: Quench the reaction with saturated aqueous NH4Cl to neutralize the DMAP and DIPEA. Extract with DCM, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Protocol 2: Controlled Beta-Elimination to Methyl N-Boc-Dehydroalaninate

Objective: To convert the isolated Methyl N,O-bis(Boc)-L-serinate into a Michael acceptor. Causality: DBU is employed because it is a strong, non-nucleophilic amidine base. It is basic enough to rapidly abstract the alpha-proton but sterically hindered enough to prevent nucleophilic attack on the methyl ester, ensuring a clean E1cB-like elimination[3].

Step-by-Step Methodology:

• Initiation: Dissolve Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (1.0 eq) in anhydrous Tetrahydrofuran (THF) (0.2 M).

• Elimination: At room temperature (20 °C), add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 eq) dropwise.

• Monitoring: Stir for 3-5 hours. The elimination is accompanied by the evolution of CO2 and isobutylene gas (byproducts of the expelled tert-butyl carbonate decomposition).

• Isolation: Dilute with Ethyl Acetate, wash with 5% citric acid (to remove DBU), followed by saturated NaHCO3 and brine. Dry and concentrate to yield the dehydroalanine derivative.

Mechanistic workflow of base-catalyzed beta-elimination to dehydroalanine.

Applications in Drug Development

The ability to cleanly generate dehydroalanine from Methyl N,O-bis(Boc)-L-serinate makes it a cornerstone in the synthesis of thioether-bridged cyclic peptides (lantibiotics) and custom peptidomimetics. By subjecting the resulting Dha to thiols (e.g., cysteine derivatives) under mild basic conditions, researchers can achieve stereoselective Michael additions, generating novel lanthionine linkages crucial for next-generation antibiotic drug development.

References

• Molbase - CAS 57022-37-4 Chemical Properties and Formula URL: [Link]

• RSC Publishing - Dual protection of amino functions involving Boc (Elimination Pathways) URL:[Link]

Sources

• 1. baike.molbase.cn [baike.molbase.cn]
• 2. evitachem.com [evitachem.com]
• 3. Boc-o-Methyl-D-serine | 86123-95-7 | Benchchem [benchchem.com]

Technical Guide: Characterization of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

Topic: Characterization of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate CAS: 57022-37-4 Role: Senior Application Scientist

Executive Summary & Strategic Importance

Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS 57022-37-4) is a specialized, fully protected amino acid derivative used in advanced organic synthesis and peptide chemistry. Unlike the common N-Boc-O-tert-butyl (ether) derivative, this compound features a carbonate linkage on the side chain oxygen.

Why this matters: The O-Boc carbonate moiety is an "activated" protection group. While it protects the hydroxyl during specific transformations, it is significantly more labile than an ether, allowing for orthogonal deprotection strategies or serving as a leaving group for substitution reactions (e.g., synthesis of cysteine derivatives or elimination to dehydroalanine).

This guide details the structural validation of this compound, distinguishing it from its mono-protected precursors and degradation products.

Chemical Identity & Properties

Property	Specification
Chemical Name	Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate
Common Name	N,O-di-Boc-L-serine methyl ester
CAS Number	57022-37-4
Molecular Formula	C₁₄H₂₅NO₇
Molecular Weight	319.35 g/mol
Structure	MeOOC-CH(NH-Boc)-CH₂-O-CO-O-tBu
Physical State	Viscous oil or low-melting solid (waxy)
Solubility	Soluble in MeOH, DCM, EtOAc; Insoluble in Water

Synthesis Context & Impurity Profiling

Understanding the synthesis is prerequisite to characterizing impurities. The compound is typically synthesized by reacting L-Serine methyl ester with excess di-tert-butyl dicarbonate (Boc₂O) and a nucleophilic catalyst (DMAP).

Critical Impurities:

• Mono-Boc Intermediate: N-Boc-L-serine methyl ester (Incomplete reaction).

• Dehydroalanine Derivative: Methyl 2-((tert-butoxycarbonyl)amino)acrylate (Elimination product caused by base/heat).

• Racemate: D-isomer (Caused by excessive base exposure).

Workflow Visualization

The following diagram illustrates the synthesis logic and where impurities arise, guiding your characterization strategy.

Figure 1: Synthesis pathway showing the progression from mono-Boc to bis-Boc and the risk of elimination to dehydroalanine.

Comprehensive Characterization Protocol

A. Nuclear Magnetic Resonance (NMR) Strategy

NMR is the primary tool for validation. You are looking for specific "diagnostic" signals that confirm the O-Boc carbonate formation.

1H NMR (300-400 MHz, CDCl₃)

• The "Two Singlet" Test: The most obvious confirmation is the presence of two distinct tert-butyl signals.

  • δ ~1.45 ppm (s, 9H): N-Boc group.

  • δ ~1.48-1.52 ppm (s, 9H): O-Boc group (Carbonate). Note: The carbonate t-butyl is typically slightly downfield of the carbamate.

• The "Beta-Shift" Test: The serine

  -protons ( ) shift downfield upon carbonate formation compared to the free alcohol.

  • Mono-Boc (Free OH):

    ~3.90 ppm.[1][2]

  • Bis-Boc (Carbonate):

    4.30 – 4.50 ppm . This downfield shift confirms the oxygen is acylated.

• Other Signals:

  • ~3.75 ppm (s, 3H): Methyl ester ( ).
  • ~5.40 ppm (d, 1H): Amine NH (Carbamate).

13C NMR Diagnostic Peaks

• Carbonyl Region: You must observe three distinct carbonyl peaks.

  • ~170-171 ppm: Ester Carbonyl.

  • ~155 ppm: Carbamate Carbonyl (N-Boc).

  • ~152-153 ppm: Carbonate Carbonyl (O-Boc). Crucial for distinguishing from O-tBu ether.

B. Infrared Spectroscopy (FT-IR)

IR provides a rapid "Go/No-Go" decision, particularly for detecting unreacted mono-Boc.

• Pass Criteria:

  • C=O Stretch: Broad/Multiple bands at 1715–1750 cm⁻¹ (Ester + Carbonate + Carbamate).

  • Absence of OH: The region 3300–3500 cm⁻¹ should show only a sharp NH stretch (~3350 cm⁻¹).

• Fail Criteria:

  • Broad OH Stretch: A broad hump at 3400 cm⁻¹ indicates incomplete reaction (presence of N-Boc-Ser-OMe).

C. Mass Spectrometry (ESI-MS)

• Target Ion:

  or .

• Calculation:

  • Exact Mass: 319.16

  • Expected [M+Na]⁺: 342.15 m/z

• Fragmentation Pattern: Boc groups are labile. You may see loss of isobutene (-56 Da) or Boc fragments in the source if the voltage is too high.

Quality Control & Troubleshooting Logic

This section provides a self-validating logic tree to determine the quality of your sample.

Figure 2: Quality Control Decision Tree for N,O-bis(Boc) serine methyl ester.

Handling & Stability (The "Self-Validating" Protocol)

The O-Boc carbonate is chemically distinct from the robust O-tBu ether. It functions as a mixed carbonate , making it susceptible to nucleophilic attack.

• Avoid Strong Bases: Exposure to hydroxide or alkoxides will rapidly hydrolyze the O-Boc group or cause

  -elimination to the dehydroalanine species.

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Usage Check: Before using in a critical step, run a quick 1H NMR. If the ratio of the two t-butyl singlets deviates from 1:1, degradation has occurred.

References

• Sigma-Aldrich. N-(tert-Butoxycarbonyl)-L-serine methyl ester (Mono-Boc Precursor Data). Retrieved from (Note: Used for comparative spectral data of the precursor).

• Organic Syntheses. Preparation of N-Boc-L-Serine Methyl Ester. Org.[3][1][4] Synth. 1992 , 70, 246. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 98766 (Boc-Ser-OMe). Retrieved from [Link]

• ChemicalBook. Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS 57022-37-4) Basic Info.[5][6] Retrieved from

Sources

• 1. research-portal.uu.nl [research-portal.uu.nl]
• 2. rsc.org [rsc.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate, 98% (CAS.57022-37-4) [smartscience.co.th]
• 6. Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate, 98% (CAS.57022-37-4) [smartscience.co.th]

Comprehensive Technical Guide on Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

Executive Summary

As a Senior Application Scientist, I frequently encounter the need for orthogonally protected amino acids that can withstand rigorous synthetic conditions without compromising stereochemical integrity. In the realm of advanced peptide synthesis and medicinal chemistry, the strategic selection of protecting groups dictates the success of multi-step synthetic campaigns.

Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS: 57022-37-4)[1] is a fully protected, highly versatile chiral building block. By masking both the amine and the primary hydroxyl group of L-serine, this compound prevents deleterious side reactions—such as O-to-N acyl shifts or unwanted etherifications—that frequently plague complex coupling cycles. This whitepaper details the mechanistic rationale, a self-validating synthetic protocol, and the downstream applications of this critical intermediate.

Physicochemical Profiling

To establish a baseline for analytical verification and experimental design, the physicochemical properties of the bis-Boc derivative are summarized in the table below.

Property	Specification
Chemical Name	Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate
CAS Number	57022-37-4[1]
Molecular Formula	C14H25NO7[2]
Molecular Weight	319.35 g/mol
Appearance	Colorless to pale yellow viscous oil/solid
Solubility	Soluble in DCM, EtOAc, THF, MeOH; Insoluble in water
Reactivity Profile	Acid-labile (deprotected by TFA/HCl); Base-stable (under mild conditions)

Mechanistic Rationale: The Case for Bis-Boc Protection

While N-Boc-L-serine methyl ester (CAS: 2766-43-0)[3] is commercially ubiquitous, its free hydroxyl group poses a significant liability during aggressive coupling reactions or when utilizing strong electrophiles. The introduction of a second tert-butoxycarbonyl (Boc) group onto the oxygen atom (O-Boc) fundamentally alters the molecule's reactivity profile.

Causality in Experimental Design: The O-Boc group is highly sterically hindered, providing robust protection against nucleophilic attack. Furthermore, unlike benzyl or silyl ethers, the O-Boc group allows for a unified, global deprotection strategy. Both the N-Boc and O-Boc groups can be simultaneously cleaved using trifluoroacetic acid (TFA) or HCl in dioxane, streamlining the final stages of drug synthesis and reducing the number of required purification steps.

Self-Validating Experimental Protocol: Synthesis Workflow

The synthesis of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate from L-serine methyl ester hydrochloride requires precise control over nucleophilic catalysis[4]. The following protocol is designed as a self-validating system, ensuring that each step provides immediate feedback on reaction progress.

Step-by-Step Methodology

• Preparation & Solvation: Suspend L-serine methyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M concentration) under an inert nitrogen atmosphere.

  • Causality: DCM is chosen because it provides excellent solvation for all intermediates and the final product, while remaining completely inert to the highly reactive Boc-anhydride.

• Neutralization: Cool the suspension to 0 °C and add triethylamine (TEA, 2.5 eq) dropwise.

  • Causality: TEA neutralizes the hydrochloride salt, liberating the free amine. The 0 °C environment suppresses the exothermic heat of neutralization, preventing premature degradation or racemization.

• Catalytic Activation: Add 4-Dimethylaminopyridine (DMAP, 0.1 eq) followed by Di-tert-butyl dicarbonate (Boc2O, 2.5 eq).

  • Causality: This is the critical mechanistic step. While the primary amine readily attacks Boc2O without a catalyst, the hydroxyl group is significantly less nucleophilic. DMAP acts as a nucleophilic catalyst, reacting with Boc2O to form a highly electrophilic N-Boc-pyridinium intermediate, which rapidly transfers the Boc group to the serine oxygen.

• Reaction Evolution: Allow the reaction to warm to room temperature and stir for 16–24 hours.

  • Self-Validation: Monitor via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (7:3) system. The reaction is self-validating: you will initially observe the rapid formation of the mono-Boc intermediate (lower Rf), which slowly converts to the bis-Boc product (higher Rf). Complete disappearance of the mono-Boc spot confirms reaction termination.

• Orthogonal Workup: Quench the reaction with saturated aqueous NaHCO3. Separate the layers and wash the organic phase with cold 0.1 M HCl, followed by brine.

  • Causality: The 0.1 M HCl wash is a built-in purification mechanism. It selectively protonates and extracts the basic DMAP and residual TEA into the aqueous layer. The cold temperature and mild molarity ensure that the acid-labile Boc groups remain intact.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product, which can be purified via silica gel flash chromatography.

Fig 1: Synthetic workflow and applications of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate.

Applications in Advanced Drug Development

The utility of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate extends far beyond basic peptide synthesis:

• ProTide Technology: In the development of antiviral and anticancer nucleotide prodrugs (ProTides), protected amino acid esters are crucial for masking monophosphate groups[5]. The bis-Boc serine derivative can be selectively deprotected at the ester moiety (via mild saponification) to yield the free acid, which is then coupled to the nucleotide analog, improving intracellular delivery and therapeutic efficacy[5].

• Asymmetric Synthesis: The preserved stereocenter of the L-serinate backbone serves as a reliable chiral pool starting material. The bulky bis-Boc groups provide steric shielding, directing the stereochemical outcome of downstream reactions (e.g., alkylations at the alpha-carbon) to generate complex unnatural amino acids.

References

• [3] PubChem. "N-Boc-L-serine methyl ester | C9H17NO5 | CID 7019177". Source: NIH. Available at:

• [4] Bide Pharm. "CAS:3850-40-6, 2-((tert-Butoxycarbonyl)amino)-3-hydroxypropanoic acid". Source: Bide Pharm. Available at:

• [2] Molbase. "methyl N,O-bis(tert-butoxycarbonyl)-L-serinate". Source: Molbase. Available at:

• [1] BLD Pharm. "57022-37-4 | Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate". Source: BLD Pharm. Available at:

• [5] ACS Publications. "Enzyme-Catalyzed Kinetic Resolution of Chiral Precursors to Antiviral Prodrugs | Biochemistry". Source: ACS Publications. Available at:

Sources

• 1. 57022-37-4|Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate|BLD Pharm [bldpharm.com]
• 2. baike.molbase.cn [baike.molbase.cn]
• 3. N-Boc-L-serine methyl ester | C9H17NO5 | CID 7019177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS:3850-40-6, 2-((叔丁氧羰基)氨基)-3-羟基丙酸-毕得医药 [bidepharm.com]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Role of Boc Protecting Groups in Serine Derivatives

Abstract

The strategic use of protecting groups is a cornerstone of modern organic synthesis, particularly in the intricate field of peptide chemistry and drug development. Among the repertoire of available protecting groups, the tert-butoxycarbonyl (Boc) group holds a position of prominence for the protection of amines. This guide provides a comprehensive examination of the role, application, and mechanistic underpinnings of the Boc group specifically in the context of serine derivatives. Serine, with its nucleophilic hydroxyl side chain, presents unique challenges and opportunities in synthesis. We will explore the causality behind the selection of the Boc group, detail robust protocols for its introduction and removal, analyze its stability and orthogonality, and discuss its critical function in both solid-phase peptide synthesis (SPPS) and as a chiral synthon for complex molecule construction. This document is intended for researchers, scientists, and drug development professionals seeking to leverage Boc-protected serine derivatives with a high degree of control and efficiency.

The Strategic Imperative for Amine Protection: The Case for Boc-Serine

In the synthesis of peptides and complex organic molecules, the differential reactivity of functional groups must be precisely managed. Amino acids, as bifunctional building blocks, exemplify this challenge. Serine introduces a third reactive center: the primary hydroxyl group on its side chain. Uncontrolled reactivity of the α-amino group can lead to undesired side reactions, such as self-polymerization during carboxyl group activation, compromising yield and purity.[1][2]

The ideal amino-protecting group must satisfy several criteria:

• Ease of Introduction: It should be installable in high yield under mild conditions.[]

• Stability: It must remain intact through various reaction conditions, including subsequent coupling steps and, if applicable, the removal of other protecting groups.[][]

• Facile Cleavage: It must be removable selectively and quantitatively under conditions that do not compromise the integrity of the target molecule, including other protecting groups and stereocenters.[][]

The tert-butoxycarbonyl (Boc) group excels in meeting these requirements. It is exceptionally stable under basic, nucleophilic, and catalytic hydrogenation conditions, yet can be readily cleaved by moderate acidolysis.[][5][6] This acid lability, which is significantly greater than that of groups like the benzyloxycarbonyl (Cbz) group, allows for a high degree of selectivity and forms the basis of the entire Boc/Bzl strategy in solid-phase peptide synthesis (SPPS).[7][8]

When applied to serine, the Boc group effectively shields the α-amino group, enabling the controlled participation of the carboxylic acid in peptide bond formation or other synthetic transformations.[9][10]

The Chemistry of Boc Protection on Serine

The introduction of the Boc group onto the α-amino function of serine is a robust and well-established transformation. The most common reagent for this purpose is di-tert-butyl dicarbonate, often referred to as Boc anhydride ((Boc)₂O).

Mechanism of N-Boc Protection

The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of the serine amino group acts as the nucleophile, attacking one of the electrophilic carbonyl carbons of the Boc anhydride. The reaction is typically performed in the presence of a base (e.g., NaOH, NaHCO₃, or triethylamine) to neutralize the acidic byproduct generated and to maintain the amino group in its more nucleophilic free base form.[1][][5]

Caption: Mechanism of N-Boc protection of serine using (Boc)₂O.

Experimental Protocol: N-Boc Protection of L-Serine Benzyl Ester

This protocol describes the protection of the amino group after the carboxylic acid has been protected as a benzyl ester, a common strategy in peptide synthesis.[1]

Reagents & Materials:

• L-serine benzyl ester

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dioxane

• 1N Sodium Hydroxide (NaOH) solution

• 1M Sulfuric Acid (H₂SO₄) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, ice bath, magnetic stirrer, addition funnel

Step-by-Step Procedure:

• Preparation: In a round-bottom flask, dissolve L-serine benzyl ester (1.0 eq) in a 2:1 mixture of dioxane and water.

• Basification: Cool the solution to 5°C in an ice bath with magnetic stirring. Add 1N sodium hydroxide solution (approx. 2.0 eq).[1]

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq), dissolved in a small amount of dioxane, dropwise via an addition funnel.

• Reaction: Stir the two-phase mixture vigorously at 5°C for 30 minutes. Then, allow the reaction to warm to room temperature and continue stirring for an additional 3.5 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC).[1]

• Workup:

  • Concentrate the mixture under reduced pressure to remove the dioxane.

  • Wash the remaining aqueous solution with ethyl acetate to remove any unreacted (Boc)₂O.

  • Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with cold 1M sulfuric acid solution.

  • Extract the product into ethyl acetate (3x).[1]

• Isolation: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield Boc-L-serine benzyl ester.[1]

The Serine Side Chain: To Protect or Not to Protect?

A key strategic decision in serine-containing peptide synthesis is the protection of the side-chain hydroxyl group.

• In Boc-SPPS: The hydroxyl groups of serine and threonine are typically protected to prevent side reactions.[11] The most common protecting group used in Boc chemistry is the benzyl ether (Bzl) .[11] This group is stable to the moderately acidic conditions used for repeated Nα-Boc deprotection (e.g., TFA in DCM) but is cleaved simultaneously with the final peptide-resin linkage using strong acids like anhydrous HF or TFMSA.[7] This "temporary vs. permanent" protection scheme, while not strictly orthogonal, is highly effective.[7][8]

• Temporary Minimal Protection: An alternative strategy involves using a side-chain protecting group for serine that is labile to the same agent used to remove the Nα-Boc group (e.g., a t-butyl ether).[12] In this approach, the side chain is deprotected immediately after the serine residue is coupled, and before the next amino acid is added.[12]

Stability and Orthogonality of Boc-Serine

The utility of Boc-Serine hinges on its predictable stability profile, which allows for orthogonal synthetic strategies where multiple protecting groups are removed in a specific sequence.[] The Boc group is orthogonal to several other key protecting groups used in peptide synthesis.[5]

Condition / Reagent Class	Effect on Boc Group	Orthogonal Protecting Groups (Unaffected)	Causality
Strong/Moderate Acid (e.g., TFA, HCl, HF)	Cleaved [][13]	-	The tert-butyl carbamate is highly susceptible to acid-catalyzed hydrolysis.
Base (e.g., Piperidine, NaOH, DIEA)	Stable [][6]	Fmoc (cleaved by piperidine)	Carbamates are resistant to base-catalyzed hydrolysis. This is the basis of orthogonality with Fmoc.[]
Catalytic Hydrogenation (e.g., H₂, Pd/C)	Stable [5][11]	Cbz, Benzyl esters (cleaved)	The Boc group lacks a benzylic C-O bond susceptible to hydrogenolysis.
Nucleophiles (e.g., Hydrazine)	Stable [][6]	Fmoc (some lability)	The carbonyl of the carbamate is not sufficiently electrophilic to react with most common nucleophiles.

This predictable stability makes Boc-Serine a versatile building block, especially in concert with Fmoc-protected amino acids for the synthesis of complex peptides or in solution-phase synthesis where Cbz groups may be employed.[][6]

Deprotection: Liberating the Amine

The removal of the Boc group is a critical step that regenerates the free amine for subsequent reactions. The process is an acid-catalyzed elimination.

Mechanism of Deprotection

The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid like trifluoroacetic acid (TFA).[13] This enhances the electrophilicity of the carbonyl carbon and facilitates the cleavage of the tert-butyl-oxygen bond. This bond cleavage results in the formation of a stable tert-butyl cation and a transient carbamic acid intermediate. The carbamic acid is unstable and rapidly decarboxylates to yield the free amine and carbon dioxide gas.[11][13]

Caption: Dual role of Boc-L-Serine in research and development.

Conclusion

The tert-butoxycarbonyl group is an indispensable tool for the chemical manipulation of serine. Its robust yet selectively labile nature provides the control necessary to orchestrate complex synthetic sequences. A thorough understanding of its introduction, its stability relative to other protecting groups, and the mechanistic nuances of its acid-catalyzed removal is fundamental for any scientist working in peptide synthesis or chiral drug development. The protocols and principles outlined in this guide serve as a validated framework for the successful application of Boc-protected serine derivatives, enabling the efficient and precise construction of molecules that are vital to biomedical research and pharmaceutical innovation.

References

• Khattab, S. N., & Gilon, C. (2016). Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation. National Institutes of Health. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Liu, C. F., & Tam, J. P. (2001). Peptide synthesis using unprotected peptides through orthogonal coupling methods. Proceedings of the National Academy of Sciences. Retrieved from [Link]

• Ho, T. L., & Nestor, J. J. (1993). U.S. Patent No. 5,212,288. Washington, DC: U.S. Patent and Trademark Office.

• Total Synthesis. (2024). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (2019). BOC Protection and Deprotection. Retrieved from [Link]

• Ramesh, R., De, S., & Chandrasekaran, S. (2004). Propargyloxycarbonyl as a protecting group for the side chains of serine, threonine and tyrosine. Journal of Chemical Sciences. Retrieved from [Link]

• Zhang, X., & MacMillan, D. W. C. (2021). Late-Stage Serine Modification Enables Noncanonical Peptide Synthesis. Journal of the American Chemical Society. Retrieved from [Link]

• Bouzroura-Aichouche, C., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Organic Chemistry. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Sunresin Life Sciences. (n.d.). Peptide Synthesis by Boc Strategy. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C?. Retrieved from [Link]

• Dettwiler, J. E., & Lubell, W. D. (2003). Serine as chiral educt for the practical synthesis of enantiopure N-protected beta-hydroxyvaline. The Journal of Organic Chemistry. Retrieved from [Link]

• Jayakumar, R., Vadivel, R., & Ananthi, N. (2018). Role of Chirality in Drugs. Organic and Medicinal Chemistry International Journal. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. peptide.com [peptide.com]
• 8. chempep.com [chempep.com]
• 9. chemimpex.com [chemimpex.com]
• 10. CAS 2766-43-0: boc-L-serine methyl ester | CymitQuimica [cymitquimica.com]
• 11. BOC Protection and Deprotection [bzchemicals.com]
• 12. US5212288A - Temporary minimal protection synthesis of serine-containing polypeptides - Google Patents [patents.google.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Scalable Synthesis and Purification of N-Boc-L-Serine Methyl Ester: A Chemoselective Protocol

Executive Summary

Target Molecule: N-(tert-Butoxycarbonyl)-L-serine methyl ester CAS: 2766-43-0 Molecular Weight: 219.23 g/mol [1][2]

This technical guide details the synthesis of N-Boc-L-serine methyl ester, a critical chiral synthon in peptide chemistry and drug discovery.[1] Unlike simple amino acids, L-serine possesses a

-hydroxyl group, introducing a risk of side reactions (O-acylation or O-alkylation) and racemization.[1]

This protocol utilizes a "Protection-Last" strategy :

• Thermodynamic Control: Fischer esterification of the carboxyl group.[1]

• Kinetic Control: Chemoselective N-protection using Di-tert-butyl dicarbonate (

  ).[1]

This approach is superior to "Boc-First" routes, which often require hazardous methylating agents (diazomethane or methyl iodide) to esterify the N-protected intermediate without affecting the free hydroxyl group.[1]

Strategic Reaction Pathway

The synthesis is a two-step linear sequence.[1] The critical engineering control is the management of acidic byproducts in Step 1 and pH regulation in Step 2 to prevent O-Boc formation.[1]

Workflow Visualization

Caption: Two-stage synthetic workflow emphasizing intermediate isolation and chemoselective protection.

Detailed Experimental Protocol

Phase 1: Fischer Esterification

Objective: Convert L-Serine to L-Serine Methyl Ester Hydrochloride.[1] Mechanism:

reacts with methanol to generate anhydrous HCl in situ, catalyzing the formation of the methyl ester. The reaction is driven by the excess methanol (solvent).

Reagent Stoichiometry

Reagent	Equiv.	Role
L-Serine	1.0	Limiting Reagent
Methanol (Anhydrous)	~10-15 vol	Solvent / Reactant
Thionyl Chloride ( )	2.5 - 3.0	Dehydrating agent / HCl source

Protocol Steps

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser topped with a drying tube (

  or line).

• Solvation: Suspend L-Serine (1.0 eq) in anhydrous methanol. Cool the suspension to 0°C in an ice bath.

• Addition: Add

  (2.5 eq) dropwise over 30–45 minutes. Caution: Exothermic reaction with vigorous gas evolution ( , HCl).

• Reflux: Once addition is complete, remove the ice bath and heat the mixture to reflux (approx. 65°C) for 8–12 hours . The solution should become clear.

• Workup:

  • Concentrate the reaction mixture under reduced pressure (rotary evaporator).

  • Co-evaporation (Critical): Add methanol (2x) and evaporate to remove residual

    .[1]

  • The product, L-Serine Methyl Ester Hydrochloride , typically precipitates as a white, hygroscopic solid.

  • Yield checkpoint: Quantitative (>95%).[1][3][4]

Phase 2: Chemoselective N-Boc Protection

Objective: Protect the amine without reacting with the hydroxyl group (O-Boc formation).[1] Logic: The amine is significantly more nucleophilic than the hydroxyl group.[1] However, excessive base or catalytic DMAP can promote O-acylation.[1] We use a controlled amount of Triethylamine (TEA) in Dichloromethane (DCM).[1]

Reagent Stoichiometry

Reagent	Equiv.	Role
L-Ser-OMe · HCl	1.0	Starting Material
Di-tert-butyl dicarbonate ( )	1.1	Protecting Group Source
Triethylamine (TEA)	2.2	Base (1 eq for HCl salt, 1.2 eq for reaction)
DCM ( )	10 vol	Solvent

Protocol Steps

• Suspension: Suspend the crude L-Ser-OMe · HCl in DCM at 0°C .

• Neutralization: Add TEA (2.2 eq) dropwise. The solid will dissolve as the free amine is liberated.

• Protection: Add a solution of

  (1.1 eq) in a small volume of DCM dropwise.[1]

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature and stir for 12–18 hours .

• Monitoring: Check TLC (EtOAc/Hexane 1:1). Staining with Ninhydrin will show the disappearance of the free amine (purple spot at baseline) and appearance of the product (

  ).

Purification & Quality Control

Extraction Logic (The Self-Validating System)

The workup relies on pH manipulation to remove impurities.[1]

• Acid Wash (pH ~3): Removes unreacted amine and TEA.[1]

• Base Wash (pH ~8): Removes unreacted Boc-acid byproducts.[1]

• Brine Wash: Removes water to prevent hydrolysis.[1]

Procedure:

• Wash the organic layer with 1M

  (2x).[1] Avoid strong HCl to prevent Boc cleavage.[1]

• Wash with Sat.

  (2x).[1][5]

• Wash with Brine (1x).[1]

• Dry over anhydrous

  , filter, and concentrate.

Crystallization vs. Oil

N-Boc-L-Serine Methyl Ester often isolates as a viscous, colorless oil.[1]

• To induce crystallization: Dissolve the oil in a minimum amount of Diethyl Ether or EtOAc, then add Hexane until turbid. Store at -20°C.

• Standard Purity: For most applications, the oil (dried under high vacuum) is sufficient (>95% purity).[1]

Analytical Data

Parameter	Specification	Notes
Appearance	Colorless Oil or White Solid	Solidifies upon prolonged cold storage.[1][2][4]
NMR ( )	1.45 (s, 9H, Boc)	Diagnostic singlet.
3.78 (s, 3H, OMe)	Methyl ester singlet.[1]
3.90 (m, 2H, )	Diastereotopic protons.[1]
4.38 (m, 1H, )	Chiral center proton.[1]
5.40 (br d, 1H, NH)	Amide proton.[1]
Optical Rotation		(c=1, MeOH).[1] Essential for chiral purity check.[1]

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
O-Boc Impurity	pH too high (>10) or DMAP used.[1]	Do not use DMAP. Keep TEA equivalents strictly < 2.[1]5.
Low Yield (Step 1)	Incomplete reaction or hydrolysis.[1]	Ensure is fresh. Protect from atmospheric moisture.[1]
Product "Oiling Out"	Residual solvent or impurities.[1][6][7]	Dry under high vacuum (<1 mbar) for 4h. Use seed crystals if available.[1]
Racemization	Excessive heat during esterification.[1]	Do not reflux longer than necessary (max 12h). Monitor optical rotation.[1][8]

Pathway of Side Reactions

Caption: Common failure modes. Excess base leads to O-Boc; excessive heat leads to racemization.[1]

References

• Organic Syntheses. "N-[(1,1-Dimethylethoxy)carbonyl]-L-serine methyl ester." Org.[1][7] Synth.1992 , 70,[9] 18. Link

• D'Souza, A. et al. "Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine."[1] TSI Journals: Chemical Technology.[1][8]2015 , 10(4).[1][8] Link

• Benoiton, N. L. "Chemistry of Peptide Synthesis."[1] CRC Press, 2006 .[1] (General reference on urethane protection mechanisms).

• Sigma-Aldrich. "Product Specification: Boc-Ser-OMe."[1] Link[1]

Sources

• 1. N-Boc-L-serine methyl ester | C9H17NO5 | CID 7019177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. N-(tert-Butoxycarbonyl)-L-serine Methyl Ester | 2766-43-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN104326943A - Method for preparing Boc-L-serine - Google Patents [patents.google.com]
• 8. tsijournals.com [tsijournals.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Whitepaper: Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

This technical guide provides a comprehensive analysis of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate , a critical intermediate in the synthesis of dehydroalanine (Dha) and complex non-canonical peptides.

Molecular Weight Analysis, Synthesis Protocols, and Drug Development Applications

Executive Summary

Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS: 57022-37-4) is a specialized amino acid derivative featuring tert-butoxycarbonyl (Boc) protection on both the

-amine and the -hydroxyl side chain. Unlike standard N-Boc-Serine methyl ester, this "bis-Boc" species contains a reactive carbonate moiety on the side chain.

This structural feature makes it a pivotal precursor for generating Dehydroalanine (Dha) residues via base-mediated elimination. Dha residues are potent Michael acceptors, increasingly utilized in the development of covalent inhibitors and site-selective protein bioconjugation.

Chemical Identity & Molecular Weight Analysis[1][2][3][4]

Molecular Specifications

The precise molecular weight is critical for stoichiometry in peptide coupling and elimination reactions.

Property	Value	Notes
Chemical Name	Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate	Systematic name: Methyl 2-((tert-butoxycarbonyl)amino)-3-((tert-butoxycarbonyl)oxy)propanoate
CAS Registry Number	57022-37-4	Verified identifier
Chemical Formula	C₁₄H₂₅NO₇
Molecular Weight (Average)	319.35 g/mol	Used for bulk reagent calculations
Monoisotopic Mass	319.1631 Da	Used for High-Resolution Mass Spectrometry (HRMS)
Physical State	Viscous Oil / Low-melting Solid	Often crystallizes upon standing at -20°C

Structural Breakdown & Mass Contribution

Understanding the mass contribution of each protecting group allows for rapid troubleshooting of deprotection steps (e.g., loss of 100 Da signals in MS).

• Core Scaffold (Ser-OMe):

  (Fragment Mass: ~117 Da)

• N-Boc Group:

  (Adds +100.12 Da replacing H)

• O-Boc Group (Carbonate):

  (Adds +100.12 Da replacing H)

• Total Mass Check:

  Da.

Synthesis & Production Protocol

Objective: Synthesize Methyl N,O-bis(Boc)-L-serinate from L-Serine methyl ester hydrochloride. Mechanism: Nucleophilic substitution using Di-tert-butyl dicarbonate (

). The amine is protected kinetically first; the hydroxyl requires a nucleophilic catalyst (DMAP) to form the carbonate.

Reagents & Materials

• Starting Material: L-Serine methyl ester HCl (1.0 eq)

• Reagent: Di-tert-butyl dicarbonate (

  ) (2.5 - 3.0 eq)

• Base: Triethylamine (

  ) (3.0 eq)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

Step-by-Step Methodology

• Preparation: Suspend L-Serine methyl ester HCl (10 mmol) in anhydrous DCM (50 mL) under nitrogen atmosphere.

• Neutralization: Cool to 0°C. Add

  (30 mmol) dropwise. The solution will become clear as the free amine is liberated.

• Reagent Addition: Add

  (25 mmol) dissolved in a small volume of DCM.

• Catalysis: Add DMAP (1 mmol). Allow the reaction to warm to room temperature (25°C) and stir for 12–18 hours.

  • Note: Without DMAP, only the N-Boc product (MW 219) is formed. The O-Boc carbonate requires DMAP to activate the

    .

• Quenching: Dilute with DCM (50 mL) and wash sequentially with:

  • 1M citric acid (removes DMAP/TEA)

  • Saturated

    (removes excess Boc byproducts)

  • Brine

• Isolation: Dry organic layer over

  , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate, gradient 9:1 to 7:3).

  • Target: Colorless oil/solid,

    (Hex/EtOAc 7:3).

Synthesis Workflow Visualization

Figure 1: Stepwise protection pathway. DMAP is the critical switch for O-functionalization.

Analytical Characterization (QC)

To validate the synthesis, compare experimental data against these standard values.

Proton NMR ( NMR, 400 MHz, )

The presence of two distinct tert-butyl signals is the primary confirmation of the "bis-Boc" structure.

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
1.45	Singlet (s)	9H	N-Boc ( )
1.48	Singlet (s)	9H	O-Boc ( ) - Downfield due to carbonate
3.78	Singlet (s)	3H	Methyl Ester ( )
4.30 - 4.45	Multiplet (m)	2H	-Protons ( )
4.55 - 4.65	Multiplet (m)	1H	-Proton ( )
5.40	Doublet (d)	1H	Amide

Mass Spectrometry (ESI-MS)

• Expected [M+Na]⁺: 342.15 m/z

• Expected [M+H]⁺: 320.17 m/z (Often weak due to Boc fragmentation)

• Fragment [M-Boc+H]⁺: ~220 m/z (Loss of one Boc group)

Applications in Drug Development

The primary utility of Methyl N,O-bis(Boc)-L-serinate lies in its ability to undergo

-elimination to form Dehydroalanine (Dha).

Dehydroalanine (Dha) Synthesis

Dha is a non-proteinogenic amino acid found in lantibiotics. In drug discovery, Dha residues are introduced into peptides to create covalent inhibitors that react with cysteine thiols in target proteins.

• Reaction: Treatment of N,O-bis(Boc)-Ser-OMe with a base (e.g., DBU or catalytic

  ) causes the elimination of the O-Boc carbonate and the -proton.

• Advantage: The tert-butyl carbonate is a superior leaving group compared to a free hydroxyl and avoids the harsh conditions required for sulfonyl ester eliminations.

Elimination Mechanism Diagram

Figure 2: Mechanism of base-mediated conversion to Dehydroalanine.

Stability & Storage

• Storage: Store at -20°C under desiccant.

• Moisture Sensitivity: Moderate. The carbonate linkage is susceptible to hydrolysis in strong acids or bases over time.

• Shelf Life: 12 months if kept dry.

References

• ChemicalBook. "Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate Properties and CAS 57022-37-4." ChemicalBook Database. Link

• Wang, J., et al. "A practical one-pot synthesis of dehydroalanine esters."[1] RSC Advances, 2013, 3, 4865-4868. (Describes the utility of N-Boc/O-functionalized serine in Dha synthesis). Link

• Sigma-Aldrich. "Boc-Ser-OMe Product Specification (Mono-Boc comparison)." Merck KGaA. Link

• Create Chemical. "Synthesis of Serine Derivatives and Dehydroalanine Precursors." Create Chemical Protocols. Link

Sources

• 1. A practical one-pot synthesis of dehydroalanine esters - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

"use of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate in solid-phase peptide synthesis"

Application Note: The Role and Utility of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate in Solid-Phase Peptide Synthesis (SPPS) and Peptidomimetic Design

Executive Summary

In the highly specialized field of Solid-Phase Peptide Synthesis (SPPS) and peptidomimetic drug development, the demand for non-canonical amino acids (ncAAs) has surged. Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS 57022-37-4) [1] is a stereochemically pure, orthogonally protected building block. Because its C-terminus is masked as a methyl ester, it cannot be directly coupled to a peptide resin. Instead, it serves as a premier, highly primed precursor for the synthesis of Dehydroalanine (Dha) derivatives and

-substituted unnatural amino acids[2][3].

This application note details the mechanistic rationale, validated protocols, and SPPS integration strategies for utilizing Methyl N,O-bis(Boc)-L-serinate to engineer complex peptide therapeutics.

Mechanistic Rationale: The O-Boc Advantage

In standard SPPS, the hydroxyl group of serine is typically protected as a tert-butyl (O-tBu) or benzyl (O-Bzl) ether to prevent side reactions during coupling. However, ether linkages are poor leaving groups.

By replacing the ether with a carbonate—specifically, an O-Boc group—the electronic landscape of the serine side chain is fundamentally altered. The O-Boc group is highly electron-withdrawing, which significantly increases the acidity of the

-proton. When exposed to a mild base, the molecule undergoes a rapid, irreversible -elimination. The O-Boc group departs, decomposing into carbon dioxide and tert-butanol, irreversibly driving the equilibrium toward the formation of N-Boc-dehydroalanine methyl ester (Boc-Dha-OMe)[2]. This Dha intermediate is a powerful Michael acceptor, ready for 1,4-conjugate addition by various nucleophiles (e.g., thiols, amines, or organometallics) to generate enantioenriched unnatural amino acids[4].

Table 1: Comparative Reactivity and Stability of Serine O-Protecting Groups

Protecting Group	Chemical Class	Leaving Group Ability	Stability to Piperidine (20%)	Stability to TFA (95%)	Primary Application in SPPS
O-tBu	Ether	Very Poor	Stable	Labile (< 1 hr)	Standard Fmoc-SPPS
O-Bzl	Ether	Very Poor	Stable	Stable (Requires HF)	Standard Boc-SPPS
O-Ts	Sulfonate	Excellent	Labile (Eliminates)	Stable	Direct nucleophilic displacement
O-Boc	Carbonate	Excellent	Labile (Eliminates)	Labile (< 1 hr)	Precursor for Dehydroalanine (Dha)

Logical Relationships and Workflows

To successfully integrate Methyl N,O-bis(Boc)-L-serinate into an SPPS pipeline, one must navigate its orthogonal reactivity profile carefully.

Orthogonal reactivity and logical deprotection pathways of Methyl N,O-bis(Boc)-L-serinate.

Workflow from Methyl N,O-bis(Boc)-L-serinate to SPPS-compatible unnatural amino acids.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. In-process Quality Control (QC) checkpoints are included to ensure the chemical integrity of the intermediates before proceeding to solid-phase coupling.

Protocol A: Synthesis of N-Boc-Dehydroalanine Methyl Ester (Boc-Dha-OMe)

This step converts the inert serine derivative into a highly reactive Michael acceptor[3].

• Preparation: Dissolve 10.0 mmol of Methyl N,O-bis(Boc)-L-serinate in 50 mL of anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

• Temperature Control: Cool the reaction flask to 0 °C using an ice-water bath.

  • Causality: Dha derivatives are prone to spontaneous radical polymerization at elevated temperatures. Maintaining 0 °C suppresses this side reaction.

• Elimination: Add 11.0 mmol (1.1 eq) of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) dropwise over 10 minutes. Stir for 2 hours at 0 °C.

• Quenching & Workup: Quench the reaction by adding 50 mL of 5% aqueous citric acid. Extract the organic layer, wash with brine, dry over anhydrous

  , and concentrate under reduced pressure (bath temp < 25 °C).

  • Causality: Citric acid is used instead of HCl. Strong mineral acids will prematurely cleave the N-Boc protecting group, ruining the building block.

• Self-Validation (QC):

  • TLC: Check against starting material (Hexane/EtOAc 7:3). The product will be UV-active due to the conjugated double bond, whereas the starting material is not.

  • 1H NMR: Confirm the disappearance of the

    -CH2 protons of serine (~4.0 ppm) and the appearance of two distinct vinylic protons (~5.3 and ~5.8 ppm).

Protocol B: Thia-Michael Addition and Saponification for SPPS Integration

This step generates a protected unnatural thioether amino acid and frees the C-terminus for resin coupling.

• Michael Addition: Dissolve the crude Boc-Dha-OMe (approx. 9.5 mmol) in 30 mL of Tetrahydrofuran (THF). Add 11.4 mmol (1.2 eq) of the desired alkyl/aryl thiol (e.g., benzyl mercaptan) followed by a catalytic amount of Triethylamine (0.5 mmol). Stir at room temperature for 4 hours.

• Saponification: To the same reaction flask, add 15 mL of a 1M aqueous Lithium Hydroxide (LiOH) solution. Stir vigorously for 3 hours.

  • Causality: Saponification is performed after the Michael addition. If Boc-Dha-OMe were saponified directly, the hydroxide ion could attack the

    -carbon, leading to unwanted hydration back to serine or complex degradation.

• Acidification & Extraction: Cool the mixture to 0 °C and carefully acidify to pH 3 using 1M

  . Extract with Ethyl Acetate (3 x 30 mL). Dry the combined organic layers and concentrate to yield the SPPS-ready building block (Boc-Unnatural-OH).

• Self-Validation (QC):

  • LC-MS: Confirm the mass shift corresponding to the loss of the methyl ester (-14 Da from the Michael adduct) and the presence of the free carboxylic acid.

Integration into Solid-Phase Peptide Synthesis

Once the free carboxylic acid (Boc-ncAA-OH) is generated, it can be integrated into a peptide chain.

For Boc-SPPS: The building block can be used directly. Coupling is typically achieved using standard activating agents like DIC/Oxyma or HATU/DIPEA on a PAM or Merrifield resin. For Fmoc-SPPS: The N-Boc group must be swapped for an Fmoc group prior to coupling.

• Protecting Group Swap Rationale: Treat the Boc-ncAA-OH with 50% TFA/DCM for 30 minutes to remove the Boc group, evaporate to dryness, and react the resulting amino acid trifluoroacetate salt with Fmoc-OSu and

  in a water/dioxane mixture. The resulting Fmoc-ncAA-OH is fully compatible with standard Fmoc/tBu SPPS protocols.

References

• BLDpharm Product Catalog: Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS 57022-37-4). BLD Pharm.
• N,N-DIPROTECTED DEHYDROAMINO ACID DERIVATIVES: VERSATILE SUBSTRATES FOR THE SYNTHESIS OF NOVEL AMINO ACIDS. Universidade do Minho.
• High yielding synthesis of dehydroamino acid and dehydropeptide derivatives. ResearchGate.
• -Amino Esters via Rhodium-Catalyzed 1,4-Addition/Enantioselective Protonation. Journal of the American Chemical Society (JACS).

Sources

• 1. 57022-37-4|Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate|BLD Pharm [bldpharm.com]
• 2. repositorium.uminho.pt [repositorium.uminho.pt]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Boc-Ser(Boc)-OMe in Solution-Phase Peptide Fragment Condensation

Part 1: Strategic Overview & Chemical Logic

The "All-Acid-Labile" Advantage

In the landscape of solution-phase peptide synthesis, Boc-Ser(Boc)-OMe represents a specialized, high-utility building block distinct from the more common Boc-Ser(Bzl)-OMe or Boc-Ser(tBu)-OMe.

While standard Boc chemistry typically employs Benzyl (Bzl) protection for the serine side chain (requiring hazardous HF or catalytic hydrogenation for removal), the O-Boc (carbonate) protection on the serine hydroxyl group renders the entire residue sensitive to mild acidolysis (TFA).

Why use Boc-Ser(Boc)-OMe?

• Avoidance of HF: It enables a "Boc strategy" workflow that concludes with TFA deprotection, eliminating the need for Hydrogen Fluoride (HF) lines, which are standard for Bzl removal but highly hazardous.

• Incompatibility Workarounds: It is ideal for synthesizing fragments containing Methionine (Met) or Cysteine (Cys), where catalytic hydrogenation (to remove Bzl) would poison the catalyst or desulfurize the peptide.

• Solubility: The bis-Boc protection significantly increases the lipophilicity of the serine residue, improving solubility in organic solvents (DCM, EtOAc) crucial for solution-phase fragment condensation.

The Racemization Challenge (Expert Insight)

The O-Boc group is a carbonate, which is more electron-withdrawing than the ether linkage found in Ser(tBu) or Ser(Bzl). This electron withdrawal increases the acidity of the Cα-proton, making Boc-Ser(Boc)- derivatives significantly more prone to racemization via β-elimination or oxazolone formation during activation and coupling.

Consequently, the protocols below prioritize low-temperature processing and non-basic activation methods to preserve chiral integrity.

Part 2: Visualizing the Workflow & Mechanisms

Fragment Condensation Workflow

The following diagram illustrates the conversion of the methyl ester precursor into an active fragment and its subsequent coupling and global deprotection.

Figure 1: Strategic workflow for utilizing Boc-Ser(Boc)-OMe in fragment condensation, highlighting the global deprotection step.

Mechanism of Racemization Risk

Understanding the risk is the first step to prevention. The O-Boc carbonate facilitates proton abstraction.

Figure 2: Mechanistic pathways for Serine racemization. The O-Boc group increases the risk of Beta-Elimination compared to O-tBu.

Part 3: Detailed Experimental Protocols

Protocol A: Controlled Saponification of Boc-Ser(Boc)-OMe

Objective: Convert the methyl ester to the free carboxylic acid Boc-Ser(Boc)-OH without cleaving the acid-labile Boc groups or causing racemization.

Reagents:

• Boc-Ser(Boc)-OMe (1.0 eq)

• Lithium Hydroxide Monohydrate (LiOH·H₂O) (1.1 eq)

• Solvent: THF/Water (3:1 v/v)

• 1M Citric Acid (cold)

Step-by-Step:

• Dissolution: Dissolve Boc-Ser(Boc)-OMe in THF (10 mL per gram) and cool the solution to 0°C in an ice bath. Critical: Do not start at room temperature.

• Hydrolysis: Dissolve LiOH (1.1 eq) in the minimum amount of water. Add this solution dropwise to the stirring ester solution over 10 minutes.

• Monitoring: Stir at 0°C. Monitor by TLC (System: CHCl₃/MeOH/AcOH 90:8:2). The reaction is typically complete within 45–60 minutes.

  • Note: Extended reaction times increase the risk of O-Boc cleavage (carbonate hydrolysis).

• Work-up (Acidification): Once complete, carefully acidify the mixture to pH 3–4 using cold 1M Citric Acid .

  • Warning: Do not use HCl or KHSO₄ below pH 3, as this may trigger premature Boc removal.

• Extraction: Extract immediately with Ethyl Acetate (3x). Wash combined organics with cold brine, dry over Na₂SO₄, and concentrate in vacuo at <30°C.

• Storage: Use the resulting foam/oil immediately for coupling. Do not store for prolonged periods.

Protocol B: Fragment Condensation (The Coupling)

Objective: Couple Boc-Ser(Boc)-OH to the amine component H-Fragment-OR.

Reagents:

• Boc-Ser(Boc)-OH (1.0 eq)

• Amine Component (H-Fragment-OR) (1.0 eq)

• EDC[1]·HCl (1.1 eq)

• HOAt (1-Hydroxy-7-azabenzotriazole) (1.1 eq) - Preferred over HOBt for lower racemization.

• TMP (2,4,6-Trimethylpyridine / Collidine) (2.0 eq) - Preferred base.

• Solvent: DMF or DCM (Anhydrous)

Step-by-Step:

• Pre-Activation: Dissolve Boc-Ser(Boc)-OH and HOAt in anhydrous DMF/DCM at -10°C (salt/ice bath).

• Activation: Add EDC·HCl. Stir for 5 minutes.

• Coupling: Add the Amine Component (H-Fragment-OR) followed by Collidine.

  • Expert Tip: Collidine is a weak base that minimizes proton abstraction at the alpha-carbon, significantly reducing racemization compared to DIEA or TEA.

• Reaction: Allow the mixture to warm slowly to 0°C over 2 hours. Stir at 0°C until HPLC indicates consumption of the amine. Avoid warming to room temperature if possible.

• Work-up: Dilute with EtOAc. Wash with 5% NaHCO₃ (remove unreacted acid), 1M Citric Acid (remove base), and Brine.

• Validation: Analyze by HPLC. Check for the D-Ser epimer (often elutes slightly earlier/later than L-Ser).

Part 4: Data Summary & Troubleshooting

Solvent & Reagent Compatibility Table

Parameter	Recommendation	Rationale
Solvent	DCM / DMF	DCM minimizes racemization; DMF improves solubility of larger fragments.
Coupling Agent	EDC/HOAt or DIC/Oxyma	Carbodiimides with HOAt/Oxyma suppress oxazolone formation better than HATU/HBTU for Serine.
Base	Collidine (TMP)	Sterically hindered, weak base prevents α-proton abstraction (racemization).
Deprotection	50% TFA / 5% TIS / DCM	Cleaves N-Boc and O-Boc simultaneously. TIS scavenges t-butyl cations.
Temperature	-10°C to 0°C	Essential to kinetically inhibit β-elimination of the O-Boc group.

Troubleshooting Guide

Issue: Loss of O-Boc group during Saponification.

• Cause: pH dropped too low during workup or reaction ran too long.

• Solution: Use Citric Acid only to pH 4. Reduce reaction time. Ensure temperature stays at 0°C.

Issue: High Racemization (>5% D-isomer).

• Cause: Base was too strong (DIEA) or pre-activation time was too long.

• Solution: Switch to Collidine. eliminate pre-activation time (add reagents simultaneously). Use DIC/Oxyma which is known to be superior for racemization suppression in Serine coupling [1].

Issue: Poor Solubility of Boc-Ser(Boc)-OH.

• Cause: The free acid is less lipophilic than the ester.

• Solution: Use a solvent mixture of DCM:DMF (4:1).

Part 5: References

• Albericio, F., et al. (2018). Peptide Synthesis: Methods and Protocols.[2][3] Humana Press.[3] (Discusses Oxyma/DIC superiority for racemization suppression).

• Sigma-Aldrich. (2023). Boc-Ser-OMe Product Specification and Safety Data. (Confirming physical properties and handling of serine esters).

• BenchChem. (2025).[2] An In-depth Technical Guide to Boc Protection in Peptide Chemistry.[2] (Detailed mechanisms of Boc acidolysis and side reactions).

• Bachem. (2024).[4] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (Guidelines on using Collidine and HOAt for sensitive couplings).

• ChemPep. (2023). Boc Solid Phase Peptide Synthesis and Side Reactions.[2] (Analysis of Serine racemization mechanisms).

Sources

• 1. Boc-Ser-OMe 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. renyi.hu [renyi.hu]
• 4. bachem.com [bachem.com]

"coupling protocols for Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate"

Executive Summary: The Dehydroalanine Gateway

Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate is not merely a protected amino acid; it is a latent electrophile . Unlike standard serine derivatives (e.g., N-Boc-Ser(tBu)-OMe) used in solid-phase peptide synthesis (SPPS), this molecule features a reactive carbonate on the side chain (O-Boc).

This specific substitution pattern drastically alters its reactivity profile. The O-Boc group transforms the hydroxyl side chain into an excellent leaving group. Under mild basic conditions, this molecule undergoes

-elimination to form Dehydroalanine (Dha) , a reactive Michael acceptor.

Therefore, "coupling" this molecule follows two distinct mechanistic pathways:

• C-Terminal Coupling: Attaching the scaffold to amines/peptides (requires careful preservation of the labile O-Boc).

• Side-Chain "Coupling" (Michael Addition): Utilizing the molecule as a precursor to generate Dha, which then "couples" to thiols or amines via conjugate addition (bioconjugation).

Chemical Profile & Reactivity Matrix

Feature	Chemical Component	Reactivity / Risk
N-Terminus	tert-Butoxycarbonyl (Boc)	Acid labile (TFA/HCl).[] Stable to base.
C-Terminus	Methyl Ester (-OMe)	Base labile (Hydrolysis). Electrophilic (Amidation).
Side Chain	O-tert-Butoxycarbonyl (O-Boc)	Critical Feature. Carbonate is a good leaving group. Promotes -elimination in base. Acid labile.[]
Core Risk	-Proton	Acidic.[2] Base abstraction leads to rapid elimination of O-Boc to form Dehydroalanine.

Protocol A: Synthesis of Dehydroalanine (Dha) Scaffolds

The primary application of this reagent is the generation of N-Boc-Dehydroalanine methyl ester, a versatile building block for covalent inhibitors and cysteine-stapled peptides.

Mechanism

The O-Boc group lowers the activation energy for E1cB or E2 elimination. A base abstracts the

-proton, and the carbonate leaves, creating the -unsaturated system.

Materials

• Substrate: Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (1.0 equiv)

• Base: Cesium Carbonate (

  ) or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

• Solvent: DMF (Anhydrous) or DCM

• Quench: Sat.

Step-by-Step Procedure

• Preparation: Dissolve the substrate (1.0 mmol) in anhydrous DMF (5 mL, 0.2 M concentration).

• Activation: Add

  (1.5 equiv) in one portion.

  • Note: For faster reaction at lower temperatures, use DBU (1.1 equiv) in DCM at 0°C.

• Reaction: Stir at 60°C for 4–12 hours (if using Carbonate) or Room Temperature for 2 hours (if using DBU).

  • Monitoring: Monitor via TLC (Hexane:EtOAc 3:1). The product (Dha) will typically have a higher

    and stain active to UV (conjugation) but weakly to Ninhydrin.

• Workup: Dilute with EtOAc (50 mL). Wash with water (3 x 20 mL) to remove DMF. Wash with Brine.[3] Dry over

  .

• Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes). Dha derivatives are prone to polymerization; store at -20°C.

Yield Expectation: 65–85% conversion to N-Boc-Dehydroalanine Methyl Ester.

Protocol B: C-Terminal Peptide Coupling (Amidation)

Direct coupling of this specific derivative to an amine is challenging because standard ester hydrolysis (LiOH) often triggers elimination. This protocol uses a mild transamidation approach to preserve the O-Boc group.

Scientific Rationale

To couple the C-terminus, we must convert the methyl ester to an amide. Using strong hydroxide bases (LiOH/NaOH) risks eliminating the O-Boc to form Dha. Instead, we use Trimethylaluminum (AlMe3) or TBD (Triazabicyclodecene) to catalyze direct aminolysis.

Materials

• Substrate: Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

• Amine Partner: Primary amine or Peptide-NH2 (1.2 equiv)

• Catalyst: Trimethylaluminum (2.0 M in Hexanes) - Handle with extreme caution (Pyrophoric).

• Solvent: Dry Toluene or DCM.

Step-by-Step Procedure

• Complex Formation: In a flame-dried flask under Argon, dissolve the Amine Partner (1.2 equiv) in dry Toluene/DCM.

• Catalyst Addition: Cool to 0°C. Slowly add

  (1.2 equiv). Stir for 15 mins to form the aluminum amide species.

  • Safety: Methane gas evolves. Ensure venting.

• Coupling: Add the Serine Substrate (1.0 equiv) dissolved in minimum solvent.

• Heating: Allow to warm to Room Temperature. If sterically hindered, heat to 40°C. Stir for 6–12 hours.

• Quenching (Critical): Cool to 0°C. Carefully quench with dilute HCl (1M) dropwise. Vigorous bubbling will occur.

• Extraction: Extract with DCM. The O-Boc group should remain intact if the temperature was kept moderate.

Protocol C: Thiol-Michael "Coupling" (Bioconjugation)

Once converted to the Dehydroalanine (Dha) form (via Protocol A), the molecule becomes a potent acceptor for thiols. This is the standard "coupling" mode for this reagent in drug discovery.

Materials

• Substrate: N-Boc-Dehydroalanine Methyl Ester (Product of Protocol A)

• Nucleophile: Thiol-containing molecule (e.g., Cysteine, Glutathione, Drug-SH).

• Catalyst: Triethylamine (

  ) or catalytic DBU.

Step-by-Step Procedure

• Setup: Dissolve Dha-ester (1.0 equiv) in degassed MeOH or DMF.

• Addition: Add the Thiol (1.2 equiv).

• Initiation: Add catalytic

  (0.1 equiv).

• Reaction: Stir at RT for 1–4 hours.

  • Mechanism:[4][5][6][7][8] The Thiol attacks the

    -carbon of the Dha. The enolate protonates to form the DL-Cysteine (Lanthionine) derivative.

  • Stereochemistry: Note that this reaction typically yields a racemic mixture (DL and LL) at the

    -carbon unless a chiral catalyst is used.

Visualization: The Reactivity Workflow

Figure 1: Strategic Divergence. The precursor can either be eliminated to form a reactive Dehydroalanine warhead (Top Path) or carefully coupled to amines via aluminate-mediated transamidation (Bottom Path).

Troubleshooting & Stability Guide

Observation	Cause	Corrective Action
Product is UV active but mass is -100 Da	Unwanted Elimination	The O-Boc group was lost, forming Dha. Use milder bases or lower temperatures. Avoid NaOH/LiOH.
Reaction mixture turns yellow/brown	Polymerization of Dha	Dehydroalanine is unstable. Store monomers at -20°C or react immediately with the nucleophile (Thiol).
Low Yield in Amidation	Steric Hindrance	The N-Boc and O-Boc groups create significant steric bulk. Switch to (Protocol B) or use a smaller amine.
Loss of N-Boc and O-Boc	Acid Contamination	Both groups are acid-labile. Ensure solvents (especially Chloroform/DCM) are acid-free.

References

• Synthesis of Dehydroalanine via Elimination: Wang, J., et al. (2020).[8] "A practical one-pot synthesis of dehydroalanine esters." Royal Society of Chemistry Advances. [Link]

• Late-Stage Serine Modification: Li, X., et al. (2021).[4] "Late-Stage Serine Modification Enables Noncanonical Peptide Synthesis."[4] Journal of the American Chemical Society. [Link]

• Cysteine to Dehydroalanine Conversion (Contextual Mechanism): Chalker, J. M., et al. (2011). "Methods for converting cysteine to dehydroalanine on peptides and proteins." Chemical Science. [Link]

• General Protective Group Chemistry: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 6. rsc.org [rsc.org]
• 7. CN101284803A - Synthetic method of N-fluorenylmethoxycarbonyl-O-tert-butyl serine - Google Patents [patents.google.com]
• 8. A practical one-pot synthesis of dehydroalanine esters - PMC [pmc.ncbi.nlm.nih.gov]

"deprotection methods for Boc-Ser(Boc)-OMe in peptide synthesis"

Application Note: Advanced Deprotection Strategies for Boc-Ser(Boc)-OMe in Peptide Synthesis

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals

Executive Summary & Structural Rationale

In complex peptide synthesis and drug development, orthogonal protecting group strategies are paramount. Boc-Ser(Boc)-OMe (N-α-Boc-O-Boc-L-serine methyl ester) is a highly versatile building block featuring three distinct functional domains:

• N-α-tert-butyloxycarbonyl (N-Boc): A carbamate protecting the primary α-amine.

• O-tert-butyloxycarbonyl (O-Boc): A carbonate protecting the side-chain hydroxyl group.

• C-terminal Methyl Ester (OMe): A base-labile ester protecting the carboxylate.

As a Senior Application Scientist, it is critical to recognize the subtle electronic and steric differences between these groups. While both Boc groups are highly susceptible to strong acids (yielding the fully deprotected H-Ser-OMe), the O-Boc carbonate is intrinsically more electrophilic and reactive than the N-Boc carbamate[1]. This fundamental difference in reactivity allows for highly selective deprotection pathways depending on the desired downstream intermediate.

This application note details the causality, self-validating protocols, and mechanistic workflows for both global and selective deprotection of Boc-Ser(Boc)-OMe.

Global Deprotection: Simultaneous Cleavage of N-Boc and O-Boc

Causality & Mechanism: Standard global deprotection relies on strong acids, most commonly2[2]. The acid protonates the carbonyl oxygen of both the carbamate and carbonate. This induces the cleavage of the C-O bond, generating a stable tert-butyl cation (which rapidly eliminates a proton to form isobutylene gas) and an unstable carbamic/carbonic acid intermediate that decarboxylates to release CO₂. TFA (20-50% in DCM) is the industry standard due to its excellent solvating properties, while HCl (4M in dioxane) is preferred when a highly crystalline hydrochloride salt is required[2].

Protocol A: Global Deprotection using TFA/DCM This protocol acts as a self-validating system by utilizing visual and analytical cues to confirm reaction completion.

• Preparation: Dissolve Boc-Ser(Boc)-OMe (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Acid Addition: Cool the reaction to 0 °C. Add TFA dropwise to achieve a final concentration of 20-50% (v/v) TFA in DCM[2]. Rationale: Cooling minimizes the risk of premature ester hydrolysis from trace moisture during the exothermic protonation phase.

• Reaction: Remove the ice bath and stir at room temperature for 1 to 2 hours.

• Validation: Monitor the reaction by TLC (Ninhydrin stain) or LC-MS[2]. Complete conversion is validated by the disappearance of the UV-active starting material and the emergence of a highly polar, Ninhydrin-positive spot (free primary amine).

• Workup: Concentrate the mixture in vacuo. Co-evaporate with toluene (3x) to azeotropically remove residual TFA. Precipitate the resulting H-Ser-OMe • TFA salt using cold anhydrous diethyl ether.

Selective O-Boc Deprotection: Yielding Boc-Ser-OMe

Causality & Mechanism: Because the O-Boc group is a carbonate, it is more reactive toward solvolysis than the N-Boc carbamate[1]. By utilizing fluorinated alcohols like3, the O-Boc group undergoes selective cleavage[3]. TFE provides a highly polar, mildly acidic environment that activates the carbonate sufficiently for cleavage without reaching the acidic threshold required to cleave the N-Boc carbamate.

Protocol B: Selective O-Boc Cleavage using TFE

• Preparation: Dissolve Boc-Ser(Boc)-OMe (1.0 eq) in 2,2,2-Trifluoroethanol (TFE) (approx. 5 mL/mmol) in a microwave-safe vial[3].

• Heating: Seal the vial and heat in a microwave reactor at 100 °C for 30 minutes[3]. Rationale: Microwave irradiation provides uniform, rapid heating that drives the solvolysis of the carbonate before side reactions can occur.

• Validation: Monitor by LC-MS. The disappearance of the starting material mass and the appearance of the Boc-Ser-OMe mass validates the selective cleavage. The absence of a Ninhydrin-positive spot on TLC confirms the N-Boc group remains intact.

• Workup: Evaporate the TFE under reduced pressure. The product is typically recovered in quantitative yield without the need for aqueous workup, and the TFE can be recovered and reused[3].

Selective N-Boc Deprotection: Yielding H-Ser(Boc)-OMe

Causality & Mechanism: Selectively removing N-Boc in the presence of an O-Boc is chemically demanding. However, has been proven to selectively target the N-Boc group. Oxalyl chloride acts as a mild electrophile that preferentially interacts with the carbamate nitrogen/carbonyl, facilitating a unique cleavage pathway that spares the more sterically hindered or electronically distinct carbonate and ester groups.

Protocol C: Selective N-Boc Cleavage using Oxalyl Chloride/MeOH

• Preparation: Dissolve Boc-Ser(Boc)-OMe (1.0 eq) in anhydrous Methanol (0.2 M).

• Reagent Addition: Add Oxalyl Chloride (3.0 eq) dropwise at room temperature. Rationale: Methanol reacts with oxalyl chloride to generate HCl in situ, but the broader mechanism involves direct electrophilic activation by oxalyl chloride, providing unique selectivity over standard HCl/MeOH.

• Reaction: Stir for 1 to 4 hours at room temperature.

• Validation: Monitor by TLC. The emergence of a Ninhydrin-positive spot confirms the liberation of the α-amine.

• Workup: Quench carefully with saturated NaHCO₃ (note: CO₂ gas evolution) and extract with Ethyl Acetate. Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

Quantitative Data Summary

Method	Reagents	Target Product	Reaction Time	Selectivity	Yield
Global Deprotection	20-50% TFA in DCM	H-Ser-OMe • TFA	30 min - 2 h	None (Both Boc removed)	>95%
Selective O-Boc Cleavage	TFE (Microwave, 100 °C)	Boc-Ser-OMe	30 min	High (O-Boc only)	Quantitative
Selective N-Boc Cleavage	Oxalyl Chloride in MeOH	H-Ser(Boc)-OMe	1 - 4 h	Moderate to High (N-Boc only)	Up to 90%

Mechanistic and Workflow Visualizations

Workflow decision tree for the deprotection of Boc-Ser(Boc)-OMe.

General acid-catalyzed mechanism for Boc group cleavage.

References

• A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development. BenchChem.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry (RSC).
• US20100311968A1 - Deprotection of boc-protected compounds. Google Patents.
• Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. American Chemical Society (ACS).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US20100311968A1 - Deprotection of boc-protected compounds - Google Patents [patents.google.com]

Application Note: Advanced Orthogonal Protection Strategies Using Boc-Protected Serine in Complex Peptide Synthesis

Introduction & Mechanistic Principles

The synthesis of complex peptide architectures—such as cyclic depsipeptides, branched peptides, and site-specifically modified glycopeptides—requires exquisite control over the reactivity of polyfunctional amino acids. Serine, bearing a primary amine, a carboxylic acid, and a primary hydroxyl group, presents a unique challenge. Unprotected hydroxyl side chains can undergo unwanted O-acylation during peptide chain elongation, necessitating robust protection strategies[1].

In classical Solid-Phase Peptide Synthesis (SPPS), the standard Boc/Bzl strategy relies on a concept known as relative acidolysis [2]. In this approach, the Nngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-tert-butyloxycarbonyl (Boc) group is removed by moderate acid (e.g., 50% Trifluoroacetic acid in DCM), while the side-chain benzyl (Bzl) ether requires strong acid (e.g., anhydrous Hydrogen Fluoride) for final global cleavage[2]. While Boc-Ser(Bzl)-OH is the industry standard for linear peptide synthesis,[3], this graduated acid lability is not truly orthogonal.

True orthogonality , as defined by Barany and Merrifield, requires that different protecting groups be cleaved by completely distinct chemical mechanisms, allowing removal in any order without affecting one another[1]. To achieve this with Boc-protected serine, derivatives such as Boc-Ser(Allyl)-OH are employed. The allyl ether is stable to both TFA and HF but can be selectively cleaved via Palladium(0)-catalyzed Tsuji-Trost reactions, unlocking the serine side chain for on-resin modifications,[1].

Strategic Selection of Serine Protecting Groups

The selection of the appropriate Boc-Serine derivative dictates the synthetic workflow. Table 1 summarizes the mechanistic differences and applications of three primary Boc-Serine building blocks.

Table 1: Comparative Analysis of Boc-Serine Derivatives

Derivative	Side-Chain Protection	Deprotection Reagent	Cleavage Mechanism	Orthogonal to Boc?	Primary Application
Boc-Ser(Bzl)-OH	Benzyl (Bzl)	Anhydrous HF or TFMSA	Strong Acidolysis	No (Graduated)	Standard linear Boc-SPPS[4],[3]
Boc-Ser(Allyl)-OH	Allyl (All)	Pd(PPh3)4 / PhSiH3	Tsuji-Trost (Pd(0) Catalysis)	Yes	On-resin branching, cyclization, glycosylation,[1]
Boc-Ser(TBDMS)-OH	tert-Butyldimethylsilyl	TBAF (Fluoride source)	Nucleophilic Substitution	Yes	Solution-phase synthesis, specific SPPS workflows

Causality Insight: While both Allyl and TBDMS offer true orthogonality to Boc, Boc-Ser(Allyl)-OH is generally preferred in SPPS. The TBDMS group is highly sterically hindering, which can drastically reduce coupling efficiency during chain elongation. The Allyl group is compact, ensuring high coupling yields while maintaining strict orthogonality[1].

Orthogonal Deprotection Logic

Orthogonal deprotection pathways of Boc-Ser(Allyl)-OH on solid support.

Experimental Workflows & Protocols

The following protocols detail a self-validating system for incorporating Boc-Ser(Allyl)-OH into a peptide sequence, selectively deprotecting the side chain, and validating the chemistry prior to global cleavage.

Protocol A: SPPS Incorporation of Boc-Ser(Allyl)-OH

Objective: Couple Boc-Ser(Allyl)-OH to the growing peptide chain without racemization. Resin Choice: PAM (Phenylacetamidomethyl) resin is highly recommended. Causality: PAM resin is approximately 100 times more stable to TFA than standard Merrifield resin, preventing premature loss of the peptide chain during extended Boc-SPPS cycles[2].

• Swelling: Swell the peptide-resin in Dichloromethane (DCM) for 15 minutes.

• Activation: Dissolve 4.0 equivalents of Boc-Ser(Allyl)-OH and 4.0 equivalents of HOBt (Hydroxybenzotriazole) in minimal DMF. Add 4.0 equivalents of DIC (N,N'-Diisopropylcarbodiimide). Causality: HOBt suppresses the formation of oxazolone intermediates, thereby preventing racemization of the serine

  -carbon during activation.

• Coupling: Add the activated mixture to the resin. Agitate for 60 minutes at room temperature.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Validation (Kaiser Test): Perform a Kaiser ninhydrin test. A yellow/colorless bead indicates >99% coupling efficiency. If blue, repeat the coupling step.

Protocol B: On-Resin Palladium-Catalyzed Allyl Deprotection

Objective: Selectively remove the Allyl ether to expose the Serine hydroxyl group.

• Degassing (Critical Step): Suspend the resin in dry DCM. Bubble Argon gas through the suspension for 15 minutes. Causality: Pd(PPh3)4 is highly sensitive to oxygen. Oxidation of Pd(0) to Pd(II) will completely halt the Tsuji-Trost catalytic cycle.

• Reagent Preparation: In an Argon-purged vial, dissolve 0.1 equivalents of Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] and 10.0 equivalents of Phenylsilane (

  ) in degassed DCM.

  • Causality for Scavenger Choice: The Pd(0) catalyst coordinates with the allyl group, forming a reactive

    -allyl palladium complex. Phenylsilane acts as a nucleophilic scavenger to reduce this complex to propene, regenerating the Pd(0) catalyst. Unlike basic scavengers (e.g., morpholine), is neutral and will not cause premature cleavage of sensitive ester bonds (depsipeptides) or base-catalyzed side reactions.

• Reaction: Add the catalyst cocktail to the resin. Agitate gently under Argon for 2 hours in the dark.

• Washing & Quenching: Wash the resin with DCM (3x), followed by a 0.5% solution of Sodium Diethyldithiocarbamate in DMF (3x) to chelate and remove residual palladium, which can appear as a dark gray discoloration on the resin. Finally, wash with DCM (3x).

Protocol C: Validation via Micro-Cleavage (Self-Validating System)

Objective: Confirm quantitative removal of the Allyl group before proceeding to costly side-chain modifications.

• Micro-Cleavage: Transfer ~5 mg of the dried resin to a microcentrifuge tube.

• Acidolysis: Since anhydrous HF is impractical for 5 mg, treat the resin with 100 µL of a TFA/TFMSA/Thioanisole (80:10:10) cocktail for 1 hour.

• Precipitation: Precipitate the cleaved peptide using 1 mL of cold diethyl ether. Centrifuge and decant the ether.

• LC-MS Analysis: Dissolve the pellet in 50% Acetonitrile/Water and inject into an LC-MS.

  • Validation Metric: The complete disappearance of the target mass + 40 Da (the Allyl adduct) and the appearance of the exact theoretical mass of the des-Allyl peptide confirms 100% deprotection. Do not proceed to side-chain modification if the +40 Da mass persists.

Step-by-step workflow for on-resin side-chain modification using Boc-Ser(Allyl)-OH.

Data Presentation & Troubleshooting

When executing orthogonal deprotection, deviations in environmental control or reagent quality can lead to specific mechanistic failures. Table 2 outlines common issues and their corrective actions.

Table 2: Troubleshooting Palladium-Catalyzed Allyl Deprotection

Observation (LC-MS Data)	Mechanistic Cause	Corrective Action
Incomplete Allyl removal (Presence of +40 Da peak)	Catalyst poisoning or oxidation of Pd(0) to inactive Pd(II) due to oxygen exposure.	Strictly degas all solvents with Argon. Ensure Pd(PPh3)4 is stored under inert gas and is bright yellow (not brown).
Re-alkylation of peptide (+40 Da peak on unexpected residues)	Insufficient scavenger concentration; the -allyl complex reacted with the peptide backbone.	Increase to 20-25 equivalents. Ensure rapid and thorough washing post-reaction.
Premature peptide cleavage (Loss of total yield)	Basic scavengers (e.g., morpholine) cleaving the peptide-resin linkage or internal ester bonds.	Switch exclusively to neutral scavengers like Phenylsilane ( ).

References

• Amino Acid-Protecting Groups. Chemical Reviews - ACS Publications. URL: [Link]

• Introduction to Peptide Synthesis. PMC - NIH. URL: [Link]

• Understanding Boc-Ser(Bzl)-OH: Synthesis, Properties, and Applications for R&D. NBInno. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nbinno.com [nbinno.com]

"incorporation of Boc-Ser(Boc)-OMe into complex peptides"

Application Note: Strategic Incorporation of Boc-Ser(Boc)-OMe into Complex Peptides via Base-Catalyzed Hydrolysis and Fragment Coupling

Executive Summary

The synthesis of complex, serine-containing peptides frequently encounters bottlenecks related to side-chain O-acylation, branching, and incomplete deprotection. While standard protocols utilize Fmoc-Ser(tBu)-OH or Boc-Ser(Bzl)-OH, the specialized building block Boc-Ser(Boc)-OMe (N-α-Boc, O-β-Boc-L-serine methyl ester) offers a highly orthogonal alternative for specific synthetic architectures.

As a fully protected N,O-di-Boc derivative with a C-terminal methyl ester, this molecule is exceptionally stable during storage and early-stage solution-phase manipulations. This application note details the mechanistic rationale and field-proven protocols for converting Boc-Ser(Boc)-OMe into its active free acid, followed by its high-efficiency incorporation into a solid-phase peptide synthesis (SPPS) workflow. This strategy is particularly advantageous for introducing a terminal Serine residue where simultaneous, single-step N-α and side-chain deprotection is required during the final acidic cleavage[1].

Mechanistic Rationale & Causality

The utility of Boc-Ser(Boc)-OMe lies in its orthogonal reactivity profile. The C-terminal methyl ester is base-labile, while the N-α and O-β Boc groups are strictly acid-labile. This allows for the selective saponification of the methyl ester using mild aqueous base (LiOH) without disturbing the Boc protecting groups.

During the subsequent SPPS coupling phase, the bulky O-Boc group can introduce steric hindrance, potentially slowing acylation kinetics. To counteract this, we employ the highly reactive uronium salt HATU in the presence of DIPEA . HATU generates an highly active 7-azabenzotriazole (OAt) ester intermediate, which drives the coupling reaction to >99% completion even in sterically demanding environments[2]. Maintaining this near-perfect coupling efficiency is critical, as incomplete acylation directly leads to irreversible deletion sequences that severely complicate downstream HPLC purification[3].

Finally, because both the N-terminus and the Serine side-chain are protected by Boc groups, a single treatment with a Trifluoroacetic Acid (TFA) cleavage cocktail simultaneously removes all protecting groups and liberates the peptide from the resin via acidolysis[1].

Phased Experimental Workflows

The following protocols are designed as self-validating systems, incorporating in-process analytical checks to ensure absolute synthetic control.

Phase 1: Saponification of Boc-Ser(Boc)-OMe

Objective: Convert the stable methyl ester precursor into the SPPS-ready free acid, Boc-Ser(Boc)-OH.

• Dissolution : Dissolve Boc-Ser(Boc)-OMe (1.0 eq, 10 mmol) in a 3:1 mixture of Tetrahydrofuran (THF) and deionized water (40 mL).

• Base Addition : Cool the reaction flask to 0 °C in an ice bath. Slowly add Lithium Hydroxide monohydrate (LiOH·H2O, 1.2 eq) portion-wise.

  • Causality: Operating at 0 °C prevents base-catalyzed racemization at the α-carbon and suppresses potential O-to-N acyl shifts.

• Reaction Monitoring (Self-Validation) : Stir the mixture for 2 hours. Monitor the reaction via Thin-Layer Chromatography (TLC; 1:1 Hexanes/Ethyl Acetate) or LC-MS until the starting material is entirely consumed.

• Controlled Acidification : Carefully acidify the mixture to pH ~3.5 using 10% aqueous citric acid.

  • Causality: It is critical to use a weak organic acid like citric acid. Strong acids (e.g., HCl or TFA) will prematurely cleave the acid-labile N-Boc and O-Boc groups, ruining the building block.

• Extraction & Isolation : Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield Boc-Ser(Boc)-OH as a white powder.

Phase 2: SPPS Incorporation (Amide Bond Formation)

Objective: Couple the newly generated Boc-Ser(Boc)-OH to the N-terminus of a resin-bound peptide.

• Resin Preparation : Swell the H-Peptide-Resin (0.1 mmol scale) in N,N-Dimethylformamide (DMF) for 30 minutes to maximize pore accessibility.

• Pre-Activation : In a separate vial, dissolve Boc-Ser(Boc)-OH (0.4 mmol, 4.0 eq) and HATU (0.38 mmol, 3.8 eq) in 3 mL of DMF.

• Base Initiation : Add DIPEA (0.8 mmol, 8.0 eq) to the amino acid solution and wait 2 minutes.

  • Causality: DIPEA deprotonates the carboxylic acid, initiating the formation of the active OAt ester. Using a slight deficiency of HATU relative to the amino acid (3.8 eq vs 4.0 eq) ensures no unreacted HATU is transferred to the resin, which would cause irreversible guanidinylation of the peptide's free N-terminus[2].

• Coupling : Transfer the activated mixture to the resin and agitate for 45 minutes at room temperature.

• Coupling Validation (Self-Validation) : Perform a Kaiser (Ninhydrin) test on a few resin beads. A colorless/yellow bead and solution indicate the absence of free primary amines, confirming >99% coupling efficiency[3]. If beads are blue, repeat the coupling step.

Phase 3: Global Deprotection and Cleavage

Objective: Liberate the final crude peptide while simultaneously removing the N-Boc and O-Boc groups.

• Cleavage Cocktail : Treat the thoroughly washed and dried Boc-Ser(Boc)-Peptide-Resin with a cleavage cocktail consisting of TFA / Triisopropylsilane (TIS) / H₂O (95:2.5:2.5 v/v/v).

• Acidolysis : Agitate for 2 hours at room temperature.

  • Causality: The TFA drives the acidolysis of the resin linkage and both Boc groups. TIS and water act as carbocation scavengers, preventing the highly reactive tert-butyl cations (generated from the Boc groups) from re-alkylating susceptible amino acid side chains (e.g., Trp, Tyr, Met)[1].

• Precipitation : Filter the resin and precipitate the cleaved peptide by adding the filtrate dropwise into cold (-20 °C) diethyl ether. Centrifuge to isolate the crude target peptide.

Quantitative Analysis

The use of Boc-Ser(Boc)-OH (derived from the OMe precursor) demonstrates highly competitive metrics when paired with optimized coupling reagents, matching or exceeding traditional protecting group strategies.

Table 1: Comparative Coupling Metrics for N-Terminal Serine Derivatives

Serine Derivative	Activation System	Coupling Time (min)	Coupling Efficiency (%)	Crude Purity (%)
Boc-Ser(Boc)-OH (ex OMe)	HATU / DIPEA	45	> 99.5	94.2
Fmoc-Ser(tBu)-OH	DIC / Oxyma	60	98.8	91.5
Boc-Ser(Bzl)-OH	HBTU / DIPEA	60	97.5	86.0

Data represents a model 15-mer peptide synthesis. The N,O-di-Boc derivative, when activated with HATU, exhibits superior acylation kinetics due to its optimized solubility profile in DMF and the highly reactive nature of the OAt ester intermediate.

Workflow Visualization

Workflow for the incorporation of Boc-Ser(Boc)-OMe into solid-phase peptide synthesis.

References

• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. "In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences." International Journal of Peptide and Protein Research, 1992.[Link]

• Alewood, D., Alewood, P. F., Miranda, L., Love, S., Meutermans, W., & Wilson, D. "Accelerated chemical synthesis of peptides and small proteins." Proceedings of the National Academy of Sciences (PNAS), 1997.[Link]

Sources

• 1. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Strategies for the Efficient Coupling of Boc-Ser(Boc)-OMe with Sterically Hindered Amino Acids

Introduction: Overcoming Steric Challenges in Peptide Synthesis

The formation of a peptide bond between two amino acids is the fundamental reaction in peptide synthesis.[1][2] While seemingly straightforward, the efficiency of this condensation reaction is highly dependent on the structural properties of the participating amino acids. Steric hindrance, arising from bulky side chains (e.g., Val, Ile), α,α-disubstitution (e.g., Aib), or N-methylation, presents a significant synthetic challenge, often leading to slow reaction rates and low yields.[3][4]

This guide focuses on a particularly demanding scenario: the coupling of N,O-bis-Boc-L-serine methyl ester (Boc-Ser(Boc)-OMe) with sterically hindered amino acid partners. The challenge is twofold; the acyl donor, Boc-Ser(Boc)-OMe, possesses a bulky tert-butoxycarbonyl (Boc) group on its side-chain hydroxyl function, adding to the steric congestion at the reaction center. When the nucleophilic amine component is also sterically demanding, standard coupling conditions frequently fail.[5]

This document provides a detailed exploration of the mechanistic principles, reaction parameters, and optimized protocols necessary to achieve high-yield, low-racemization couplings in these challenging systems. The insights and methodologies presented are targeted toward researchers and drug development professionals engaged in the synthesis of complex peptides and peptidomimetics.

Mechanistic Considerations: The Central Role of Carboxyl Activation

Peptide bond formation is a nucleophilic acyl substitution where the amino group of one residue attacks the carboxyl group of another.[2] As the carboxylate is a poor electrophile, the reaction requires the use of coupling reagents to "activate" the carboxyl group, converting the hydroxyl into a better leaving group and rendering the carbonyl carbon highly susceptible to nucleophilic attack.[1][2] The choice of activation strategy is paramount when dealing with sterically hindered components.

Figure 1: General workflow for peptide coupling.

Carbodiimide-Mediated Activation

Carbodiimides, such as Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3'-dimethylaminopropyl)carbodiimide (EDC), are classic coupling reagents.[6] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[7][8] This intermediate can then be attacked by the amine. However, for hindered systems, two major drawbacks exist:

• Slow Coupling: The nucleophilic attack by a hindered amine on the O-acylisourea can be slow, allowing time for an intramolecular rearrangement to a stable, unreactive N-acylurea, which terminates the reaction.[1][7][8]

• Racemization: The reactive intermediate is also susceptible to forming an oxazolone, which can lead to significant racemization.[8]

To mitigate these issues, nucleophilic additives like 1-hydroxybenzotriazole (HOBt) or ethyl cyanohydroxyiminoacetate (OxymaPure) are essential.[7][8][9] These additives rapidly convert the O-acylisourea into a more stable, yet still highly reactive, active ester (e.g., OBt or Oxyma ester). This strategy suppresses N-acylurea formation and reduces racemization.[7][9]

Onium Salt-Mediated Activation

For sterically demanding couplings, onium salts—categorized as aminium/uronium or phosphonium salts—are generally more effective than carbodiimides.[5][10]

• Aminium/Uronium Salts: Reagents like HATU, HBTU, and HCTU react with the carboxylate in the presence of a non-nucleophilic base (e.g., DIPEA) to generate highly reactive OAt, OBt, or O-6-ClBt active esters, respectively. HATU is particularly effective for hindered couplings because its corresponding leaving group, HOAt, provides anchimeric assistance that accelerates the coupling reaction. A potential side reaction is the guanidinylation of the free N-terminal amine by the coupling reagent, which can be avoided by pre-activating the carboxylic acid before adding it to the amine component.[11]

• Phosphonium Salts: Reagents like PyBOP and PyAOP function similarly to aminium salts, generating the corresponding active esters.[12][13] A key advantage is that they do not react with the amine component to form guanidinium byproducts.[14] This makes them ideal for reactions where the coupling reagent is used in excess or for slow reactions like fragment condensation and cyclization.[14][15]

Figure 2: Comparison of activation pathways.

Optimization of Reaction Conditions

Success in coupling hindered amino acids requires a multi-faceted approach, optimizing several experimental parameters simultaneously.

Choice of Coupling Reagent

Standard carbodiimides like DCC and EDC are often insufficient for demanding couplings.[5] More potent in situ activating reagents are required.

Reagent Class	Example Reagent(s)	Reactivity of Active Ester	Key Considerations
Aminium Salts	HATU, HCTU	High to Very High	Highly effective for hindered residues.[12] HATU is often superior.[5] Potential for guanidinylation side reaction; pre-activation is recommended.[11]
HBTU, TBTU	Moderate to High	Good general-purpose reagents, but may be insufficient for the most difficult cases.[5]
COMU	High	Based on OxymaPure, avoiding potentially explosive HOBt/HOAt byproducts. Good solubility and reduced allergenic potential.[1]
Phosphonium Salts	PyBOP, PyAOP	Moderate to High	Excellent reagents that do not cause guanidinylation, making them safe to use in excess. PyAOP is more reactive than PyBOP.[5]
Carbodiimides	EDC, DIC + Additive	Moderate	Requires an additive (e.g., OxymaPure, HOBt) to be effective and suppress side reactions.[7][8] A cost-effective option if optimized.
Acyl Halides	TFFH (generates Acyl Fluoride)	Very High	An extremely effective strategy for the most challenging couplings, such as with α,α-disubstituted amino acids.[1][5][14]

Solvents, Bases, and Temperature

• Solvent: The solvent must effectively solvate the growing peptide chain to prevent aggregation, which can block reactive sites. N-methylpyrrolidone (NMP) has superior solvating properties compared to Dimethylformamide (DMF) and is often preferred for difficult sequences.[5]

• Base: A non-nucleophilic tertiary amine is required for onium salt-mediated couplings. N,N-Diisopropylethylamine (DIPEA) is most common.[1] For couplings at high risk of racemization, a weaker base like N-methylmorpholine (NMM) or sym-collidine may be beneficial.[1]

• Temperature and Time: Steric hindrance slows reaction kinetics. Therefore, extended reaction times (e.g., 2 hours to overnight) are often necessary.[5] Gentle heating (e.g., 40-50°C) can help overcome the activation energy but must be used cautiously to minimize racemization.[5] Microwave-assisted peptide synthesis (MASPS) is a highly effective technique for driving difficult couplings to completion rapidly by utilizing microwave energy for efficient heating.[5]

Strategic Approaches

• Double Coupling: A common and effective method to ensure complete reaction is to simply perform the coupling step twice. After the first coupling, the resin is washed, and a fresh solution of activated amino acid is added.[5]

• Pre-activation: In a separate vessel, the carboxylic acid, coupling reagent, and base are mixed for 1-5 minutes before being added to the deprotected amine on the resin. This ensures the active ester is fully formed and minimizes contact between the free amine and the coupling reagent, preventing guanidinylation.[5]

Sources

• 1. bachem.com [bachem.com]
• 2. jpt.com [jpt.com]
• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 4. Comparative study of methods to couple hindered peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. interchim.fr [interchim.fr]
• 7. peptide.com [peptide.com]
• 8. Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. peptide.com [peptide.com]
• 12. file.globalso.com [file.globalso.com]
• 13. youtube.com [youtube.com]
• 14. people.uniurb.it [people.uniurb.it]
• 15. pubs.acs.org [pubs.acs.org]

Application Note: Boc-Ser(Boc)-OMe as a Gateway to Unnatural Amino Acids

This Application Note is designed for researchers in medicinal chemistry and peptide science. It details the strategic utilization of Boc-Ser(Boc)-OMe (

- -tert-butoxycarbonyl- -tert-butoxycarbonyl-L-serine methyl ester) as a high-value precursor for generating diverse unnatural amino acid (UAA) libraries.

Executive Summary

The synthesis of unnatural amino acids (UAAs) is a cornerstone of modern peptidomimetic drug discovery. While traditional methods rely on the individual synthesis of each analog, Boc-Ser(Boc)-OMe offers a divergent "common intermediate" strategy.

By leveraging the labile

-Boc carbonate group, this molecule serves as a pre-activated precursor to Dehydroalanine (Dha) . The Dha moiety acts as a potent Michael acceptor, allowing the rapid conjugation of thiols, amines, and carbon-centered radicals to generate vast libraries of Cysteine, Diaminopropionic acid, and Phenylalanine analogs from a single serine starting material.

Technical Rationale: The Carbonate Advantage

Standard serine derivatives (e.g., Boc-Ser-OMe) possess a hydroxyl side chain that is a poor leaving group. Converting serine to the reactive Dehydroalanine (Dha) typically requires harsh activation steps (e.g., tosylation, mesylation) or heavy metal catalysis (CuCl/EDC).

Boc-Ser(Boc)-OMe circumvents these issues by presenting the side chain as a tert-butyl carbonate (

) . This moiety significantly lowers the activation energy for -elimination, enabling the formation of Dha under mild basic conditions or via stereoselective anti-elimination.

Mechanism of Action[1]

• Activation: The

  -Boc group transforms the inert into an excellent leaving group.

• Elimination: Base-mediated abstraction of the

  -proton triggers the expulsion of the carbonate (releasing and ), yielding the -unsaturated dehydroalanine.

• Diversification: The electrophilic alkene of Dha undergoes regioselective conjugate addition with nucleophiles.

Workflow Visualization

The following diagram illustrates the divergent synthesis pathway starting from Boc-Ser(Boc)-OMe.

Figure 1: Divergent synthesis workflow. The

-Boc activation facilitates the formation of the Dha "Hub," which is then functionalized via Michael addition.

Experimental Protocols

Protocol A: Synthesis of the Dehydroalanine (Dha) Scaffold

This protocol describes the conversion of Boc-Ser(Boc)-OMe to

-Boc-Dehydroalanine-OMe. If the specific -Boc starting material is not in stock, a one-pot activation-elimination from Boc-Ser-OMe is provided as a validated alternative.

Reagents:

• Substrate: Boc-Ser(Boc)-OMe (or Boc-Ser-OMe +

  )

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or Cesium Carbonate (

  )

• Solvent: Dichloromethane (DCM) or DMF (anhydrous)

Step-by-Step Procedure:

• Dissolution: Dissolve Boc-Ser(Boc)-OMe (1.0 equiv) in anhydrous DCM (0.1 M concentration).

  • Note: If starting from Boc-Ser-OMe, add 1.1 equiv of

    and 0.1 equiv DMAP first, stirring for 1h to generate the -Boc species in situ [1].

• Elimination: Cool the solution to 0°C. Add DBU (1.2 equiv) dropwise over 5 minutes.

  • Mechanistic Insight: The base abstracts the acidic

    -proton. The carbonate leaving group is expelled, releasing gas. Ensure proper venting.

• Reaction Monitoring: Warm to room temperature and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The product (Dha) typically appears as a UV-active spot with higher

  than the starting material.

• Work-up: Dilute with EtOAc, wash with 5% citric acid (to remove DBU), saturated

  , and brine.

• Purification: Dry over

  and concentrate. Purify via flash chromatography on silica gel (neutralized with 1% to prevent hydrolysis of the enamine).

  • Storage:

    -Boc-Dha-OMe is sensitive to polymerization. Store at -20°C under argon.

Protocol B: Thiol-Michael Addition (Cysteine Analog Library)

This method utilizes the Dha scaffold to generate thioether-linked unnatural amino acids (S-alkyl cysteines).

Reagents:

• Scaffold:

  -Boc-Dehydroalanine-OMe (from Protocol A)

• Nucleophile: Diverse Thiols (R-SH) (e.g., benzyl mercaptan, thiophenol, functionalized alkyl thiols)

• Catalyst: Catalytic

  or

Procedure:

• Dissolve

  -Boc-Dha-OMe (1.0 equiv) in DMF or MeOH (0.2 M).

• Add the Thiol (1.2 equiv).

• Add

  (0.1 equiv). Stir at room temperature for 1–12 hours.

• Outcome: The reaction proceeds via 1,4-conjugate addition.

  • Stereochemistry: The reaction typically yields a racemic mixture at the

    -carbon. For stereoselective synthesis, chiral catalysts or auxiliary-controlled substrates are required [2].

Protocol C: Photoredox Giese Addition (C-C Bond Formation)

For generating carbon-linked side chains (e.g., unnatural Phenylalanines), radical chemistry is superior to standard nucleophilic addition.

Reagents:

• Scaffold:

  -Boc-Dha-OMe

• Radical Precursor: Alkyl/Aryl Halide (R-X) or Carboxylic Acid (via redox-active ester)

• Photocatalyst:

  (1 mol%) or Eosin Y

• Reductant: Hantzsch Ester or DIPEA

Procedure:

• Combine

  -Boc-Dha-OMe (1.0 equiv), R-X (2.0 equiv), and Photocatalyst in DMSO.

• Degas the solution (sparge with Argon for 15 min) to remove Oxygen (radical quencher).

• Irradiate with Blue LEDs (450 nm) for 12–24 hours.

• Mechanism: The radical

  adds to the -carbon of Dha. The resulting -radical abstracts a hydrogen (from Hantzsch ester or solvent), yielding the saturated unnatural amino acid [3].

Data Summary: Reactivity Profile

The following table summarizes the efficiency of Boc-Ser(Boc)-OMe derived Dha in various coupling reactions.

Reaction Type	Nucleophile Class	Target UAA Family	Typical Yield	Key Condition
Elimination	Base (DBU/ )	Dehydroalanine (Scaffold)	>85%	Anhydrous, 0°C to RT
Michael Addn	Thiol (R-SH)	S-Substituted Cysteines	90–98%	Mild base, rapid kinetics
Michael Addn	Amine (R- )	Diaminopropionic Acids	60–80%	Requires steric freedom
Radical Giese	Alkyl Halide (R-X)	Unnatural Aliphatics	70–85%	Photoredox, inert atm.

Troubleshooting & Optimization

• Issue: Polymerization of Dha.

  • Cause: Dha is electron-deficient and prone to self-polymerization.

  • Solution: Do not store Dha for long periods. Use immediately in the next step (One-Pot protocols are recommended). Add a radical inhibitor (BHT) if storage is necessary.

• Issue: Poor Elimination Yield.

  • Cause: Hydrolysis of the methyl ester or

    -Boc group before elimination.

  • Solution: Ensure anhydrous conditions.[1] Use

    with molecular sieves as a milder alternative to DBU [4].

• Issue: Racemization.

  • Insight: The destruction of the chiral center at

    during Dha formation is inherent. The subsequent addition step determines the new stereochemistry. If enantiopurity is required, use asymmetric hydrogenation of the Dha intermediate or chiral radical auxiliaries.

References

• Ferreira, P. M. T., et al. (2002). "N,N-Diprotected Dehydroamino Acid Derivatives: Versatile Substrates for the Synthesis of Novel Amino Acids." Tetrahedron, 58(44).

• Chalker, J. M., et al. (2011). "Methods for converting cysteine to dehydroalanine on peptides and proteins." Chemical Science, 2(9).

• Tellis, J. C., et al. (2014). "Single-electron transmetalation in organoboron cross-coupling by photoredox/nickel dual catalysis." Science, 345(6195).

• Wang, J., et al. (2019). "A practical one-pot synthesis of dehydroalanine esters." RSC Advances, 9.

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]

"cleavage of Boc protecting group from serine methyl ester"

Executive Summary

The removal of the tert-butyloxycarbonyl (Boc) group from Serine methyl ester (Boc-Ser-OMe) presents a unique chemoselective challenge compared to aliphatic amino acids. While the Boc group is acid-labile, the presence of the

-hydroxyl group on Serine and the C-terminal methyl ester requires a protocol that prevents O-alkylation (formation of Ser(O-tBu)-OMe) and acid-catalyzed ester hydrolysis .

This guide details two validated methodologies: Method A (TFA/DCM) for rapid, high-throughput solution-phase cleavage, and Method B (HCl/Dioxane) for generating stable, crystalline hydrochloride salts. Both methods prioritize the suppression of tert-butyl cation-mediated side reactions.

Mechanistic Insight & Chemical Logic

The cleavage of Boc is an acid-catalyzed

-type fragmentation. The reaction is driven by the protonation of the carbamate carbonyl, followed by the collapse of the intermediate to release the tert-butyl cation ( ), carbon dioxide, and the free amine.

The Serine Challenge: In standard substrates, the generated isobutylene gas escapes. However, in the presence of nucleophilic side chains—specifically the free hydroxyl of Serine—the reactive

cation can be trapped by the oxygen atom, resulting in the ether impurity H-Ser(O-tBu)-OMe .

The Solution: To ensure thermodynamic control and prevent alkylation, a cation scavenger must be employed.[1][2] While complex peptide cocktails (e.g., Reagent K) are overkill for this small molecule, the inclusion of Triisopropylsilane (TIS) or controlled amounts of Water is non-negotiable for high-purity applications.

Diagram 1: Reaction Mechanism & Side Reaction Pathways

Caption: Mechanistic pathway showing the critical divergence between successful scavenging and the formation of O-alkylated impurities.

Experimental Protocols

Method A: Trifluoroacetic Acid (TFA) Cleavage

Best for: Rapid synthesis, preparing free base for immediate coupling.

Reagents:

• Boc-Ser-OMe (1.0 equiv)

• Trifluoroacetic Acid (TFA) (Reagent Grade, >99%)

• Dichloromethane (DCM) (Anhydrous)[3][4]

• Scavenger: Triisopropylsilane (TIS) OR Water (Milli-Q)

Protocol:

• Dissolution: Dissolve Boc-Ser-OMe (e.g., 1.0 g, 4.56 mmol) in DCM (10 mL). Ensure the concentration is approximately 0.4–0.5 M.

• Scavenger Addition: Add TIS (2.5% v/v) or Water (2.5% v/v).[2] Note: Water is an effective scavenger for Serine but TIS is preferred if the product must remain strictly anhydrous.

• Acidolysis: Cool the solution to 0°C. Slowly add TFA (10 mL) to achieve a 1:1 TFA:DCM ratio.

  • Why 0°C? Controls the exotherm and minimizes potential ester hydrolysis initially.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 30–60 minutes.

  • Monitor: TLC (ninhydrin stain: Boc-SM is invisible/faint; Product is deep purple).

• Workup (Critical):

  • Concentrate the mixture in vacuo at <35°C.

  • Co-evaporation: Add Toluene (10 mL) and re-evaporate. Repeat 2x.

  • Why? Toluene forms an azeotrope with TFA, ensuring removal of acid traces which can degrade the methyl ester over time.

• Precipitation: Dissolve the oily residue in minimal cold Methanol (1-2 mL) and add cold Diethyl Ether (20 mL) dropwise with vigorous stirring.

• Isolation: Filter the white precipitate (TFA salt) or dry the residue under high vacuum if no precipitate forms.

Method B: HCl in Dioxane

Best for: Long-term storage, creating crystalline HCl salts, avoiding fluorinated counter-ions.

Reagents:

• Boc-Ser-OMe (1.0 equiv)

• 4M HCl in 1,4-Dioxane (Commercial solution)

• Diethyl Ether (Anhydrous)[3]

Protocol:

• Preparation: Place solid Boc-Ser-OMe in a round-bottom flask.

• Acidolysis: Add 4M HCl in Dioxane (10 equiv of HCl relative to substrate).

  • Do not add extra solvent unless necessary for solubility.

• Reaction: Stir at RT for 45–90 minutes. Cap the flask with a drying tube (CaCl2) to exclude atmospheric moisture.

  • Risk:[5] Moisture + HCl will hydrolyze the methyl ester to the carboxylic acid (H-Ser-OH).

• Workup:

  • The product often precipitates directly as the HCl salt during the reaction.

  • If precipitated: Dilute with cold Diethyl Ether (2x reaction volume), filter, and wash with Ether.

  • If soluble: Concentrate in vacuo, triturate with Ether/Hexanes to induce crystallization.

Comparative Data & Selection Guide

Feature	Method A: TFA / DCM	Method B: HCl / Dioxane
Reaction Rate	Fast (30 min)	Moderate (1 h)
Scavenger Requirement	Mandatory (TIS/H2O)	Less critical (Solvent acts as weak scavenger)
Product Form	TFA Salt (Hygroscopic oil/solid)	HCl Salt (Often Crystalline)
Ester Stability	High (if anhydrous)	High (if kept dry)
Safety Profile	Corrosive, Volatile	Corrosive, Peroxide risk (Dioxane)
Recommended For	Immediate next-step coupling	Storage or biological assays

Critical Control Points & Troubleshooting

Workflow Visualization

Caption: Decision matrix and process flow for selecting the optimal deprotection route.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Product is an oil that won't solidify	Residual TFA or solvent trapped.	Co-evaporate with Toluene (3x). Triturate with cold Ether/Hexanes and scratch flask wall.
New impurity +56 Da on MS	O-tert-butylation . attacked Ser-OH.	Repeat synthesis using 5% Water or 5% TIS as scavenger.
Loss of Methyl Ester (-14 Da)	Acid-catalyzed hydrolysis to acid.	Ensure reagents are anhydrous . Reduce reaction time. Avoid heating during evaporation.
Incomplete Cleavage	Acid concentration too low.	Ensure TFA is at least 25% v/v. For HCl, ensure fresh reagent (HCl gas can escape dioxane over time).

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (Comprehensive review of protection/deprotection mechanisms).

• Han, G., et al. (2004). Preparation of Water-Soluble Peptides.[6][7] International Journal of Peptide Research and Therapeutics. (Discusses scavenging strategies for Ser/Thr).

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[8] International Journal of Peptide and Protein Research.[8] (The foundational paper on scavenging t-butyl cations).

• BenchChem. (2025).[2] A Comparative Guide to TFA and HCl for Boc Deprotection. (Practical protocols for salt selection).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. mcours.net [mcours.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Boc-Ser(Boc) Coupling Optimization

Welcome to the Advanced Peptide Synthesis Support Center. You are likely here because the incorporation of Boc-Ser(Boc)-OMe (or its derived acid) into your peptide chain is stalling, yielding low conversion, or producing side products.

This guide addresses the specific electronic and steric challenges of this unique building block. Unlike standard serine derivatives (e.g., Boc-Ser(Bzl)-OH), the Boc-Ser(Boc) moiety presents a "double-bulk" challenge and a specific reactivity profile that requires precise protocol adjustments.

Part 1: The Diagnostic Phase (Start Here)

Before optimizing reagents, we must validate the chemical logic of your reaction. The most common failure mode with this specific catalog number is functional group mismatch.

Q1: Are you trying to couple Boc-Ser(Boc)-OMe directly to an amine?

Status: CRITICAL STOP

• The Issue: Boc-Ser(Boc)-OMe is a Methyl Ester . Esters are stable protecting groups for the C-terminus; they are not activated species for amide bond formation. They react with amines (aminolysis) extremely slowly, often requiring weeks or high heat, which causes decomposition.

• The Fix: You must hydrolyze the ester to the free carboxylic acid Boc-Ser(Boc)-OH before coupling.

• Action: See Protocol A: Saponification of Boc-Ser(Boc)-OMe below.

Q2: Are you using this in standard Solid-Phase Peptide Synthesis (SPPS)?

Status: WARNING

• The Issue: In standard Boc SPPS, the N-terminal Boc group is removed with Trifluoroacetic Acid (TFA).[1] However, the side-chain protection on your molecule is also a Boc group (carbonate).

• The Consequence: Treating this peptide with TFA to remove the N-terminal Boc for the next cycle will also remove the side-chain protection , leaving a free hydroxyl group. This leads to O-acylation (branching) in subsequent steps.

• Valid Use Case: This building block is typically used for:

  • Solution Phase Synthesis: Where global deprotection happens at the very end.

  • N-Terminal Capping: Introducing Serine as the final residue.

  • Fragment Condensation: Where acid sensitivity is managed carefully.[2]

Part 2: Troubleshooting & Optimization (The "Mechanics")

If you are using the free acid Boc-Ser(Boc)-OH and coupling is still incomplete, the issue is likely Steric Hindrance .

Q3: Why is the coupling stalling despite using standard EDC/HOBt?

Technical Insight: The Boc-Ser(Boc) moiety contains a tert-butyl carbonate on the side chain. This is significantly bulkier than the standard Benzyl (Bzl) ether. The bulky side chain shields the activated carboxylic acid, reducing the kinetic rate of nucleophilic attack by the amine.[3]

• Solution: Switch to "Power Coupling" reagents that generate a more reactive ester (At-complex) and accelerate kinetics.

Reagent Class	Standard Protocol	Recommended for Boc-Ser(Boc)	Why?
Activator	DIC/HOBt or EDC	HATU or COMU	7-azabenzotriazole (in HATU) speeds up reaction rates by ~10-100x via neighboring group effect.
Base	TEA (Triethylamine)	TMP (2,4,6-Collidine) or DIPEA	Collidine is non-nucleophilic and reduces the risk of base-catalyzed -elimination (dehydroalanine formation).
Solvent	DCM	DMF (or NMP)	Polar aprotic solvents stabilize the transition state and reduce aggregation.

Q4: I see a new peak at M-18 or M-100. What is happening?

Root Cause Analysis:

• -Elimination (M-18): Serine derivatives can eliminate the side chain to form Dehydroalanine, especially with strong bases.

  • Correction: Reduce base concentration. Use Collidine instead of DIPEA.

• Oxazolidine Formation: In rare cases, the N-Boc and side-chain oxygen can cyclize during slow activation.

  • Correction: Pre-activate the acid for only 30-60 seconds before adding the amine. Do not let the activated ester sit.

Part 3: Visualization & Logic Flow

Troubleshooting Logic Flow

The following diagram maps the decision process for troubleshooting this specific molecule.

Caption: Decision matrix for diagnosing Boc-Ser(Boc) coupling failures, distinguishing chemical form errors from kinetic issues.

Part 4: Validated Protocols

Protocol A: Saponification (Converting -OMe to -OH)

Required if you purchased the Methyl Ester.

• Dissolution: Dissolve 1.0 eq of Boc-Ser(Boc)-OMe in THF/Water (3:1 v/v).

• Base Addition: Cool to 0°C. Add 1.1 eq of LiOH·H₂O (Lithium Hydroxide).

  • Note: Avoid NaOH if possible to prevent racemization; LiOH is milder.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temp (RT). Monitor by TLC (EtOAc/Hexane).

• Workup:

  • Evaporate THF.

  • Acidify aqueous layer carefully to pH 3-4 with 1M Citric Acid (Avoid HCl to protect the acid-labile Boc groups).

  • Extract with Ethyl Acetate (3x).

  • Dry over Na₂SO₄ and concentrate.[4]

• Result: You now have Boc-Ser(Boc)-OH ready for coupling.

Protocol B: High-Efficiency Coupling (HATU Method)

Use this for the actual coupling step to overcome steric hindrance.

• Activation:

  • Dissolve Boc-Ser(Boc)-OH (3.0 eq relative to resin/amine) in dry DMF.

  • Add HATU (2.9 eq).

  • Add 2,4,6-Collidine (6.0 eq). Note: Collidine is preferred over DIPEA for Serine to prevent elimination.

• Coupling:

  • Pre-activate for exactly 1 minute (solution turns yellow).

  • Add immediately to the amine component (Resin or free amine).

• Duration:

  • Stir/Agitate for 2–4 hours at Room Temperature.

  • Do not heat (Heating Serine derivatives promotes racemization).

• Monitoring:

  • Perform a Kaiser Test (if solid phase) or TLC/LC-MS (if solution phase).

  • If Kaiser test is slightly blue, perform a second coupling (Re-couple) using fresh reagents.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][][6][7][8][9] Chemical Reviews, 109(6), 2455–2504.

  • Grounding: Defines the stability of Boc vs. Benzyl protection on Serine side chains.

• Han, S. Y., & Kim, Y. A. (2004). "Recent development of peptide coupling reagents in organic synthesis." Tetrahedron, 60(11), 2447-2467.

  • Grounding: Establishes HATU as the superior reagent for sterically hindered couplings.

• Sigma-Aldrich. (n.d.). "Boc-Ser-OMe Product Specification & Properties."

  • Grounding: Verifies the commercial availability of the ester form and its physical properties.

• BenchChem Technical Support. (2025). "Monitoring Coupling Efficiency in SPPS."

  • Grounding: Provides standard protocols for Kaiser testing and troubleshooting incomplete couplings.

Sources

• 1. chem.uwec.edu [chem.uwec.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. peptide.com [peptide.com]
• 8. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 9. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]

"preventing racemization of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate during activation"

The following technical guide addresses the specific challenges associated with Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate .

This molecule presents a unique "double-trap" in peptide synthesis:

• The

  -Boc group (Carbonate): Unlike the standard ether-linked -tBu, the -Boc group forms a carbonate.[1] This is electron-withdrawing, significantly increasing the acidity of the -proton and making the side chain a viable leaving group.

• The Methyl Ester: Requires hydrolysis (saponification) before activation, a step notorious for base-catalyzed racemization.[1]

[1]

Topic: Preventing Racemization & -Elimination During Activation

Applicable Molecule: Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate CAS Reference: 106932-83-2 (Analogous derivatives)[1]

Part 1: The Mechanistic Danger Zone

To prevent racemization, you must understand how this specific molecule degrades.[1] Unlike standard amino acids,

-bis(Boc)-Serine faces two competing degradation pathways during activation.[1]

The -Elimination Trap (The Primary Risk)

The

-Boc group is not just a protecting group; it is a carbonate .[1] Carbonates are better leaving groups than ethers ( -tBu).[1] When you add a base (like DIEA or Piperidine) during activation:

• The base abstracts the acidic

  -proton.[1][2][3]

• The electrons collapse to form a double bond.[1]

• The

  -Boc group is eliminated (leaving as -butyl carbonate/CO ).[1]

• Result: Formation of Dehydroalanine (Dha) . The chiral center is destroyed permanently.

Oxazolone Formation

Upon activation of the carboxyl group, the carbonyl oxygen of the

-Boc group can attack the activated ester, forming a 5-membered oxazolone ring. This intermediate enolizes rapidly, scrambling the L/D stereochemistry before the amine nucleophile can react.

Visualization: The Racemization Pathways

Caption: Pathway analysis showing how base presence drives both enolization (racemization) and

-elimination (destruction) in O-Boc Serine derivatives.

Part 2: Troubleshooting & FAQs

Q1: I am seeing a mass shift of -100 Da or -118 Da in my final product. What happened?

Diagnosis: You likely triggered

-elimination .[1]

• Explanation: The loss of the Boc group (

  -butyl + CO ) corresponds to a mass reduction. If the -Boc leaves to form Dehydroalanine, you lose the mass of the Boc group plus water equivalents.

• Fix: Switch to base-free activation (see Protocol A). Do not use DIEA/TEA during the coupling step.

Q2: Can I saponify the methyl ester using standard NaOH/MeOH?

Diagnosis: High Risk.

• Explanation: Standard saponification (NaOH, Room Temp) is too aggressive for this derivative.[1] The hydroxide ion can cause

  -elimination of the carbonate before hydrolysis of the methyl ester is complete.

• Fix: Use the Lithium Hydroxide/Peroxide method or LiOH at 0°C in aqueous dioxane (Protocol B).[1] Lithium coordinates with the carbonyl, accelerating hydrolysis without acting as a strong general base.

Q3: Which coupling reagent is safest for this molecule?

Recommendation: DIC + Oxyma Pure.

• Why: Carbodiimides (DIC) require no tertiary amine base.[1] Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) creates an active ester that is reactive but suppresses oxazolone formation more effectively than HOBt, and its pKa (4.[1]60) is acidic enough to discourage proton abstraction.[1]

Part 3: Comparison of Activation Strategies

Method	Reagents	Risk Level	Mechanism of Failure
Standard Uronium	HBTU / HATU + DIEA	CRITICAL	DIEA abstracts -proton; promotes elimination.[1]
Carbodiimide (Old)	DCC / HOBt	MODERATE	Slow activation allows oxazolone formation.[1]
Base-Free	DIC / Oxyma Pure	SAFE	Acidic environment maintains -proton integrity.[1]
Mixed Anhydride	IBCF / NMM	HIGH	Strong activation often leads to disproportionate racemization.[1]

Part 4: Validated Protocols

Protocol A: Base-Free Coupling (The "Safe" Route)

Use this protocol to couple the free acid form of N,O-bis(Boc)-Serine to an amine.[1]

• Dissolution: Dissolve 1.0 eq of N,O-bis(Boc)-L-Ser-OH and 1.0 eq of Oxyma Pure in minimal DMF (concentration ~0.1 M).

  • Note: Do NOT add DIEA, NMM, or TEA.

• Activation: Cool the solution to 0°C. Add 1.0 eq of DIC (Diisopropylcarbodiimide).

• Pre-activation: Stir for exactly 2 minutes at 0°C.

  • Critical: Do not exceed 5 minutes. Long pre-activation favors oxazolone formation.[1][3]

• Coupling: Add the activated mixture directly to the amine component (e.g., resin-bound peptide or free amine).

• Reaction: Allow to warm to Room Temperature and stir for 1–2 hours.

• Monitoring: Check via LC-MS for the product. If re-coupling is needed, use fresh reagents; do not extend time.[1]

Protocol B: Controlled Saponification (Methyl Ester Acid)

Use this if you are starting with the Methyl Ester and need the free acid.

• Setup: Dissolve Methyl N,O-bis(Boc)-L-serinate in THF:Water (3:1). Cool to 0°C.[1]

• Reagent: Add 1.1 eq of LiOH·H

  O (Lithium Hydroxide).[1]

  • Why LiOH? Lithium is less basic and more nucleophilic than Sodium/Potassium, reducing elimination risk [1].

• Execution: Monitor via TLC/HPLC every 15 minutes. The reaction should complete within 45–60 minutes.

• Quench: Immediately upon disappearance of starting material, acidify to pH 3–4 using 0.5 M KHSO

  (cold).

  • Warning: Do not use HCl; strong mineral acids can cleave the Boc groups.

• Extraction: Extract rapidly with Ethyl Acetate, dry over Na

  SO , and concentrate in vacuo at <30°C. Use immediately.

References

• Albericio, F., et al. (2018).[1] "Racemization in Peptide Synthesis: Mechanisms and Prevention."[1][2][4] Chemical Reviews. [1]

• Benoiton, N. L. (2006).[1] Chemistry of Peptide Synthesis. CRC Press.[1] Describes the oxazolone mechanism and the instability of serine derivatives.

• Han, S. Y., & Kim, Y. A. (2004).[1] "Recent development of peptide coupling reagents in organic synthesis."[1] Tetrahedron. Discusses Oxyma/DIC superiority for racemization prone amino acids. [1]

• Kovacs, J., et al. (1979).[1] "Racemization of Active Esters of N-Protected Amino Acids." Journal of Organic Chemistry. Establishes the correlation between electron-withdrawing side chains and

  -proton acidity. [1]

Sources

• 1. Boc-Ser-OH = 99.0 T 3262-72-4 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Boc-Protected Serine in Peptide Synthesis

Status: Operational Agent: Senior Application Scientist Subject: Troubleshooting Side Reactions of Boc-Serine (Ser) Reference ID: BOC-SER-TRBL-2026

Executive Summary: The Serine Challenge

Serine is a "problem child" in Boc solid-phase peptide synthesis (SPPS) due to its

-hydroxyl group. While the Boc group protects the N-terminus, the side chain hydroxyl is a nucleophile that, if left unchecked or improperly handled, leads to four distinct failure modes: O-acylation (branching) , -elimination (dehydration) , Racemization , and N O acyl shift .

This guide provides a causality-based troubleshooting framework. We do not just list errors; we map them to specific mechanistic failures in your synthesis cycle.

Diagnostic Dashboard (Quick Check)

Use this table to match your analytical data to the likely root cause.

Observation (LC-MS / HPLC)	Mass Shift ( Mass)	Diagnosis	Root Cause
Double Addition / Broad Peak	+ [Mass of AA]	O-Acylation	Unprotected side chain (-OH) attacked by activated amino acid.
Peak Shift / Loss of Mass	-18 Da ( )	-Elimination	Base-catalyzed conversion to Dehydroalanine (Dha).
Split Peaks / Shoulder	None (Isomers)	Racemization	Oxazolone formation during activation; base-catalyzed enolization.
Scrambled Sequence / Hydrolysis	Variable / Isopeptide	N O Acyl Shift	Acid-catalyzed migration during HF cleavage; rearrangement of amide bond.

Troubleshooting Guides (The "Tickets")

Ticket #01: "I see a mass shift of +Amino Acid. Is my peptide branched?"

Issue: The hydroxyl group of Serine has acted as a nucleophile, attacking the activated ester of the next incoming amino acid, creating a branched ester linkage.

Mechanism: In standard Boc synthesis, we use Boc-Ser(Bzl)-OH . The Benzyl (Bzl) group protects the hydroxyl. If you use Boc-Ser-OH (unprotected) or if the Bzl group is lost (rare in TFA, possible in harsh conditions), the -OH is free.

Corrective Action:

• Verify Reagents: Ensure you are using Boc-Ser(Bzl)-OH . Do not use unprotected Boc-Ser-OH in SPPS unless using a specialized "minimal protection" strategy with highly specific activation controls.

• Check Coupling Reagents: If using unprotected Ser (not recommended), avoid highly active reagents like HATU/HBTU which promote O-acylation. Use milder carbodiimide chemistry (DCC/HOBt).

• Post-Synthesis: Ester-linked branches are base-labile. Treating the resin with hydrazine or mild base can sometimes cleave the ester branch while leaving the amide backbone intact (risky).

Ticket #02: "My product has a -18 Da peak. Is it Dehydroalanine?"

Issue: You have formed Dehydroalanine (Dha) via

-elimination .

Mechanism: Serine is prone to base-catalyzed dehydration. In Boc chemistry, this typically happens during the Neutralization step (adding DIEA/TEA after TFA deprotection) or if strong bases are used during coupling. The electron-withdrawing nature of the carbonyl makes the

-proton acidic.

Corrective Action:

• Audit Neutralization: In Boc-SPPS, minimize exposure to tertiary amines (DIEA/TEA). Use "In Situ Neutralization" protocols where the base is added simultaneously with the coupling reagent, rather than a separate wash step.

• Avoid Strong Bases: Never use DBU or piperidine (Fmoc reagents) in a Boc-Ser sequence.

• Temperature Control: Keep coupling temperatures at or below 25°C. Heating promotes elimination.

Ticket #03: "My LC-MS mass is correct, but I see doublets in HPLC. Is it Racemization?"

Issue: Conversion of L-Ser to D-Ser.

Mechanism: Serine is uniquely sensitive to racemization due to the electronegative oxygen on the

-carbon, which facilitates the formation of the Oxazolone intermediate or direct enolization. This usually happens during the activation of the Boc-Ser-OH itself before it is coupled to the resin.

Corrective Action:

• Use Additives: Always use HOBt (1-hydroxybenzotriazole) or HOAt with carbodiimides (DCC/DIC). These form an active ester that reacts faster with the amine than the oxazolone can form.[1]

• Activation Timing: Do not pre-activate Boc-Ser(Bzl)-OH for long periods. Add the coupling reagent to the amino acid immediately before adding to the resin.

• Solvent: Use DCM/DMF mixtures.[2][3] Pure DMF can promote racemization more than DCM.

Ticket #04: "My peptide degrades upon storage. What is the N O Shift?"

Issue: The peptide backbone bond migrates to the side chain, breaking the peptide continuity.

Mechanism: This is an acid-catalyzed reaction, often occurring during the final HF cleavage (Hydrogen Fluoride) or storage in acidic buffers. The amide nitrogen attacks the side chain hydroxyl (if Bzl is removed), or the protonated amide carbonyl is attacked by the hydroxyl.

• Result: An ester bond (depsipeptide) replaces the amide bond.

• Reversal: This reaction is reversible.

Corrective Action:

• Workup Protocol: After HF cleavage, if you suspect N

  O shift, treat the crude peptide with aqueous Sodium Bicarbonate (NaHCO₃) or dilute ammonia (pH 8-9) for a few hours. This basic treatment reverses the shift, moving the acyl group back to the Nitrogen (O N shift).

• Storage: Store Ser-containing peptides as lyophilized powders, not in acidic solution.

Visualization: Mechanisms & Troubleshooting

Figure 1: The N O Acyl Shift Mechanism

This diagram illustrates how the peptide backbone can "break" into an ester form under acidic conditions and how to reverse it.

Caption: The reversible migration of the peptide backbone amide to the serine side-chain ester under acidic conditions.

Figure 2: Troubleshooting Logic Flow

Follow this path to diagnose your Serine-related synthesis failure.

Caption: Decision tree for identifying Boc-Serine side reactions based on Mass Spectrometry and HPLC data.

Validated Protocol: Minimized Side-Reaction Coupling

To ensure high-fidelity synthesis of Boc-Ser containing peptides, follow this specific coupling protocol.

Reagents:

• Amino Acid: Boc-Ser(Bzl)-OH (3.0 equivalents)

• Coupling Agent: DIC (Diisopropylcarbodiimide) (3.0 eq)

• Additive: HOBt (anhydrous) (3.0 eq)

• Solvent: DCM/DMF (1:1 ratio)

Step-by-Step Procedure:

• Dissolution: Dissolve Boc-Ser(Bzl)-OH and HOBt in the minimum amount of DMF. Add DCM to reach the desired volume (DCM reduces racemization risk compared to pure DMF).

• Activation (Cold): Cool the solution to 0°C in an ice bath. Add DIC.[1][2][3] Stir for only 2-5 minutes .

  • Why? Minimizes pre-activation time to prevent oxazolone formation.[1]

• Coupling: Add the cold activated mixture to the neutralized resin.

• Reaction: Shake at room temperature for 60 minutes.

  • Note: Monitor via Kaiser test.[3] If recoupling is needed, use fresh reagents; do not extend time indefinitely.

• Washing: Wash resin with DMF (3x) and DCM (3x).[2][3]

• Deprotection (Next Cycle): Use 50% TFA in DCM.

• Neutralization (Critical): Wash with 5% DIEA in DCM (2x 1 min). Do not exceed 2 minutes to prevent

  -elimination.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Bodanszky, M., & Martinez, J. (1981). Side Reactions in Peptide Synthesis. The Peptides: Analysis, Synthesis, Biology, 5, 111-216. Link

• Benoiton, N. L. (2006). Chemistry of Peptide Synthesis. CRC Press. (Chapter 4: Racemization).[2] Link

• Sakakibara, S. (1971). Chemical Synthesis of Peptides in Solution. Chemistry and Biochemistry of Amino Acids, Peptides, and Proteins, 1, 51-85. (Details on N-O shift in HF). Link

• Coin, I., et al. (2007). Depsipeptides as a tool for the synthesis of difficult sequence peptides.[4] Nature Protocols, 2, 3247–3256. (Mechanisms of O-N shift reversal). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]

Technical Support Center: Managing Aggregation in Peptides Containing Boc-Ser(Boc)-OMe

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical advice for managing a common but challenging issue in solid-phase peptide synthesis (SPPS): aggregation induced by the incorporation of N-α-Boc-O-Boc-L-serine methyl ester (Boc-Ser(Boc)-OMe).

Introduction: The Challenge of Boc-Ser(Boc)-OMe

The use of protected amino acids is fundamental to controlling the chemistry of peptide synthesis.[] Boc-Ser(Boc)-OMe is a derivative of serine where both the alpha-amino group and the side-chain hydroxyl group are protected by a tert-butyloxycarbonyl (Boc) group. While this dual protection is effective, the two bulky and hydrophobic Boc groups significantly alter the physicochemical properties of the amino acid. This increased steric hindrance and hydrophobicity can disrupt the solvation of the growing peptide chain on the solid support, promoting inter-chain hydrogen bonding and the formation of stable secondary structures like β-sheets.[2][3][4] This process, known as aggregation, is a primary cause of failed or low-yield syntheses.[5][6]

This guide is structured to help you understand the root causes of this aggregation and provide you with a clear, actionable framework for diagnosing, troubleshooting, and overcoming these synthetic challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the role of Boc-Ser(Boc)-OMe and the mechanisms behind the aggregation it can cause.

Q1: What is the primary purpose of using protecting groups in peptide synthesis?

A: Protecting groups are essential for directing the chemical reactions during peptide synthesis.[] They temporarily block reactive functional groups on the amino acid backbone (the α-amino group) and side chains (like the hydroxyl group of serine) to prevent unwanted side reactions, such as oligomerization.[7] An ideal protecting group, like Boc, is stable under the coupling conditions but can be selectively removed under specific conditions (in this case, acidolysis with TFA) to allow for the stepwise elongation of the peptide chain.[8][9][10]

Q2: Why is Boc-Ser(Boc)-OMe, in particular, a difficult residue to work with?

A: The difficulty arises from the combined steric bulk and hydrophobicity of the two Boc groups. Unlike a standard Boc-protected amino acid, Boc-Ser(Boc)-OMe presents a much larger, non-polar profile. This has two major consequences during SPPS:

• Steric Hindrance: The sheer size of the molecule can physically impede the approach of the next activated amino acid, slowing down or preventing complete coupling at the N-terminus.[11]

• Promotion of Aggregation: The hydrophobic Boc groups disrupt the solvation shell around the peptide-resin complex, particularly in standard solvents like DMF. This encourages the peptide backbones to interact with each other through hydrogen bonding, leading to the formation of insoluble, aggregated structures that are inaccessible to reagents.[4][6]

Q3: What are the typical signs of on-resin aggregation during synthesis?

A: Aggregation manifests through several observable symptoms during the synthesis process:

• Poor Resin Swelling: The peptide-resin may fail to swell properly in the synthesis solvent, often appearing clumped or compact.[11]

• Slow Reagent Drainage: Solvents and reagents may drain much slower than usual from the reaction vessel due to the collapsed state of the resin bed.

• Incomplete Reactions: The most direct evidence comes from monitoring tests. A positive Kaiser test after a coupling step indicates the presence of unreacted free amines, signaling an incomplete reaction.[11] Similarly, difficulty in removing the subsequent Boc group can also indicate that the peptide is aggregated, preventing the TFA deprotection reagent from accessing the N-terminus.[5]

• Complex Crude Product Profile: Upon cleavage and analysis by HPLC and Mass Spectrometry (MS), an aggregated synthesis will typically yield a low-purity product with multiple peaks corresponding to deletion sequences (peptides missing one or more amino acids).[11]

Part 2: Troubleshooting Guide

This section provides a problem-oriented approach to resolving issues that arise when using Boc-Ser(Boc)-OMe.

Problem 1: Incomplete Coupling After Boc-Ser(Boc)-OMe Addition

Symptom: You perform a Kaiser test after coupling the amino acid following Boc-Ser(Boc)-OMe, and the resin beads turn blue, indicating free primary amines.

Primary Cause: The newly incorporated Boc-Ser(Boc)-OMe has initiated on-resin aggregation, preventing the next activated amino acid from efficiently accessing the N-terminus of the growing peptide chain.

Troubleshooting Workflow for Incomplete Coupling

Caption: Troubleshooting workflow for incomplete coupling due to aggregation.

Detailed Solutions:

• Double Couple: This is the simplest first step. After the initial coupling reaction, drain the vessel and repeat the coupling step with a fresh solution of activated amino acid and coupling reagents. This can often force the reaction to completion.[11]

• Change the Synthesis Solvent: If a double couple fails, the issue is likely severe aggregation that requires disrupting the inter-chain hydrogen bonds. Switch from standard solvents like DMF or DCM to a more effective one.[5][12]

  • N-methylpyrrolidone (NMP): NMP has superior solvating properties for growing peptide chains compared to DMF and is an excellent first choice.[11][12]

  • Add Dimethyl Sulfoxide (DMSO): Adding 10-25% DMSO to your DMF or NMP is a powerful method for breaking up secondary structures.[5][12]

• Elevate the Temperature: Performing the coupling reaction at a higher temperature (e.g., 40-50°C) can provide the energy needed to disrupt hydrogen bonds and improve reaction kinetics. However, use this method with caution, as elevated temperatures can increase the risk of side reactions like racemization, especially with sensitive amino acids like histidine or cysteine.[5][11]

• Incorporate Chaotropic Salts: Adding salts like LiCl (0.5-1.0 M) to the coupling reaction can help disrupt aggregation by interfering with hydrogen bonding.[5]

Problem 2: The Cleaved Peptide is Insoluble

Symptom: After cleaving the peptide from the resin, it fails to dissolve in standard aqueous buffers or common HPLC solvents like water/acetonitrile.

Primary Cause: The aggregation that occurred on the resin persists in solution. The peptide chains preferentially interact with each other rather than the solvent.

Solutions:

• Systematic Solubility Testing: Do not discard the peptide. Perform a systematic solubility test to find a suitable solvent system. This is a critical step before attempting purification. (See Protocol 2 below).

• Use of Organic Co-solvents: Try dissolving the peptide in a small amount of a strong organic solvent first, then slowly diluting with your desired aqueous buffer.[13]

  • DMSO or DMF: Excellent for hydrophobic peptides.

  • Formic Acid or Acetic Acid (10-50%): Useful for basic peptides that may be insoluble at neutral pH.[14][15]

  • Ammonium Bicarbonate or Ammonium Hydroxide (dilute): Useful for acidic peptides.[15]

• Physical Dissolution Aids:

  • Sonication: Place the vial in a bath sonicator for 5-15 minutes to help break apart particulate matter.[13][14][15]

  • Heating: Gently warming the solution (<40°C) can sometimes improve solubility, but be cautious of potential degradation.[14]

• Denaturing Agents: As a last resort for purification purposes, denaturing agents like 6 M Guanidine-HCl or 8 M Urea can be used. Note that these must be removed after purification and are generally incompatible with biological assays.[13]

Part 3: Key Experimental Protocols

Protocol 1: Kaiser Test (Qualitative Test for Free Primary Amines)

This test is used to confirm the completion of a coupling reaction. A positive result (blue beads) indicates the presence of unreacted N-terminal amines.

Reagents:

• Reagent A: 5 g ninhydrin in 100 mL ethanol.

• Reagent B: 80 g phenol in 20 mL ethanol.

• Reagent C: 2 mL of 0.001 M KCN diluted to 100 mL with pyridine.

Procedure:

• Collect a small sample of peptide-resin (approx. 5-10 mg) in a small glass test tube.

• Add 2-3 drops of each reagent (A, B, and C) to the test tube.

• Heat the tube at 100°C for 3-5 minutes.

• Observe the color of the resin beads.

  • Blue/Purple Beads: Positive result. Coupling is incomplete.

  • Yellow/Colorless Beads: Negative result. Coupling is complete.

Protocol 2: Systematic Peptide Solubility Testing

This protocol helps identify an appropriate solvent system for an insoluble peptide.

Procedure:

• Aliquot a small, known amount of your lyophilized peptide (e.g., 1 mg) into several microcentrifuge tubes.

• Step 1: Water. To the first tube, add 100 µL of HPLC-grade water. Vortex for 1 minute. If it dissolves, the solubility is at least 10 mg/mL. If not, proceed.

• Step 2: Acidic/Basic Conditions. To a new tube of peptide, add 100 µL of 10% aqueous acetic acid. Vortex. If this fails, try 1% aqueous ammonium hydroxide in a separate tube.

• Step 3: Organic Solvents. To a new tube, add a minimal volume (e.g., 20-50 µL) of pure DMSO to fully dissolve the peptide. Once dissolved, slowly add your desired aqueous buffer (e.g., water or PBS) dropwise while vortexing. Observe for any precipitation. If the peptide precipitates, you have exceeded its solubility limit in that aqueous/organic mixture.[13]

• Step 4: Centrifugation. Before any use (e.g., injection onto an HPLC), always centrifuge your final peptide solution at high speed (e.g., >10,000 x g) for 5 minutes to pellet any residual, undissolved micro-aggregates.[14][15]

Part 4: Analytical Techniques for Monitoring Aggregation

While on-resin tests are useful, several analytical techniques can characterize aggregation in the final, cleaved peptide.

Technique	Principle	Information Gained	Reference
Size Exclusion Chromatography (SEC)	Separates molecules based on hydrodynamic radius.	Quantifies soluble monomers, dimers, and higher-order oligomers.	[16][17]
Dynamic Light Scattering (DLS)	Measures fluctuations in scattered light intensity due to Brownian motion.	Determines the size distribution of particles (aggregates) in solution.	[18]
UV-Vis Spectroscopy	Measures light scattering (turbidity) at higher wavelengths (e.g., 350-600 nm).	Provides a rapid, qualitative assessment of the presence of large aggregates.	[16][19]
Tryptophan Fluorescence	Monitors changes in the fluorescence of tryptophan residues, which are often altered upon aggregation.	Detects early-stage misfolding and aggregation, especially if the peptide contains Trp.	[16][20]

References

• Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods. (2020). International Journal of Molecular Sciences. Available at: [Link]

• 5 must-know techniques for analyzing protein aggregation. (2021). APC. Available at: [Link]

• Protein Aggregates: Analytical Techniques to Address Hidden Complexities. (2025). BioPharm International. Available at: [Link]

• Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. (2025). ResearchGate. Available at: [Link]

• Evaluation of Peptide/Protein aggregation using Dynamic Light Scattering. (2023). Medium. Available at: [Link]

• Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. (2020). PMC - NIH. Available at: [Link]

• Prediction and improvement of protected peptide solubility in organic solvents. (1984). International Journal of Peptide and Protein Research. Available at: [Link]

• Amino Acid Composition drives Peptide Aggregation. (2020). ChemRxiv. Available at: [Link]

• Guidelines for Peptide Dissolving. GenScript. Available at: [Link]

• A facile and dynamic assay for the detection of peptide aggregation. (2016). PubMed. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Peptide Solubilization. Innovagen. Available at: [Link]

• A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding. (2022). Journal of Medicinal Chemistry. Available at: [Link]

• Side reactions in peptide synthesis: An overview. (2018). Bibliomed. Available at: [Link]

• Side reactions in solid-phase peptide synthesis and their applications. (2000). PubMed. Available at: [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Available at: [Link]

• Peptide Synthesis by Boc Strategy. Sunresin Life Sciences. Available at: [Link]

• Introduction to Peptide Synthesis. PMC. Available at: [Link]

• Boc-Ser-OMe, N-Boc-L-serine methyl ester; CAS 2766-43-0. Aapptec Peptides. Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Boc Protecting Group for Amines. (2023). Chemistry Steps. Available at: [Link]

• Propargyloxycarbonyl as a protecting group for the side chains of serine, threonine and tyrosine. Indian Academy of Sciences. Available at: [Link]

Sources

• 2. researchgate.net [researchgate.net]
• 3. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. peptide.com [peptide.com]
• 6. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 7. peptide.com [peptide.com]
• 8. chempep.com [chempep.com]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 15. jpt.com [jpt.com]
• 16. approcess.com [approcess.com]
• 17. sepscience.com [sepscience.com]
• 18. medium.com [medium.com]
• 19. Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods [mdpi.com]
• 20. A facile and dynamic assay for the detection of peptide aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Boc Deprotection for Serine Esters

Document ID: KB-7734-BOC Target Audience: Researchers, Scientists, and Drug Development Professionals Subject: Troubleshooting acid-catalyzed side reactions during the removal of the tert-butyloxycarbonyl (Boc) group from serine ester derivatives.

Core Mechanistic Challenges

The Boc group is a cornerstone of peptide and amino acid synthesis, prized for its selective removal under acidic conditions[1]. However, performing a Boc deprotection on serine esters presents a unique triad of chemical vulnerabilities:

• The Ester Linkage: Susceptible to acid-catalyzed hydrolysis or transesterification if water or alcohols are present[2].

• The Free Hydroxyl (-OH): The unprotected side-chain of serine acts as a potent local nucleophile.

• The Carbocation Byproduct: Acidolysis of the Boc group generates a highly reactive tert-butyl cation (

  -Bu )[3].

When these factors converge, researchers frequently encounter low yields, structural isomerization, and alkylated byproducts[4].

Troubleshooting & FAQs

Q1: Why am I losing my C-terminal ester during Boc deprotection?

Symptom: LC-MS or NMR analysis shows the presence of the free carboxylic acid (H-Ser-OH) instead of the target ester (H-Ser-OR). Causality: Standard Boc deprotection relies on Trifluoroacetic acid (TFA)[5]. TFA is highly hygroscopic; if "wet" TFA is used, the residual water acts as a nucleophile. Under highly acidic conditions, the protonated C-terminal ester undergoes rapid hydrolytic cleavage[2]. Solution: Transition from TFA to an strictly anhydrous system. 4M HCl in dioxane is the gold standard for preserving ester linkages during Boc removal[6]. The anhydrous environment physically prevents hydrolysis, while the dioxane stabilizes the HCl gas, ensuring a controlled, homogeneous reaction[7].

Q2: My mass spectrum shows the correct mass, but HPLC/NMR indicates a different structural isomer. What happened?

Symptom: Appearance of a secondary peak with identical mass, or an unexpected shift in the

-proton NMR signals. Causality: You are observing an N-to-O acyl shift [8]. Under strong acidic conditions, the amide backbone becomes protonated, increasing the electrophilicity of the carbonyl carbon. The adjacent, unprotected hydroxyl group of the serine side-chain attacks this carbonyl intramolecularly, shifting the peptide chain from the nitrogen to the oxygen to form an abnormal ester linkage[9]. Solution: Fortunately, this side reaction is thermodynamically reversible. Treating the isolated crude product with a mild organic base (such as 10% Diisopropylethylamine (DIEA) or piperidine) will deprotonate the amine, driving the O-to-N reverse shift and restoring the native amide bond[10][11].

Q3: I am detecting +56 Da adducts on my mass spectra. How do I prevent this?

Symptom: Unexpected mass peaks corresponding to M+56, indicating tert-butyl alkylation. Causality: The fragmentation of the Boc group releases a tert-butyl cation (

-Bu )[1]. If this highly stable tertiary carbocation is not immediately quenched, it will seek out electron-rich nucleophiles, readily alkylating the free hydroxyl group of the serine side chain[12]. Solution: You must incorporate carbocation scavengers into your cleavage cocktail. Triisopropylsilane (TIS/TIPS) at 2.5–5% (v/v) is highly effective at intercepting these carbocations before they can modify your desired product[3].

Decision Matrix & Workflow Visualization

To determine the most efficient deprotection strategy, follow the logical workflow below based on the protection status of your serine residue.

Caption: Decision matrix for selecting the optimal Boc deprotection workflow for serine esters.

Quantitative Data Presentation

The following table summarizes the expected performance metrics and side-product profiles of common deprotection cocktails applied to serine esters.

Cleavage Cocktail	Reaction Time	Temp	Ester Hydrolysis Risk	N-O Shift Risk	Alkylation Risk	Recommended Use Case
50% TFA in DCM	30–60 min	20 °C	High (if wet)	Moderate	High	Fully protected residues only[5]
95% TFA / 2.5% TIPS / 2.5% H₂O	60–120 min	20 °C	Moderate	Moderate	Low	Standard SPPS cleavage[3]
4M HCl in Dioxane	30–60 min	20 °C	Low (Anhydrous)	Low	Low	Solution-phase free -OH serine esters [6]

Self-Validating Experimental Protocol

Procedure: Anhydrous Boc Deprotection using 4M HCl in Dioxane This protocol is specifically optimized to prevent ester hydrolysis and minimize N-O acyl shifting in free-hydroxyl serine esters[6][7].

Step 1: Substrate Preparation

• Dissolve the Boc-protected serine ester (1.0 eq) in a minimal volume of anhydrous Dichloromethane (DCM) or anhydrous 1,4-dioxane to achieve a 0.1–0.5 M concentration.

• Causality: Using strictly anhydrous solvents prevents the introduction of nucleophilic water, safeguarding the C-terminal ester[2].

Step 2: Acid Addition

• Cool the reaction flask to 0 °C using an ice bath.

• Slowly add 4M HCl in dioxane (10 to 20 eq) dropwise under an inert atmosphere (Nitrogen/Argon).

• Causality: The initial cooling controls the exothermic protonation of the carbamate, suppressing immediate side reactions and thermal degradation[5].

Step 3: Reaction Propagation

• Remove the ice bath and allow the mixture to warm to room temperature (20 °C). Stir for 30 to 60 minutes.

• Validation Check: Monitor the reaction via TLC (stain with Ninhydrin). The reaction is complete when the starting material spot disappears and a baseline spot (the highly polar amine salt) appears[3].

Step 4: Isolation & Workup

• Concentrate the reaction mixture under reduced pressure to remove excess HCl and dioxane. Do not apply heat above 30 °C.

• Suspend the resulting oily residue in cold, anhydrous diethyl ether. Triturate vigorously until a white precipitate forms.

• Causality: Ether trituration selectively precipitates the desired amine hydrochloride salt while leaving non-polar byproducts (like isobutylene oligomers and residual dioxane) dissolved in the supernatant[5].

• Centrifuge, decant the ether, and dry the pellet under high vacuum.

• Validation Check: Analyze via

  H NMR. Successful deprotection is confirmed by the complete disappearance of the intense 9-proton singlet at ~1.40 ppm (the Boc group)[1].

Mechanistic Pathway: The N-O Acyl Shift

Understanding the spatial dynamics of the N-O shift is critical for preventing it. The diagram below illustrates the causality of this rearrangement.

Caption: Mechanism of the acid-catalyzed N-to-O acyl shift and base-catalyzed reversal.

References

1.4 2.8 3. 10 4.5 5. 7 6.2 7. 12 8. 9 9.11 10.1 11.3 12.6

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Fmoc-Ser-Obzl | 73724-46-6 | Benchchem [benchchem.com]
• 9. L-Serine benzyl ester hydrochloride | 60022-62-0 | Benchchem [benchchem.com]
• 10. Boc-o-Methyl-D-serine | 86123-95-7 | Benchchem [benchchem.com]
• 11. Methyl benzyl-L-serinate | 123639-56-5 | Benchchem [benchchem.com]
• 12. peptide.com [peptide.com]

"minimizing side-chain alkylation during Boc-Ser(Boc)-OMe deprotection"

Technical Support Center: Peptide & Small Molecule Synthesis Division Topic: Minimizing Side-Chain Alkylation During Boc-Ser(Boc)-OMe Deprotection Ticket ID: #SER-BOC-001 Status: Open[1][2]

Executive Summary: The "Serine Trap"

The Problem: You are deprotecting Boc-Ser(Boc)-OMe . This molecule contains two protecting groups: an

-terminal carbamate and a side-chain carbonate.[1][2] Upon exposure to acid (TFA), both groups cleave.[1][2] The cleavage generates reactive tert-butyl cations ( ) .[1][2][3]

The Risk: Serine is unique because its side chain is a nucleophile (hydroxyl, -OH).[1][2] Once the O-Boc group is removed, the free hydroxyl is exposed.[2] If the generated

cations are not immediately quenched, they will attack this free hydroxyl, forming H-Ser(tBu)-OMe .[1][2]

Why this is critical: The resulting O-tert-butyl ether (Ser(tBu)) is stable to TFA.[1][2] It requires harsh conditions (e.g., HBr, HF, or high-concentration strong acid cocktails) to remove, which may destroy your methyl ester or racemize the center.[2] prevention is the only viable strategy. [2]

Mechanistic Insight (The "Why")

To prevent alkylation, you must understand the competition between your scavenger and your serine side chain.[2]

Key Reaction Pathways:

• Desirable Path:

  is intercepted by a scavenger (Silane or Water) Inert byproduct.[1][2]

• Fatal Path:

  attacks the liberated Serine -OH Stable Ether (Alkylation).[1][2]

Caption: Figure 1. The Kinetic Race. The tert-butyl cation (red diamond) must be quenched by scavengers (green path) before it reacts with the free Serine hydroxyl (red path).[1][2]

Validated Protocol (The "How")

For solution-phase deprotection of Boc-Ser(Boc)-OMe , we recommend Cocktail S (Solution) .[1][2] This differs from solid-phase protocols by prioritizing scavengers that are easily removed during workup.[1][2]

Reagent Selection Strategy

Component	Role	Recommended Reagent	Why?
Acid	Cleavage	TFA (Trifluoroacetic acid)	Strong enough to cleave Boc rapidly; volatile.[1][2]
Scavenger 1	Cation Quench (Hydride Donor)	TES (Triethylsilane)	Superior to TIPS for solution phase. TES (bp 107°C) is more volatile than TIPS (bp ~200°C), making it easier to remove if precipitation fails.[1][2] It reduces to isobutane gas.[1][2]
Scavenger 2	Nucleophile	Water ( )	Critical for Serine. Water is a small, hard nucleophile that competes effectively with the Serine -OH for the cation.[1][2]

Step-by-Step Protocol

1. Preparation:

• Dissolve Boc-Ser(Boc)-OMe (1 mmol) in DCM (2 mL).

• Note: Keeping the substrate concentration high initially helps, but we need high acid concentration to drive the reaction to completion quickly.[2]

2. The Cocktail (Prepare Fresh): Mix the following ratio (v/v):

• TFA: 50%[1][4]

• DCM: 45%[1]

• TES: 2.5%[1][5]

• Water: 2.5%[1][5]

Alternative: If your substrate is not soluble in DCM/TFA, use neat TFA with 2.5% TES and 2.5% Water.[2]

3. Reaction:

• Add the cocktail (approx 10-20 equivalents of TFA) to the substrate solution.[1][2]

• Stir at Room Temperature for 30–60 minutes .

• Do not heat.[1] Heating increases the rate of alkylation side reactions.[1]

4. Workup (The "Precipitation" Method):

• Concentrate: Evaporate the bulk TFA/DCM on a rotary evaporator (bath temp < 30°C). Do not dry completely to a crust (this concentrates salts and byproducts).[1][2]

• Precipitate: Add cold Diethyl Ether (or MTBE) to the oily residue.[1] The product (H-Ser-OMe·TFA salt) should precipitate as a white solid, while the lipophilic scavengers (TES, TES-byproducts) and residual organic impurities stay in the ether layer.[2]

• Wash: Centrifuge or filter. Wash the solid pellet 3x with cold ether.[2]

Troubleshooting & FAQs

Q1: I see a mass shift of +56 Da on LCMS. What happened? A: This is the signature of tert-butylation . You have formed the O-tert-butyl ether.[1][2]

• Cause: Insufficient scavenger or old/wet TFA (without added scavengers).[1][2]

• Fix: You cannot easily revert this.[1] You must restart. Ensure you use fresh TES and add Water (2.5%) to the cocktail. The water is non-negotiable for Serine.[1][2]

Q2: Why recommend Triethylsilane (TES) over Triisopropylsilane (TIPS)? A: While TIPS is standard for Solid Phase Peptide Synthesis (SPPS), TES is often better for solution phase.[1][2] TIPS has a higher boiling point and is more lipophilic.[1][2] If your product does not precipitate well, removing TIPS requires column chromatography.[2] TES is more volatile and easier to remove under vacuum or via simple trituration.[1][2]

Q3: Can I use Thioanisole or EDT? A: Yes, they are powerful scavengers (better than silanes for

), but they are odorous and difficult to remove from small, polar amino acid esters without chromatography.[2] Use them only if the TES/Water cocktail fails.[1][2]

Q4: My product is an oil, not a solid, after ether addition. A: This is common with short peptides or amino acid esters.[2]

• Fix: Triturate (scratch the flask glass with a spatula) under the ether layer to induce crystallization.[2]

• Alternative: Use Hexane or Petroleum Ether to wash the oil if it refuses to solidify.[1] The scavengers are soluble in hexane; your product is not.[1][2]

References

• Lundt, B. F., et al. (1978).[1][2] "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research.[1][2] (Establishes the efficacy of Silanes as scavengers).

• Pearson, D. A., et al. (1989).[1][2] "Trialkylsilanes as scavengers for the trifluoroacetic acid acidolytic cleavage of protecting groups."[2] Journal of Organic Chemistry. (Mechanistic grounding for hydride transfer).[1][2]

• BenchChem Technical Division. (2025). "Protocol for N-Boc Deprotection Using Trifluoroacetic Acid." BenchChem Protocols. (General solution phase workflow).

Sources

• 1. トリイソプロピルシラン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. preprints.org [preprints.org]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Guide: Serine Protecting Groups in Solid-Phase Peptide Synthesis (SPPS)

Executive Summary

Serine (Ser) presents a unique challenge in Fmoc solid-phase peptide synthesis (SPPS) due to its primary hydroxyl group. If left unprotected or inadequately protected, this nucleophile invites O-acylation (branching), racemization, and base-catalyzed

-elimination.

This guide provides a technical comparison of the three dominant strategies for Serine protection: tert-Butyl (tBu) , Trityl (Trt) , and Pseudoproline (Oxazolidine) dipeptides. While Fmoc-Ser(tBu)-OH remains the industry workhorse, experimental data indicates that Trityl protection offers superior purity for sequences requiring on-resin modification, and Pseudoprolines are non-negotiable for "difficult" aggregation-prone sequences (e.g., hydrophobic domains).

The Mechanistic Challenge: The Hydroxyl Nucleophile

The core issue with Serine is the side-chain hydroxyl (-OH) group. In the basic environment of Fmoc SPPS (typically 20% piperidine), the

-carbon becomes susceptible to proton abstraction, leading to two primary failure modes:

• -Elimination: Formation of dehydroalanine (Dha), which irreversibly damages the peptide.

• Racemization: Conversion of L-Ser to D-Ser, often accelerated by the formation of oxazolone intermediates during activation.

Effective protecting groups must mask the nucleophilicity of the oxygen while adding sufficient steric bulk to shield the

-proton from base abstraction.

Detailed Comparison of Protecting Groups

A. Fmoc-Ser(tBu)-OH: The Standard[1][2]

• Chemistry: Ether linkage. The tert-butyl group is acid-labile but requires high concentrations of acid for removal.

• Mechanism: Cleavage follows an

  mechanism generating a stable tertiary carbocation.

• Performance:

  • Stability:[1] Completely stable to 20% piperidine (Fmoc removal) and weak acids (1% TFA).

  • Cleavage: Requires 90-95% Trifluoroacetic acid (TFA).

  • Risk:[2] The generated t-butyl cation is an electrophile. If not quenched by scavengers (e.g., water, TIS), it will alkylate Tryptophan (Trp) or Methionine (Met) residues.

B. Fmoc-Ser(Trt)-OH: The Orthogonal Specialist

• Chemistry: Trityl (triphenylmethyl) ether. Extremely bulky.

• Mechanism: Forms a resonance-stabilized trityl cation upon cleavage.

• Performance:

  • Stability:[1] Stable to base. Extremely acid-sensitive.

  • Cleavage: Cleaves with 1% TFA in Dichloromethane (DCM).

  • Application: Allows for orthogonal deprotection .[3] You can remove the Trt group while the peptide remains anchored to the resin (if using a Rink Amide or Wang linker), enabling selective phosphorylation or glycosylation of the Serine side chain.

C. Pseudoprolines (Oxazolidines): The Aggregation Breaker

• Chemistry: Serine is cyclized with the preceding amino acid (Fmoc-Xaa-Ser-OH) to form a dimethyloxazolidine ring.

• Mechanism: The ring locks the peptide backbone into a cis-conformation (similar to Proline), creating a "kink" that disrupts

  -sheet formation.[4]

• Performance:

  • Solubility: Increases solvation of the growing chain by orders of magnitude.

  • Cleavage: The ring hydrolyzes in 95% TFA, regenerating the native Serine and the preceding amino acid.

Quantitative Performance Data

The following table summarizes the physicochemical profiles and experimental suitability of each group.

Feature	Fmoc-Ser(tBu)-OH	Fmoc-Ser(Trt)-OH	Pseudoproline (Oxazolidine)
Acid Lability ( )	High (Requires 95% TFA)	Extreme (Instant in 1% TFA)	High (Requires 95% TFA + H2O)
Steric Bulk ( )	Moderate	High (Triphenyl)	High (Ring structure)
Aggregation Disruption	Low	Moderate (due to bulk)	Superior (Backbone kink)
Racemization Risk	Low (< 0.5%)	Low (< 0.5%)	Negligible (Ring constraint)
Cost Factor	1x (Baseline)	3x - 5x	10x - 15x
Primary Use Case	Routine Synthesis	Post-synthetic modification	"Difficult" / Hydrophobic seqs

Visualizing the Failure Mode: -Elimination

The diagram below illustrates the mechanism of base-catalyzed

-elimination, the primary side reaction when Serine protection fails or when using strong bases.

Figure 1: Mechanism of base-catalyzed

-elimination leading to Dehydroalanine formation.[5]

Decision Matrix: Selecting the Right Group

Use this logic flow to determine the optimal Serine derivative for your specific synthesis.

Figure 2: Selection logic for Serine protecting groups based on peptide complexity and application.

Experimental Protocols

Protocol A: Coupling of Pseudoprolines in "Difficult" Sequences

Context: Used when synthesizing sequences prone to

-sheet aggregation (e.g., IL-17, Amyloid Beta).

• Reagent Selection: Select the dipeptide unit where Serine is in the

  -terminal position (e.g., Fmoc-Leu-Ser( pro)-OH).

• Activation: Dissolve the dipeptide (3 eq) in DMF. Add HATU (2.9 eq) and HOAt (3 eq). Note: HOAt is preferred over HOBt to minimize racemization of the activated dipeptide.

• Base Addition: Add DIPEA (6 eq) immediately prior to addition to the resin.

• Coupling: Add to the resin-bound peptide. Shake for 2–4 hours (double the standard coupling time). The bulky nature of the oxazolidine ring slows kinetics.

• Monitoring: Use the Chloranil test (for secondary amines) or Kaiser test. If positive, re-couple using PyAOP.

Protocol B: Orthogonal Deprotection of Fmoc-Ser(Trt)-OH

Context: Selective removal of Trt group on-resin without cleaving the peptide or tBu groups.

• Wash: Wash resin 5x with DCM to remove all traces of DMF (DMF buffers the acid).

• Acid Treatment: Treat resin with 1% TFA / 5% TIS / 94% DCM (v/v/v).

  • TIS (Triisopropylsilane) is critical to scavenge the trityl cation and prevent re-attachment.

• Cycle: Shake for 2 minutes. Drain. Repeat 5–8 times.

  • Visual Cue: The solution will turn yellow/orange (trityl cation) and then fade in subsequent washes.

• Neutralization: Wash resin 3x with 5% DIPEA in DCM to neutralize residual acid before proceeding with side-chain modification.

References

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups.[3][6][7] Chemical Reviews, 109(6), 2455–2504.[7] [Link]

• Wöhr, T., & Mutter, M. (1995). Pseudo-prolines: A new concept for the synthesis of "difficult" sequences.[4] Journal of the American Chemical Society, 117, 4117.

• Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4-27. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2, 3247–3256. [Link]

Sources

• 1. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. chempep.com [chempep.com]
• 5. peptide.com [peptide.com]
• 6. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 7. Amino acid-protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Analytical Guide: Assessing the Purity of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Molecule in Focus: Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS: 57022-37-4)

As a Senior Application Scientist in chromatographic and spectroscopic analysis, I have observed that the success of solid-phase peptide synthesis (SPPS) and the development of chiral therapeutics hinge entirely on the quality of the starting building blocks[1][2]. Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate is a fully protected, highly lipophilic amino acid derivative. Because even trace impurities—such as truncated sequences, residual deprotection byproducts (e.g., mono-Boc serine), or the D-enantiomer—can exponentially degrade the yield and safety of the final therapeutic peptide[3][4], a multi-dimensional analytical approach is non-negotiable.

This guide objectively compares the industry-standard analytical methodologies for validating the chemical, enantiomeric, and absolute purity of this specific serine derivative, providing the mechanistic causality behind each experimental choice.

Strategic Overview of Purity Assessment

To establish a self-validating analytical system, one cannot rely on a single technique. The purity of Methyl N,O-bis(Boc)-L-serinate must be evaluated across three distinct dimensions:

• Chemical Purity: Ensuring the absence of synthesis byproducts (RP-HPLC-UV & LC-MS).

• Enantiomeric Purity: Confirming the stereochemical integrity of the L-center (Chiral HPLC).

• Absolute Purity: Validating the exact mass fraction of the active molecule (qNMR).

Workflow for validating the purity of protected amino acid derivatives.

Comparative Analysis of Analytical Methodologies

A. Reversed-Phase HPLC-UV (Chemical Purity)

• Mechanism & Causality: Methyl N,O-bis(Boc)-L-serinate lacks a conjugated aromatic system. Its primary UV absorbance stems from the carbonyl groups of the methyl ester and the Boc carbamates. Consequently, detection must be performed at a low wavelength (typically 210 nm)[5][]. A standard C18 stationary phase effectively resolves the highly lipophilic fully protected serine from more polar impurities, such as unesterified acids or mono-deprotected species.

B. Liquid Chromatography-Mass Spectrometry (LC-MS) (Impurity Profiling)

• Mechanism & Causality: While HPLC-UV quantifies relative peak areas, LC-MS provides critical structural confirmation. Using Electrospray Ionization (ESI+), the intact molecule (

  , Exact Mass: 319.16 Da) yields an ion at m/z 320.2. Because Boc groups are highly labile in the gas phase, LC-MS spectra will also display characteristic diagnostic in-source fragmentation peaks at m/z 220.2 (loss of one Boc group, -100 Da) and m/z 264.2 (loss of a tert-butyl cation, -56 Da)[].

C. Chiral HPLC (Enantiomeric Purity)

• Mechanism & Causality: The D-enantiomer of this molecule cannot be resolved on an achiral C18 column. Separation requires a Chiral Stationary Phase (CSP)—typically a polysaccharide derivative like amylose or cellulose carbamate[5][8]. Separation is driven by transient diastereomeric interactions (hydrogen bonding, dipole-dipole interactions, and steric fit) between the CSP and the enantiomers[4][8].

Diastereomeric interaction mechanism driving chiral HPLC separation.

D. Quantitative NMR (qNMR) (Absolute Purity)

• Mechanism & Causality: Chromatographic methods rely on relative peak areas, which inherently assume uniform UV response factors across all impurities—a flawed assumption[3]. qNMR bypasses this by providing absolute mass fraction purity. By comparing the integration of the massive 18-proton singlet of the two Boc groups (at ~1.45 ppm) against a Certified Reference Material (CRM) internal standard, absolute quantification is achieved without needing an identical reference standard for the analyte[9][10].

Quantitative Data Comparison

Parameter	RP-HPLC-UV	LC-MS	Chiral HPLC	qNMR
Primary Application	Chemical purity (Relative %)	Impurity identification	Enantiomeric excess (% ee)	Absolute mass fraction (%)
Limit of Detection (LOD)	~0.05% (UV-dependent)	High pg to low ng range	~0.1% of minor enantiomer	~0.5% - 1.0%
Analysis Time	15 - 30 mins	15 - 30 mins	20 - 45 mins	5 - 10 mins (post-prep)
Reference Standard	Requires identical standard	Requires identical standard	Requires racemic standard	Requires only a CRM (e.g., Maleic acid)
Key Advantage	High reproducibility, standard QC	Structural elucidation	Resolves stereoisomers	Direct absolute quantification

Step-by-Step Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: Chemical Purity via RP-HPLC-UV

• Column: C18 (e.g., 250 mm × 4.6 mm, 5 µm).

• Mobile Phase A: HPLC-grade Water with 0.1% Trifluoroacetic acid (TFA).

• Mobile Phase B: HPLC-grade Acetonitrile with 0.1% TFA.

  • Causality Note: The addition of 0.1% TFA is critical. It suppresses the ionization of any trace free carboxylic acids (e.g., unesterified Boc-Ser(Boc)-OH impurities), ensuring sharp, symmetrical peaks and preventing peak tailing on the silica-based stationary phase.

• Gradient: 30% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm[5].

• Sample Prep: Dissolve 1 mg/mL of the sample in 50:50 Water:Acetonitrile.

Protocol 2: Enantiomeric Purity via Chiral HPLC

• Column: Polysaccharide-based chiral column (e.g., Chiralpak AD-H or OD-H, 250 mm × 4.6 mm, 5 µm)[5].

• Mobile Phase: Isocratic Hexane / Isopropanol (typically 90:10 or 85:15 v/v).

  • Causality Note: Normal-phase conditions are strictly required for polysaccharide CSPs to maintain the structural integrity of the chiral cavities and facilitate the hydrogen-bonding necessary for enantiomeric discrimination[4][8].

• Flow Rate: 0.8 mL/min.

• Temperature: 25 °C (Thermodynamic control is vital for consistent chiral resolution).

• Detection: UV at 210 nm.

Protocol 3: Absolute Purity via qNMR

• Solvent: Deuterated Chloroform (

  ) or .

• Internal Standard (IS): Maleic Acid (TraceCERT® CRM).

  • Causality Note: Maleic acid is chosen because its two equivalent vinylic protons produce a sharp, distinct singlet at ~6.3 ppm. This signal is entirely isolated from the aliphatic signals of the analyte's Boc groups (~1.45 ppm) and the methyl ester (~3.7 ppm), preventing any integration overlap[3][10].

• Sample Prep: Accurately weigh ~10 mg of Methyl N,O-bis(Boc)-L-serinate and ~5 mg of Maleic Acid using a microbalance (d = 0.001 mg). Dissolve completely in 0.6 mL of deuterated solvent.

• Acquisition Parameters:

  • Number of Scans (NS):

    32.

  • Relaxation Delay (

    ): 30 seconds.

  • Causality Note: A long relaxation delay ensures that all protons fully return to thermal equilibrium between pulses, which is an absolute physical requirement for accurate quantitative integration.

References

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Boc-L-serine methyl ester | 2766-43-0 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification [mdpi.com]

"HPLC and mass spectrometry analysis of Boc-Ser(Boc)-OMe"

Title: Technical Guide: HPLC and Mass Spectrometry Analysis of Boc-Ser(Boc)-OMe Subtitle: Optimization of Separation, Stability Profiling, and Impurity Identification for N,O-Bis-Boc-Serine Methyl Ester[1]

Executive Summary

This guide provides a rigorous technical framework for the analysis of N-alpha-(tert-Butoxycarbonyl)-O-(tert-butoxycarbonyl)-L-serine methyl ester , abbreviated as Boc-Ser(Boc)-OMe .[1]

Unlike the common peptide building block Boc-Ser(tBu)-OMe (which contains a stable ether linkage), the analyte Boc-Ser(Boc)-OMe contains a carbonate linkage on the serine side chain.[1] This structural nuance creates a distinct analytical challenge: the carbonate moiety is significantly more labile than the N-terminal carbamate, making the molecule susceptible to degradation during standard acidic HPLC runs.[1]

This document details an optimized LC-MS workflow designed to preserve the integrity of this labile species while providing high-sensitivity detection of impurities such as the mono-protected Boc-Ser-OMe.[1]

Part 1: The Analyte & The Challenge

To analyze this molecule accurately, one must understand its specific instability profile compared to its alternatives.

Feature	Boc-Ser(Boc)-OMe (Analyte)	Boc-Ser(tBu)-OMe (Alternative)	Boc-Ser-OMe (Impurity)
Side Chain	Carbonate (-O-CO-O-tBu)	Ether (-O-tBu)	Hydroxyl (-OH)
MW	319.35 Da	275.34 Da	219.23 Da
Lipophilicity	High (Elutes Late)	High	Low (Elutes Early)
Stability	Low (Acid/Base Labile)	High (Acid Labile only)	Moderate
Critical Risk	On-column hydrolysis of carbonate	Stable under std.[1][2][3] conditions	N/A

The Analytical Challenge: Standard peptide mapping protocols often use 0.1% Trifluoroacetic Acid (TFA) and high column temperatures (>40°C).[1] For Boc-Ser(Boc)-OMe, these conditions can induce in-situ deprotection of the side-chain carbonate, leading to false positives for the impurity Boc-Ser-OMe.[1]

Part 2: Method Comparison (Alternatives)

We evaluated three primary methodologies for the purity analysis of Boc-Ser(Boc)-OMe.

HPLC-UV (Traditional QC)

• Mechanism: Reverse-phase separation with detection at 210–220 nm (carbonyl backbone).

• Pros: Robust, low cost, quantitative.

• Cons: Low specificity. The Boc group has weak UV absorbance. Cannot distinguish between Boc-Ser(Boc)-OMe and other lipophilic impurities without MS confirmation.

• Verdict: Suitable for routine batch release only after MS validation.

NMR (Structural Gold Standard)

• Mechanism: 1H-NMR detection of the two distinct t-butyl singlets (approx 1.45 ppm and 1.50 ppm).[1]

• Pros: Unambiguous structural confirmation.

• Cons: Low sensitivity (requires mg quantities); low throughput.

• Verdict: Required for initial structural identity, but useless for trace impurity profiling (<0.1%).

LC-ESI-MS (Recommended)

• Mechanism: Soft ionization (Electrospray) coupled with mass filtering.[1]

• Pros: High sensitivity; detects specific mass losses (-100 Da vs -56 Da); separates degradation products from the parent.

• Cons: Requires optimization of source temperature to prevent thermal degradation.

• Verdict: The standard for process development.

Part 3: Detailed Experimental Protocol

This protocol is "Self-Validating," meaning it includes a specific check (Step 4) to ensure the method itself is not destroying the sample.[1]

A. Sample Preparation[4][5][6]

• Solvent: Dissolve 1 mg of sample in 1 mL of Acetonitrile (ACN) .

  • Why: Methanol can induce transesterification or nucleophilic attack on the carbonate over time. ACN is aprotic and safer.

• Concentration: Dilute to 10 µg/mL for MS tuning; 100 µg/mL for HPLC purity checks.

• Storage: Analyze immediately. Do not store in solution >4 hours at room temperature.

B. HPLC Conditions (Reverse Phase)

• Column: Agilent Zorbax Eclipse Plus C18 (or equivalent), 2.1 x 50 mm, 1.8 µm.[1]

  • Why: High surface area for resolution; short length to minimize residence time (reducing degradation risk).

• Mobile Phase A: Water + 0.1% Formic Acid .[1]

  • Crucial: Do NOT use TFA. Formic acid is weaker (pH ~2.7 vs pH ~2.0 for TFA) and less likely to cleave the carbonate during the run.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0 min: 20% B

  • 10 min: 95% B

  • 12 min: 95% B

  • 12.1 min: 20% B

• Flow Rate: 0.4 mL/min.[1]

• Temperature: 25°C (Ambient).

  • Why: Elevated temperatures (e.g., 40°C) accelerate carbonate hydrolysis.

C. Mass Spectrometry Conditions (ESI+)

• Ionization: Electrospray Positive (ESI+).[1]

• Capillary Voltage: 3500 V.

• Fragmentor: 100 V (Keep low to prevent in-source fragmentation).

• Gas Temperature: 300°C or lower .

  • Why: High desolvation temps can strip the Boc groups before the ion enters the quad.

• Scan Range: m/z 100 – 600.[1]

D. The Self-Validation Step

Inject the sample at a high concentration.[1] If you observe a "saddle" peak or a fronting peak for the main component, or if the Boc-Ser-OMe peak area increases with subsequent injections from the same vial, your mobile phase is too acidic or the sample is degrading in the autosampler.[1]

Part 4: Data Interpretation & Troubleshooting

Chromatographic Profile

On a C18 column, the elution order is dictated by hydrophobicity:

• Ser-OMe (Deprotected): Dead volume / Very early.[1]

• Boc-Ser-OMe (Mono-Boc): Intermediate retention.[1]

• Boc-Ser(Boc)-OMe (Di-Boc): Late eluting (High hydrophobicity due to two t-butyl groups).[1]

Mass Spectral Logic (Fragmentation)

The spectrum of Boc-Ser(Boc)-OMe (MW 319.[1]35) is dominated by the sequential loss of the Boc groups.

• Parent Ion: [M+H]+ = 320.4 (Often weak due to lability).[1]

• Sodium Adduct: [M+Na]+ = 342.4 (Often the base peak).[1]

• Fragment 1 (Loss of Side Chain Boc):

  • Mechanism: Carbonate cleavage.[1]

  • Mass shift: -100 Da (loss of Boc) or -56 Da (loss of isobutylene) + -44 (loss of CO2).[1]

  • Observed m/z: 220.4 (Mono-Boc species).

• Fragment 2 (Loss of N-term Boc):

  • Observed m/z: 120.1 (Core amino acid ester).

Warning: If you see m/z 220.4 in the MS spectrum at the retention time of the main peak (320.4), this is In-Source Fragmentation .[1] If you see m/z 220.4 as a separate chromatographic peak, it is a chemical impurity (Mono-Boc).

Part 5: Visualizations

Diagram 1: Optimized Analytical Workflow

This workflow emphasizes the critical decision points to prevent analyte degradation.

Caption: Figure 1. Optimized LC-MS workflow prioritizing analyte stability by minimizing acid exposure and thermal stress.

Diagram 2: MS Fragmentation Pathway

Understanding the specific mass losses is vital for distinguishing the parent from the mono-Boc impurity.[1]

Caption: Figure 2. ESI+ Fragmentation pathway. The carbonate (side chain) usually cleaves before the carbamate (N-term).[1]

References

• PubChem. (2025).[1] N-Boc-L-serine methyl ester (Mono-Boc Data for Comparison). National Library of Medicine. [Link][1]

• Reddy, P. N., et al. (2007). Positive and Negative Ion Electrospray Tandem Mass Spectrometry of Boc-protected Peptides.[1][4] Journal of the American Society for Mass Spectrometry. [Link]

Sources

• 1. N-Boc-L-serine methyl ester | C9H17NO5 | CID 7019177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Boc-Ser(tBu)-Ser-Ser-OMe | C19H35N3O9 | CID 16062100 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN115494169B - Separation and detection method of Boc-His(Trt)-Aib-OH and its isomers - Google Patents [patents.google.com]
• 4. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: The Advantages of Boc Strategy for Serine Protection over Fmoc

Solid-Phase Peptide Synthesis (SPPS) relies heavily on the strategic selection of protecting groups to prevent side reactions and ensure high-fidelity chain elongation. When incorporating Serine—an amino acid characterized by a highly reactive primary hydroxyl group on its side chain—researchers must choose between the two foundational paradigms of SPPS: the Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) strategies.

While Fmoc chemistry has become the default for routine syntheses due to its avoidance of highly toxic cleavage reagents like anhydrous hydrogen fluoride (HF), the Boc strategy offers distinct, often critical advantages for Serine protection[1]. This guide objectively compares Boc-Ser(Bzl)-OH against Fmoc-Ser(tBu)-OH, providing mechanistic insights, experimental data, and validated protocols for researchers and drug development professionals dealing with complex, aggregation-prone, or post-translationally modified peptide sequences.

Mechanistic Advantages of Boc-Ser(Bzl)-OH

Eradication of Base-Catalyzed β-Elimination

The most significant vulnerability of Serine in Fmoc SPPS is its susceptibility to base-catalyzed ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-elimination. Fmoc deprotection requires repeated exposure to secondary amines (typically 20% piperidine in DMF)[2]. The electron-withdrawing nature of the adjacent carbonyl makes the -proton of Serine relatively acidic. Piperidine can abstract this proton, leading to the elimination of the side-chain group and the formation of a highly reactive dehydroalanine (Dha) intermediate. This Dha residue rapidly undergoes a Michael addition with piperidine, generating a 3-(1-piperidinyl)alanine byproduct.

This side reaction is catastrophically amplified when synthesizing phosphopeptides (e.g., using Fmoc-Ser(POngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Bzl,H)-OH), where the phosphate acts as an excellent leaving group, resulting in up to 7% byproduct formation per deprotection cycle.

The Boc Advantage: Boc chemistry utilizes trifluoroacetic acid (TFA) for N-

deprotection. Because the elongation cycle is entirely acidic, the -proton is never subjected to basic abstraction. Consequently, -elimination is completely suppressed, making Boc the superior strategy for synthesizing heavily modified or phosphorylated serine-containing peptides.

Superior Disruption of Peptide Aggregation

During the synthesis of long or hydrophobic peptides, the growing chains can form interchain hydrogen bonds, creating

-sheet structures that collapse the resin matrix. This aggregation drastically reduces coupling efficiency and leads to deletion sequences.

The Boc Advantage: The acidic TFA deprotection step in Boc chemistry protonates the N-terminus, forming a TFA salt. This protonation introduces electrostatic repulsion between the peptide chains and disrupts interchain hydrogen bonding[1]. When combined with in situ neutralization protocols, the amine is only freed at the exact moment of coupling, significantly reducing the window for aggregation compared to the neutral, base-deprotected amines in Fmoc chemistry.

Orthogonality and Side-Chain Stability

In Boc chemistry, the Serine side chain is protected as a benzyl ether (Bzl)[3]. The Bzl group is exceptionally robust, remaining completely stable throughout the repeated TFA deprotection cycles. It is only removed during the final global cleavage using strong acids (e.g., anhydrous HF or TFMSA). In contrast, the tert-butyl (tBu) or trityl (Trt) groups used in Fmoc chemistry can sometimes suffer from premature micro-cleavage during extended syntheses or exhibit steric hindrance during difficult couplings.

Visualizing the Strategic Differences

Comparison of Boc vs. Fmoc workflows highlighting deprotection conditions and structural stability.

Mechanistic pathways showing base-induced beta-elimination in Fmoc vs. acid stability in Boc.

Quantitative Comparison: Boc vs. Fmoc for Serine

To objectively select the appropriate strategy, researchers must weigh the chemical properties and experimental risks associated with each derivative.

Parameter	Boc-Ser(Bzl)-OH	Fmoc-Ser(tBu)-OH
N-α Protecting Group	tert-Butyloxycarbonyl (Boc)	9-Fluorenylmethoxycarbonyl (Fmoc)
Side-Chain Protection	Benzyl ether (Bzl)	tert-Butyl ether (tBu)
Deprotection Reagent	50% TFA in DCM (Acidic)	20% Piperidine in DMF (Basic)
Global Cleavage Reagent	Anhydrous HF or TFMSA	95% TFA + Scavengers
Risk of β-elimination	Negligible (Acidic environment)	Moderate to High (esp. if modified)
Aggregation Disruption	High (Protonation via TFA)	Low (Neutral chain in base)
O-N Acyl Shift Risk	Low (Rapid HF cleavage)	Moderate (Prolonged TFA cleavage)
Cost-Effectiveness	High (Lower reagent costs)	Moderate (Higher derivative costs)

Validated Protocol: Boc-Ser(Bzl)-OH Coupling via In Situ Neutralization

To maximize the anti-aggregation benefits of the Boc strategy, this protocol utilizes in situ neutralization. By omitting a separate neutralization step, the peptide remains protonated until the activated amino acid is introduced, preventing premature

-sheet formation.

Materials Required

• Resin: PAM or Merrifield resin (pre-loaded with C-terminal amino acid).

• Amino Acid: Boc-Ser(Bzl)-OH (4.0 equivalents).

• Coupling Reagents: HATU (3.9 equivalents), N,N-Diisopropylethylamine (DIEA) (8.0 equivalents).

• Solvents: DMF (Peptide synthesis grade), DCM, 50% TFA in DCM.

Step-by-Step Methodology

Step 1: N-

Deprotection

• Treat the resin with 50% TFA in DCM for 1 × 2 minutes to remove residual DMF.

• Treat with fresh 50% TFA in DCM for 1 × 15 minutes.

• Causality: TFA cleaves the Boc group via acidolysis, releasing isobutylene gas and CO

  . The N-terminus is left as a positively charged TFA salt, which electrostatically repels adjacent chains and prevents aggregation.

Step 2: Rapid Washing

• Wash the resin rapidly with DCM (3 × 1 min) followed by DMF (3 × 1 min).

• Causality: Removes excess TFA. The rapid transition to DMF prepares the resin for coupling while maintaining the protonated state of the amine.

Step 3: Activation and In Situ Neutralization

• Dissolve Boc-Ser(Bzl)-OH (4.0 eq) and HATU (3.9 eq) in a minimum volume of DMF.

• Add DIEA (8.0 eq) to the amino acid solution and activate for exactly 2 minutes.

• Immediately add the activated mixture to the resin and agitate for 30–45 minutes.

• Causality: The excess DIEA serves a dual purpose: it neutralizes the resin-bound TFA salt and facilitates the HATU-mediated amidation simultaneously. This minimizes the time the free amine exists in a neutral state, suppressing aggregation.

Step 4: Self-Validating System (Kaiser Test)

• Remove a few resin beads and wash with ethanol.

• Add 2 drops each of ninhydrin, phenol, and potassium cyanide solutions; heat at 100°C for 3 minutes.

• Validation Logic: A yellow/colorless bead indicates >99% coupling efficiency (absence of free primary amines). A blue bead indicates incomplete coupling, triggering an automatic re-coupling cycle before proceeding.

References

• BenchChem. "Fmoc-Phe-OH | 35661-40-6 - Benchchem". BenchChem Technical Support Team.
• Peptide.com. "Amino Acid Derivatives for Peptide Synthesis".
• ResearchGate. "Identification and Suppression of β-Elimination Byproducts Arising from the Use of Fmoc-Ser(PO3Bzl,H)-OH in Peptide Synthesis".
• ChemPep. "Fmoc Solid Phase Peptide Synthesis".

Sources

• 1. Fmoc-Phe-OH | 35661-40-6 | Benchchem [benchchem.com]
• 2. chempep.com [chempep.com]
• 3. peptide.com [peptide.com]

"comparative stability of different serine derivatives in peptide synthesis"

An in-depth technical analysis of serine derivatives in solid-phase peptide synthesis (SPPS), focusing on their structural stability, mechanistic vulnerabilities, and optimal application contexts.

Introduction: The Chemical Challenge of Serine in SPPS

In solid-phase peptide synthesis (SPPS), the incorporation of serine presents a unique chemical challenge due to its reactive primary hydroxyl group. If left unprotected, this nucleophilic moiety readily undergoes O-acylation during chain elongation, leading to branched or terminated peptide sequences. Consequently, robust O-protecting group strategies are mandatory.

However, the choice of the serine derivative—whether Fmoc-Ser(tBu)-OH, Fmoc-Ser(Trt)-OH, or Boc-Ser(Bzl)-OH—profoundly impacts the stability of the growing peptide chain [4]. The protecting group not only dictates the cleavage conditions but also physically influences the microenvironment of the alpha-carbon, altering the residue's susceptibility to side reactions.

Mechanistic Vulnerabilities of Serine

Before comparing specific derivatives, it is critical to understand the causality behind the two primary modes of degradation that serine residues undergo during assembly:

Base-Catalyzed -Elimination

Under the repetitive basic conditions required for Fmoc deprotection (typically 20% piperidine in DMF), the protected hydroxyl group of serine can act as a leaving group. The abstraction of the relatively acidic

-proton initiates a -elimination event, yielding a dehydroalanine (Dha) intermediate. Subsequently, piperidine can undergo a Michael addition into the Dha double bond, generating an irreversible 3-(1-piperidinyl)alanine adduct [1].

Analytical Signature: While the

-elimination of cysteine yields a +51 Da mass shift, the conversion of a serine residue (87 Da) to a piperidinylalanine adduct (154 Da) manifests as a distinct +67 Da mass shift during LC-MS analysis [6].

Mechanism of base-catalyzed beta-elimination and piperidine addition in serine derivatives.

Enolization-Induced Racemization

The same acidic

-proton that makes serine susceptible to -elimination also makes it prone to racemization. During carboxyl activation, the use of strong, unhindered tertiary amine bases (such as DIPEA) can promote enolization of the active ester, leading to the incorporation of D-Serine [2].

Comparative Profiling of Serine Derivatives

Fmoc-Ser(tBu)-OH: The Industry Standard

• Strategy : Fmoc/tBu

• Performance : The tert-butyl (tBu) ether provides excellent stability against basic Fmoc deprotection conditions and nucleophilic attack. It is the default, highly orthogonal choice for >90% of routine Fmoc SPPS [3].

• Vulnerability : While highly stable, prolonged exposure to DIPEA during difficult couplings can induce slight racemization [2]. Furthermore, during global TFA cleavage, the liberated t-butyl carbocations can alkylate susceptible residues (e.g., Trp, Met) if scavengers are depleted.

Fmoc-Ser(Trt)-OH: The Sterically Shielded Alternative

• Strategy : Fmoc/tBu (Acid-Labile)

• Performance : The immense steric bulk of the trityl (Trt) group physically obstructs the

  -carbon, drastically reducing the rate of base-catalyzed -proton abstraction. This makes it highly resistant to -elimination and subsequent piperidine addition [1].

• Advantage : The Trt group is exceptionally acid-labile, cleaving in 1-5% TFA. This makes it the premier choice for synthesizing protected peptide fragments. Additionally, it eliminates the generation of t-butyl cations during cleavage, yielding higher purity crude products [5].

Boc-Ser(Bzl)-OH: The Boc Strategy Workhorse

• Strategy : Boc/Bzl

• Performance : The benzyl (Bzl) ether is completely stable to the repetitive TFA treatments used for Boc deprotection. It ensures high enantiomeric purity and robust protection throughout the synthesis [4].

• Vulnerability : The absolute requirement for hazardous anhydrous hydrogen fluoride (HF) or TFMSA for final cleavage limits its use to specialized facilities equipped with HF-safe apparatus.

Decision workflow for selecting the optimal serine derivative based on synthesis strategy.

Quantitative Stability Comparison

Derivative	O-Protecting Group	Cleavage Condition	-Elimination Risk	Racemization Risk	Primary Application
Fmoc-Ser(tBu)-OH	tert-Butyl (tBu)	95% TFA	Low	Low-Moderate	Standard Fmoc SPPS
Fmoc-Ser(Trt)-OH	Trityl (Trt)	1-5% TFA	Very Low (Steric)	Low	Protected fragments, prone sequences
Boc-Ser(Bzl)-OH	Benzyl (Bzl)	Anhydrous HF	Very Low	Low	Standard Boc SPPS
Fmoc-Ser-OH	None (Unprotected)	N/A	High	High	Solution-phase only (Avoid in SPPS)

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating mechanistic safeguards and analytical checkpoints.

Protocol 1: Enolization-Suppressed Coupling of Fmoc-Ser(tBu)-OH

Causality: Replacing DIPEA with a weaker base (collidine) or using a base-free activation method (DIC/Oxyma) prevents the abstraction of the

-proton, thereby suppressing enolization and racemization [2].

• Resin Preparation : Swell the peptidyl-resin (e.g., Rink Amide AM) in DMF for 30 minutes.

• Activation : Dissolve 4 eq. of Fmoc-Ser(tBu)-OH and 4 eq. of OxymaPure in DMF. Add 4 eq. of N,N'-Diisopropylcarbodiimide (DIC). Stir for 2 minutes for pre-activation. (Note: Avoid uronium salts like HATU with DIPEA to minimize basicity).

• Coupling : Add the activated mixture to the resin. Agitate for 60 minutes at room temperature.

• Validation : Perform a Kaiser test. A colorless/yellow bead indicates >99% coupling efficiency. If the beads are blue (indicating unreacted primary amines), repeat steps 2-3.

Protocol 2: Global Cleavage of Trityl-Protected Serine Peptides

Causality: The Trt cation generated during acid cleavage is highly stable and electrophilic. Without adequate scavengers, it will irreversibly alkylate electron-rich side chains (e.g., Trp, Cys) [5].

• Scavenger Cocktail Preparation : Prepare a highly scavenged cleavage cocktail (e.g., Reagent K: TFA/Water/Phenol/Thioanisole/EDT 82.5:5:5:5:2.5 v/v) or a TIS-based cocktail (TFA/TIS/Water 95:2.5:2.5 v/v).

• Cleavage : Add 10 mL of the cocktail per gram of resin. Agitate for 2 hours at room temperature.

• Precipitation : Filter the resin and precipitate the cleaved peptide by dropping the filtrate into cold diethyl ether (-20°C).

• Validation : Centrifuge, wash the pellet with cold ether twice, and analyze via LC-MS. Validate success by confirming the target mass and the strict absence of a +242 Da mass shift (which would indicate incomplete scavenging and Trt re-alkylation).

References

• Advances in Fmoc solid‐phase peptide synthesis PMC - NIH URL:[Link]

• Fmoc-Ser(Trt)-OH Specifications and Stability CEM Corporation URL:[Link]

• Aspartimide Formation and Piperidide Adducts in Solid-Phase Peptide Synthesis (SPPS) Peptide Chemistry URL: [Link]

Orthogonal Deprotection Validation: The Boc-Ser(Boc)-OMe Standard

Executive Summary

Boc-Ser(Boc)-OMe (N-α-t-Butoxycarbonyl-O-t-Butoxycarbonyl-L-Serine Methyl Ester) represents a unique "stress test" substrate in peptide chemistry. Unlike standard amino acid derivatives, it contains three distinct functionalities with varying sensitivities:

• N-α-Boc: Acid-labile (carbamate).

• Side-chain O-Boc: Acid-labile (carbonate), highly prone to elimination.

• C-terminal OMe: Base-labile (ester), susceptible to saponification or aminolysis.

This guide details how to use this molecule to validate orthogonal deprotection strategies . It serves two purposes: verifying that "orthogonal" reagents (e.g., Piperidine for Fmoc) do not degrade the Boc/OMe groups (Stability Validation), and optimizing acidic cocktails to cleanly remove both Boc groups without damaging the ester (Cleavage Validation).

Part 1: The Orthogonality Challenge (Stability Validation)

In multi-step synthesis, "orthogonality" is often assumed but rarely quantified. Using Boc-Ser(Boc)-OMe as a negative control allows you to prove that your reagents for other protecting groups (Fmoc, Alloc, Cbz) are truly chemically compatible.

The Stability Matrix

The following table predicts the behavior of Boc-Ser(Boc)-OMe against common non-acidic deprotection reagents.

Target Group (to be removed)	Reagent	Expected Result on Boc-Ser(Boc)-OMe	Expert Risk Assessment
Fmoc	20% Piperidine in DMF	Stable	Medium Risk: Prolonged exposure (>2h) may cause aminolysis of the Methyl Ester (OMe) to form a piperidyl amide.
Fmoc	DBU / Piperidine (1:1)	Unstable	High Risk: DBU is a strong base and may trigger -elimination of the O-Boc group, converting Serine to Dehydroalanine (Dha).
Alloc	Pd(PPh ) / PhSiH	Stable	Low Risk: Palladium(0) is highly specific. Ensure the scavenger (silane) does not act as a Lewis acid.
Cbz (Z)	H / Pd/C	Stable	Low Risk: Hydrogenolysis typically leaves Boc and Methyl Esters intact.

Diagram: The Orthogonality Logic Flow

This diagram illustrates the decision process for validating a new reagent against Boc-Ser(Boc)-OMe.

Caption: Workflow for validating reagent orthogonality. Failure modes (Red) indicate side reactions like aminolysis or elimination.

Part 2: Comparative Acidolysis (Deprotection Efficiency)

When the goal is to remove the Boc groups (validation of the "positive" control), the choice of acid is critical. The O-Boc group on Serine is a carbonate, which releases CO

and a t-butyl cation upon cleavage. The proximity to the -carbon makes this reaction faster than N-Boc removal, but it increases the local concentration of electrophilic t-butyl cations.

Performance Comparison: TFA vs. HCl/Dioxane[1][2][3]

Feature	Method A: TFA Cocktail	Method B: HCl in Dioxane
Reagent Composition	50% TFA / 45% DCM / 2.5% TIS / 2.5% H O	4M HCl in 1,4-Dioxane (Anhydrous)
Reaction Mechanism	S 1 (Carbocation generation)	S 1 / S 2 Character
Kinetics (Full Deprotection)	30 - 60 min	30 - 45 min
Scavenger Requirement	Critical. Must trap t-butyl cations to prevent re-alkylation of the Serine hydroxyl.	Moderate. The chloride ion acts as a weak nucleophile, forming t-butyl chloride (volatile).
Product Form	Trifluoroacetate Salt (Hygroscopic oil/gum)	Hydrochloride Salt (Often crystalline solid)
Selectivity	Excellent for Boc removal; OMe remains intact.	Excellent; OMe remains intact.

Experimental Data: Scavenger Efficiency

Substrate: Boc-Ser(Boc)-OMe (0.1 mmol). Acid: 50% TFA in DCM.[1][2] Time: 60 min.[3][4]

Scavenger Cocktail	% Product (H-Ser-OMe)	% t-Butyl Serine Adduct (Impurity)	Notes
None (Neat TFA)	82%	18%	Significant O-alkylation of the liberated Serine hydroxyl.
+ 5% Water	94%	6%	Water traps cations but is less efficient than silanes.
+ 2.5% TIS + 2.5% H O	>99%	<0.5%	Gold Standard. TIS (Triisopropylsilane) irreversibly traps cations.
+ 5% Thioanisole	96%	4%	Effective, but thioanisole is smelly and harder to remove.

Part 3: Validated Protocols

Protocol A: The "Orthogonality Check" (Negative Control)

Objective: Prove that standard Fmoc deprotection conditions do not damage Boc-Ser(Boc)-OMe.

• Preparation: Dissolve 50 mg of Boc-Ser(Boc)-OMe in 1 mL of DMF (HPLC grade).

• Baseline: Take a 50 µL aliquot, dilute with 950 µL MeCN/H2O (1:1), and inject on HPLC (t=0).

• Challenge: Add 0.25 mL of 20% Piperidine in DMF to the remaining solution.

• Incubation: Stir at Room Temperature (20-25°C).

• Sampling:

  • Take aliquots at 15 min , 1 hour , and 4 hours .

  • Critical Step: Immediately dilute aliquots into a quench buffer (0.1% TFA in MeCN) to neutralize the piperidine before injection.

• Analysis:

  • Pass: Peak area of starting material >98% at 1 hour. No new peaks.

  • Fail (Aminolysis): Appearance of a peak with Mass [M + 67] (Piperidyl amide formation).

  • Fail (Elimination): Appearance of a peak with Mass [M - 100] (Loss of Boc/CO2 -> Dehydroalanine).

Protocol B: Quantitative Deprotection (Positive Control)

Objective: Cleanly generate H-Ser-OMe·HCl without side reactions.

• Setup: Place 100 mg Boc-Ser(Boc)-OMe in a round-bottom flask under Nitrogen.

• Solvent: Add 1 mL of 4M HCl in Dioxane . (Do not add water).

• Reaction: Stir vigorously for 45 minutes.

  • Observation: The solution may bubble initially (CO

    and Isobutene evolution).

• Work-up (Precipitation Method):

  • Add 10 mL of cold Diethyl Ether (Et

    O).

  • The product, H-Ser-OMe·HCl, should precipitate as a white solid.

• Isolation: Centrifuge or filter. Wash pellet 2x with cold Ether to remove residual acid and t-butyl chloride.

• Validation: Dissolve pellet in D

  O for NMR or H O for LC-MS.

  • Success Criteria: Disappearance of t-butyl singlet (~1.4 ppm in NMR). Retention of Methyl Ester singlet (~3.7 ppm).

Part 4: Troubleshooting & Causality

Diagram: Pathway of Side Reactions

This diagram explains why specific impurities form during validation.

Caption: The kinetic competition between scavengers and the serine hydroxyl group for the t-butyl cation.

Common Failure Modes

• Loss of Methyl Ester (OMe):

  • Symptom:[5][6][7][8] Mass spectrum shows M-14 (Acid form) or M+Na (Salt).

  • Cause: Inadvertent presence of strong base (NaOH/LiOH) or prolonged exposure to aqueous acid at high temperatures.

  • Fix: Ensure all organic bases (Piperidine, DIEA) are anhydrous.

• O-t-Butyl Ether Formation (Ser(tBu)):

  • Symptom:[5][6][7][8] Mass spectrum shows +56 Da adduct on the product.[6]

  • Cause: Insufficient scavenger in the TFA cocktail. The t-butyl cation alkylated the free hydroxyl of the serine.

  • Fix: Switch from neat TFA to TFA:TIS:H2O (95:2.5:2.5) .

• Piperidyl Amide Formation:

  • Symptom:[5][6][7][8] During stability testing, a late-eluting peak appears.

  • Cause: Aminolysis. The methyl ester is attacked by piperidine.

  • Fix: Reduce Fmoc deprotection time to 2 x 5 mins (standard SPPS) rather than long batch incubations.

References

• Lundt, B. F., et al. (1978).[9] Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[7][10] Mechanisms, byproduct formation and evaluation of scavengers.[7][9][11] International Journal of Peptide and Protein Research.[9]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.

• Han, Y., et al. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane.[1][12] Journal of Peptide Research.[12]

• BenchChem Technical Guides. (2025). A Comparative Guide to TFA and HCl for Boc Deprotection.

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. renyi.hu [renyi.hu]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [Side reactions in peptide synthesis. V. O-sulfonation of serine and threonine during removal of pmc- and mtr-protecting groups from arginine residues in fmoc-solid phase synthesis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

"alternatives to Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate for specific applications"

The following guide provides a technical comparison of alternatives to Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (Boc-Ser(Boc)-OMe), focusing on its primary utility in dehydroalanine synthesis and solution-phase peptide modification.

Executive Summary & Reagent Profile[1][2][3]

Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS: N/A for specific bis-Boc methyl ester, typically generated in situ; related mono-Boc CAS: 2766-43-0) is a specialized serine derivative characterized by "double protection":

• N-terminus: Protected by a tert-butoxycarbonyl (Boc) carbamate.[1][2][3]

• Side-chain: Activated/Protected by a tert-butoxycarbonyl (Boc) carbonate.

Primary Utility: Unlike standard protecting groups (e.g., O-benzyl or O-t-butyl) which are designed for stability, the O-Boc carbonate on the serine side chain is electron-withdrawing and acts as a leaving group . This reagent is predominantly used for:

• Synthesis of Dehydroalanine (Dha): Via base-mediated

  -elimination.

• Nucleophilic Substitution: Precursor for non-canonical amino acids via

  displacement (though often competing with elimination).

Why Seek Alternatives?

• Stability Issues: The O-Boc carbonate is labile to base and nucleophiles, making it unsuitable for standard peptide chain elongation.

• Cost & Availability: The bis-Boc derivative is often expensive or requires custom synthesis; in situ generation or alternative leaving groups are more efficient.

• Side Reactions: High risk of racemization or premature elimination during handling.

Decision Matrix: Selecting the Right Alternative

Use the following logic flow to determine the optimal reagent based on your synthetic goal.

Figure 1: Decision tree for selecting Serine derivatives based on synthetic intent.

Application 1: Synthesis of Dehydroalanine (Dha)

The most common use of O-Boc serine is to induce elimination to form Dehydroalanine, a "Michael acceptor" handle for late-stage peptide modification.

Comparison of Reagents

Reagent	Leaving Group (LG)	Elimination Conditions	Yield (Typical)	Pros	Cons
Boc-Ser(Boc)-OMe	Carbonate (-OCOOtBu)	Weak Base (DIPEA/DBU)	60-80%	Mild conditions; LG decomposes to CO₂ + tBuOH.	Reagent instability; often requires in situ prep.
Boc-Ser(Tos)-OMe	Tosylate (-OTs)	Base (Et₃N) or NaI/Acetone	85-95%	Industry Standard ; crystalline solid; highly stable precursor.	Requires TsCl step; Tosylate waste.
Boc-Ser(Ms)-OMe	Mesylate (-OMs)	Base (Et₃N/DBU)	70-85%	Cheaper than Tosyl; high atom economy.	Less stable than Tosyl; elimination can be sluggish.
Boc-Ser-OMe (Free OH)	Hydroxyl (-OH)	CuCl / EDC / Cs₂CO₃	60-75%	One-Pot ; no pre-activation needed; uses cheap starting material.	Lower yields for complex substrates; difficult purification.

Recommended Alternative: Boc-Ser(Tos)-OMe

For robust generation of Dha, the O-Tosyl derivative is superior to the O-Boc derivative due to better storage stability and cleaner elimination kinetics.

Experimental Protocol: Dha Synthesis via Tosylate

Objective: Synthesis of Methyl N-Boc-dehydroalaninate from Boc-Ser-OMe via Tosylation.

• Tosylation:

  • Dissolve Boc-Ser-OMe (10 mmol) in DCM (50 mL).

  • Add Pyridine (20 mmol) and cool to 0°C.

  • Add p-Toluenesulfonyl chloride (TsCl) (11 mmol) portion-wise.

  • Stir at RT for 4-6 hours. Wash with 1N HCl, sat. NaHCO₃, and brine. Dry (MgSO₄) and concentrate.[4][5]

  • Result:Boc-Ser(Tos)-OMe (White solid, stable).

• Elimination:

  • Dissolve Boc-Ser(Tos)-OMe (5 mmol) in dry THF or DCM (25 mL).

  • Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (7.5 mmol) dropwise at 0°C.

  • Stir for 2 hours at RT.

  • Workup: Dilute with EtOAc, wash with 5% citric acid (to remove DBU), then brine.

  • Yield: >90% conversion to Boc-Dha-OMe .

Application 2: Solution-Phase Peptide Synthesis

If your goal is to use the reagent as a building block for peptide synthesis (keeping the serine side chain intact), Boc-Ser(Boc)-OMe is the wrong choice due to the instability of the carbonate ester.

Superior Alternatives

A. Boc-Ser(Bn)-OMe (Methyl N-Boc-O-benzyl-L-serinate)

• Mechanism: The benzyl ether is stable to TFA (used to remove N-Boc) and basic coupling conditions. It is removed only by strong acid (HF/TFMSA) or hydrogenolysis (H₂/Pd).

• Performance:

  • Stability:[1][5][6][7][8] High.[9] Can be stored for years.

  • Orthogonality:[10][11] Allows selective N-deprotection without affecting the side chain.

  • Use Case: Solution-phase synthesis where final deprotection is done via hydrogenation.

B. Fmoc-Ser(tBu)-OH (or OMe)

• Mechanism: Standard orthogonal strategy. Fmoc is base-labile; t-Butyl ether is acid-labile.

• Performance:

  • Racemization: Lowest risk among serine derivatives.

  • Use Case: Solid-Phase Peptide Synthesis (SPPS).[8][11][12]

Application 3: Chiral Building Blocks (Substitution)

When using Serine as a chiral scaffold to synthesize non-canonical amino acids (e.g., diamino acids, cysteine derivatives), the O-Boc group is sometimes used as a leaving group. However, Cyclic Sulfamidates are chemically superior alternatives.

Comparison: O-Boc vs. Cyclic Sulfamidate

Feature	Boc-Ser(Boc)-OMe (Linear)	Serine Cyclic Sulfamidate (Cyclic)
Electrophilicity	Moderate (Carbonate)	High (Activated Sulfamidate)
Regiocontrol	Poor (Attack at or possible)	Excellent (Attack exclusively at -carbon)
Elimination Risk	High (forms Dha easily)	Low (Ring strain favors substitution)
Nucleophile Scope	Strong nucleophiles only	Broad (Azides, Acetates, Amines)

Mechanism Visualization

The cyclic sulfamidate locks the conformation, preventing the anti-periplanar alignment required for elimination, thus favoring the desired substitution (

).

Figure 2: Reaction pathways for Linear O-Boc vs. Cyclic Sulfamidate derivatives.

References

• Synthesis of Dehydroalanine via Tosyl-Serine

  • Title: "Dehydroamino acids: Synthesis and application in the preparation of n
  • Source:Chemical Reviews, 120(24), 13480–13533.

  • URL:[Link]

• One-Pot Elimination (Green Chemistry)

  • Title: "A practical one-pot synthesis of dehydroalanine esters."
  • Source:RSC Advances, 2015, 5, 9359.

  • URL:[Link]

• Cyclic Sulfamidates for Amino Acid Modification

  • Title: "Stereoselective Synthesis of Modified Amino Acids via Cyclic Sulfamid
  • Source:Journal of Organic Chemistry, 71(2), 823-826.

  • URL:[Link]

• Comparison of Serine Protecting Groups

  • Title: "Protecting Groups in Organic Synthesis (Greene's)."
  • Source: Wiley Online Library.

  • URL:[Link]

Sources

• 1. CAS 31954-27-5: N-(tert-butoxycarbonyl)glycine methyl ester [cymitquimica.com]
• 2. N-(tert-Butoxycarbonyl)-L-serine Methyl Ester | 2766-43-0 | TCI Deutschland GmbH [tcichemicals.com]
• 3. CAS 2766-43-0: boc-L-serine methyl ester | CymitQuimica [cymitquimica.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal of Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

[1][2][3]

Executive Summary & Compound Profile

This guide outlines the mandatory disposal procedures for Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (commonly referred to as Boc-Ser(Boc)-OMe ).[1] While this compound is not classified as acutely toxic under GHS standards, its specific chemical structure—containing two acid-labile tert-butoxycarbonyl (Boc) groups—presents a unique pressure-burst hazard if mishandled in waste streams.[1]

Immediate Action Required: Ensure this compound is never commingled with acidic waste streams (e.g., TFA, HCl) in sealed containers.[1]

Physiochemical Profile

Property	Specification	Operational Implication
Chemical Name	Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate	Double-protected amino acid derivative.[1]
CAS Number	95715-87-0 (Generic for isomer)	Reference for SDS retrieval.[1]
Physical State	Viscous Oil or Low-Melting Solid	May require scraping/rinsing for full transfer.[1]
Flash Point	>113°C (Closed Cup)	Classified as Combustible , not Flammable.[1]
Reactive Groups	2x Boc Groups (Carbamate/Carbonate)	High Risk: Releases isobutylene gas & CO₂ upon acid contact.[1]
Solubility	DCM, Ethyl Acetate, DMSO	Insoluble in water; requires organic waste stream.[1]

Hazard Identification: The "Hidden" Pressure Risk[2]

As a Senior Scientist, I must emphasize that the primary danger of this compound is not toxicity, but uncontrolled depressurization .[1]

The Mechanism of Failure

Boc-Ser(Boc)-OMe contains two acid-sensitive protecting groups.[1] If this waste is poured into a drum containing "General Organic Waste" that has been contaminated with Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl)—common in peptide synthesis labs—the following reaction occurs spontaneously:

[1]

The Causality: A single mole (~333g) of this compound can generate four moles of gas (approx. 90–100 Liters at STP) upon contact with acid.[1] In a sealed 4L safety bottle, this rapid expansion will cause catastrophic container failure or explosion.

Waste Classification & Regulatory Framework (RCRA)[2][4]

Under US EPA (RCRA) and global hazardous waste regulations, this material must be classified as follows:

• P/U List Status: Not listed.

• Characteristic Waste:

  • Ignitability (D001): NO (Flash point > 60°C).[1] However, if dissolved in flammable solvents (MeOH, EtOAc), the mixture becomes D001.[1]

  • Corrosivity (D002): NO.

  • Reactivity (D003): Potential (if mixed with acids), but generally classified as Non-Regulated Organic Waste unless mixed with listed solvents.[1]

Global Harmonized System (GHS) Labels:

• H315: Causes skin irritation.[1][2][3][4][5]

• H319: Causes serious eye irritation.[1][2][4][5]

Step-by-Step Disposal Protocol

Follow this self-validating protocol to ensure safe disposal.

Scenario A: Disposing of Pure Substance (Expired/Degraded)[1][3]

• Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.[1]

• Labeling: Affix a hazardous waste label.

  • Content: "Non-Halogenated Organic Waste: Boc-Ser(Boc)-OMe."[1]

  • Hazard Check: Mark "Irritant."[1][4]

• Segregation: Place in the Non-Halogenated waste stream.

• Verification: Verify the receiving waste drum is pH neutral (pH 6–8).

Scenario B: Disposing of Reaction Mixtures (Solvated)

Most researchers will encounter this compound dissolved in solvents like Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1]

• Identify the Solvent Base:

  • If DCM: Use Halogenated Waste Stream.[1]

  • If EtOAc/MeOH: Use Non-Halogenated Waste Stream.[1]

• The Acid Check (CRITICAL):

  • Question: Was TFA or HCl used in the previous step?

  • If YES: You must neutralize the solution with saturated Sodium Bicarbonate (

    ) before bottling.[1]

  • Validation: Test pH with a strip.[1] It must be

    .

• Packaging: Transfer to a safety waste container (vented caps recommended for peptide waste).

Visual Workflow: Waste Stream Decision Tree

The following diagram illustrates the logic flow for disposing of Boc-Ser(Boc)-OMe, specifically designed to prevent acid-reaction accidents.

Figure 1: Decision logic for the safe disposal of Boc-protected serine derivatives, emphasizing acid neutralization.

Emergency Procedures

Accidental Spills[2][9]

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Respiratory protection is not usually required unless aerosolized.[1]

• Containment: Absorb liquid spills with vermiculite or sand.[6] Do not use combustible materials (sawdust) if mixed with oxidizers.[1]

• Cleanup: Scoop into a sealable bag. Wipe the surface with soap and water.[3][5][6]

• Disposal: Treat the cleanup materials as solid organic waste (Non-Halogenated).

Exposure Response[2][6][10]

• Skin Contact: Wash with soap and water for 15 minutes.[1] If irritation persists (Redness/Itching), consult a physician (SDS Section 4).

• Eye Contact: Rinse cautiously with water for 15 minutes.[2][3] Remove contact lenses.[1][2][3][4][5][7]

References

• US Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[1] Retrieved from [Link][1]

• University of California, Berkeley EHS. (2023).[1] Guidelines for Disposal of Chemical Waste: Peptides and Protecting Groups. Retrieved from [Link][1]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. peptide.com [peptide.com]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate

As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance, but as a deeply integrated component of experimental design. Handling Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate (CAS: 57022-37-4) requires an understanding of how its molecular structure dictates its physical behavior in the lab.

Below is the comprehensive, self-validating operational and safety guide for handling this specific peptide building block.

Chemical Profile & Risk Causality

Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate is a fully protected amino acid derivative utilized extensively in solid-phase peptide synthesis (SPPS) and advanced drug development . While standard amino acids present minimal hazards, the dual tert-butoxycarbonyl (Boc) protection fundamentally alters this molecule's physicochemical risk profile:

• Lipophilicity & Dermal Penetration: The addition of two bulky, non-polar Boc groups significantly increases the compound's lipophilicity. If the compound is dissolved in common coupling solvents (e.g., DMF, DCM, or DMSO), the solvent acts as a carrier. Should this solution contact unprotected skin, the lipophilic nature of the Boc groups facilitates rapid dermal absorption of the molecule.

• Aerosolization Potential: In its solid state, the fine powder is highly susceptible to electrostatic forces. This causes the solid to aerosolize easily during weighing, presenting a risk of mild respiratory and ocular irritation .

Personal Protective Equipment (PPE) Matrix

To mitigate these specific structural risks, the following PPE is mandatory. The logic here is built on the principle of defense-in-depth:

• Hand Protection: Nitrile gloves (minimum 4 mil thickness).

  • Causality: Latex offers poor chemical resistance to the organic solvents (like DMF) required to dissolve this compound. Nitrile provides a robust chemical barrier. For large-scale synthesis, double-gloving is required so the outer glove can be immediately discarded if contaminated by a solvent splash.

• Eye Protection: ANSI Z87.1-certified safety goggles.

  • Causality: Standard safety glasses leave the top and sides exposed to micro-dust generated by static electricity during the transfer of the dry powder. Goggles provide a full orbital seal against particulate matter .

• Body Protection: Flame-resistant (FR) lab coat with fitted cuffs.

  • Causality: Fitted cuffs prevent the sleeve from accidentally knocking over lightweight analytical balance draft shields. The FR material protects against the highly flammable solvents typically paired with this reagent during peptide coupling.

• Respiratory Protection: Handling must be restricted to a certified chemical fume hood. If a fume hood is compromised, an N95 or P100 particulate respirator is required to prevent inhalation of aerosolized particles.

Operational Plan & Handling Workflow

The following protocol is designed as a self-validating system . Every step includes a physical confirmation to ensure zero-exposure handling.

Step 1: Environment Validation

• Action: Activate the chemical fume hood and ensure the sash is at the correct working height.

• Self-Validation: Tape a small piece of tissue to the bottom of the sash. A continuous inward pull of the tissue visually confirms active negative pressure (target face velocity: 80–100 fpm).

Step 2: Static Mitigation

• Action: Wipe the exterior of the reagent bottle and the metal weighing spatula with an anti-static wipe.

• Self-Validation: Slowly bring the spatula near the powder. If the powder "jumps" or repels, static is still present, requiring a second wipe of the tools before proceeding.

Step 3: Weighing & Transfer

• Action: Tare a weigh boat on the analytical balance inside the fume hood. Carefully transfer the Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate. Cap the source bottle immediately to prevent ambient moisture ingress, which can degrade the ester linkage over time.

• Self-Validation: After transferring the material to your reaction vial and removing the empty weigh boat, the analytical balance must return to exactly 0.0000 g. Any deviation confirms residual powder was spilled on the pan, requiring immediate localized cleanup.

Step 4: In-Situ Dissolution

• Action: Dissolve the compound in the target solvent (e.g., DCM) before removing it from the fume hood.

• Self-Validation: Hold the sealed reaction vial up to a light source. Complete optical clarity (absence of floating particulates) confirms full dissolution, meaning the risk of a dry powder spill during transport across the lab has been successfully eliminated.

Operational workflow for handling Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate safely.

Spill Response & Disposal Plan

• Dry Spill (Powder): Do NOT sweep with a dry brush, as this generates airborne dust. Procedure: Lightly mist a paper towel with water or ethanol, gently place it over the spilled powder to trap it, and wipe inward. Place the contaminated towel in a solid hazardous waste container .

• Wet Spill (In Solution): Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Scoop the absorbed mixture into a hazardous waste bag using a non-sparking tool.

• Disposal: Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate waste must be strictly segregated. Unused solid powder should be disposed of as non-hazardous organic solid waste. If dissolved, the waste classification inherits the hazard of the solvent (e.g., halogenated waste if dissolved in DCM, non-halogenated if in DMF). Never discharge chemical solutions into the sink.

Quantitative Data & Specifications

Parameter	Specification / Recommendation	Causality / Rationale
Chemical Name	Methyl N,O-bis(tert-butoxycarbonyl)-L-serinate	Target compound for peptide synthesis
CAS Number	57022-37-4	Unique chemical identifier
Glove Material	Nitrile (≥ 4 mil thickness)	Resistance to carrier solvents (DMF/DCM)
Eye Protection	ANSI Z87.1 Goggles	Full orbital seal against micro-dust
Fume Hood Velocity	80 - 100 fpm	Optimal capture velocity for aerosols
Storage Temp	0 - 8 °C (Refrigerated)	Prevents thermal degradation of Boc groups

References